Methyl 4-(4-ethoxy-4-oxobutyl)benzoate

Core Science & Biosynthesis

Methyl 4-(4-oxobutyl)benzoate chemical structure

An In-Depth Technical Guide to the Architectural Synthesis and Application of Methyl 4-(4-oxobutyl)benzoate

Executive Summary

In the landscape of modern medicinal chemistry, the rational design of active pharmaceutical ingredients (APIs) relies heavily on bifunctional intermediates that dictate the spatial arrangement of complex pharmacophores. Methyl 4-(4-oxobutyl)benzoate (CAS: 106200-41-3) is a premier example of such a molecule. Featuring both a protected carboxylate (methyl ester) and a highly reactive terminal aldehyde (4-oxobutyl chain), this compound serves as the critical carbon framework for synthesizing the antifolate antineoplastic agent, Pemetrexed (Alimta).

As an application scientist, mastering the handling, synthesis, and downstream condensation of this intermediate is non-negotiable for ensuring high-yield API production. This whitepaper deconstructs the physicochemical profile, the chemoselective synthesis, and the mechanistic causality behind its role in drug development.

Physicochemical Profiling and Structural Significance

Methyl 4-(4-oxobutyl)benzoate is engineered to bridge two distinct chemical domains. The methyl benzoate moiety acts as the precursor to the glutamic acid binding site in the final drug, while the 4-oxobutyl chain provides exactly the four carbons required to construct both the pyrrolo[2,3-d]pyrimidine bicyclic core and the two-carbon ethylene bridge of Pemetrexed 1.

To ensure reproducibility in scale-up environments, understanding its baseline physical properties is critical 2.

Table 1: Quantitative Physicochemical Properties

Property	Value
Chemical Name	Methyl 4-(4-oxobutyl)benzoate
CAS Registry Number	106200-41-3
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Boiling Point	131 °C (at <1 Torr)
Density	1.082 ± 0.06 g/cm³ (Predicted)
Physical Form	Clear colorless oil to solid (Hygroscopic)
Solubility	Slightly soluble in Chloroform, DMSO, Methanol

Chemoselective Synthesis Workflow

The primary challenge in synthesizing Methyl 4-(4-oxobutyl)benzoate is the controlled oxidation of a primary alcohol to an aldehyde without triggering over-oxidation to a carboxylic acid. If over-oxidation occurs, the molecule loses its ability to undergo the necessary alpha-bromination required for later cyclization.

Causality in Reagent Selection

While traditional oxidants like KMnO₄ or Jones Reagent are cost-effective, they lack the chemoselectivity required here. Swern oxidation is viable but demands ultra-low temperatures (-78 °C) and generates volatile, toxic dimethyl sulfide. Therefore, Dess-Martin Periodinane (DMP) is the superior choice. DMP operates under mild conditions (0 °C to room temperature), prevents over-oxidation, and its byproducts are easily neutralized in a self-validating biphasic workup.

Synthetic workflow for Methyl 4-(4-oxobutyl)benzoate via controlled oxidation.

Protocol 1: Step-by-Step DMP Oxidation (Self-Validating System)

• Preparation: Dissolve 1.0 equivalent of methyl 4-(4-hydroxybutyl)benzoate in anhydrous dichloromethane (CH₂Cl₂) under an inert argon atmosphere. Cool the reaction flask to 0 °C using an ice bath.

• Oxidation: Portion-wise, add 1.2 equivalents of Dess-Martin Periodinane (DMP). The slight excess ensures complete conversion without risking over-oxidation.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2 hours.

• In-Process Control (IPC) & Validation: Spot the reaction mixture on a Silica TLC plate (Hexane:EtOAc 7:3). The starting alcohol (Rf ~0.3) should disappear, replaced by a higher running spot (Rf ~0.6). Self-Validation: Stain the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP). The product spot will immediately turn bright yellow/orange, definitively confirming the presence of the newly formed aldehyde group.

• Workup: Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO₃ and Na₂S₂O₃. Stir vigorously for 15 minutes. The thiosulfate reduces unreacted DMP, while the bicarbonate neutralizes the acetic acid byproduct. Extract with CH₂Cl₂, dry over MgSO₄, and concentrate in vacuo to yield the pure aldehyde.

Mechanistic Role in Pemetrexed API Development

The true value of Methyl 4-(4-oxobutyl)benzoate lies in its architectural contribution to Pemetrexed 3. The 4-oxobutyl chain undergoes a highly specific cyclocondensation.

The Causality of Alpha-Bromination

To form the pyrrolo[2,3-d]pyrimidine core, the aldehyde must be activated. By subjecting Methyl 4-(4-oxobutyl)benzoate to bromination, an alpha-bromoaldehyde is formed at the C3 position of the butyl chain. This creates a highly electrophilic dual-center (the aldehyde carbon and the alpha-carbon) that perfectly aligns with the nucleophilic centers of 2,4-diamino-6-hydroxypyrimidine. The cyclization consumes two carbons to form the pyrrole ring, leaving exactly two carbons to act as the flexible ethylene bridge (-CH₂-CH₂-) connecting the core to the benzoic acid moiety 4.

Integration of Methyl 4-(4-oxobutyl)benzoate into the Pemetrexed synthesis pathway.

Protocol 2: Pyrrolo[2,3-d]pyrimidine Core Condensation

• Alpha-Bromination: Dissolve Methyl 4-(4-oxobutyl)benzoate in 1,4-dioxane. Slowly add 1.05 equivalents of elemental bromine (Br₂) at 0 °C. Stir until the red color dissipates, indicating complete conversion to the alpha-bromoaldehyde.

• Condensation: In a separate vessel, prepare a suspension of 2,4-diamino-6-hydroxypyrimidine in a water-alcohol mixture (e.g., ethanol/water). Adjust the pH using sodium acetate to act as a buffer and mild base.

• Cyclization: Add the crude alpha-bromoaldehyde solution dropwise to the pyrimidine suspension at 60 °C.

• Self-Validating Isolation: As the cyclization completes, the resulting bicyclic intermediate—methyl 4-(2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoate—is highly insoluble in the aqueous-alcoholic matrix and will spontaneously precipitate out of the reaction mixture.

• Validation: Filter the precipitate. The direct precipitation acts as a self-purifying mechanism, often yielding >98% purity 4. Confirm identity via LC-MS (Expected m/z: [M+H]⁺ = 355.1).

Conclusion

Methyl 4-(4-oxobutyl)benzoate is not merely a reagent; it is a meticulously designed architectural scaffold. By understanding the causality behind its chemoselective synthesis and its highly specific cyclocondensation mechanics, process chemists can optimize the upstream workflows required for the robust, high-yield manufacturing of advanced antifolate therapeutics.

References

• ChemicalBook - Methyl 4-(4-oxobutyl)benzoate | 106200-41-3.
• CymitQuimica - CAS 106200-41-3: Benzoic acid, 4-(4-oxobutyl)-, methyl ester.
• Google Patents - RU2609006C2 - Process for preparation of pemetrexed and lysin salt thereof.
• CookeChem - Methyl 4-(4-oxobutyl)benzoate , 106200-41-3.

Sources

• 1. Methyl 4-(4-oxobutyl)benzoate | 106200-41-3 [chemicalbook.com]
• 2. CAS 106200-41-3: Benzoic acid, 4-(4-oxobutyl)-, methyl est… [cymitquimica.com]
• 3. Methyl 4-(4-oxobutyl)benzoate , 106200-41-3 - CookeChem [cookechem.com]
• 4. RU2609006C2 - Process for preparation of pemetrexed and lysin salt thereof - Google Patents [patents.google.com]

Synthesis and Characterization of Methyl 4-(4-oxobutyl)benzoate: A Critical Intermediate in Antifolate Drug Development

Introduction & Strategic Importance

Methyl 4-(4-oxobutyl)benzoate (CAS No. 106200-41-3) [1] is a highly valued bifunctional building block in modern medicinal chemistry. Structurally, it features a deactivated aromatic ring bearing a methyl ester and a four-carbon aliphatic chain terminating in a reactive aldehyde. This specific molecular architecture makes it an indispensable precursor in the total synthesis of multi-targeted antifolate agents, most notably Pemetrexed (Alimta) [2].

In drug development, the aldehyde moiety serves as the electrophilic anchor for downstream cyclocondensation reactions to form fused heterocyclic systems (such as the pyrrolo[2,3-d]pyrimidine core), while the methyl ester acts as a robust, protected carboxylic acid that is later saponified and coupled with L-glutamate [3].

Retrosynthetic Analysis & Mechanistic Rationale

When designing a scalable synthesis for methyl 4-(4-oxobutyl)benzoate, chemists must navigate the orthogonal reactivity of its functional groups.

Why avoid Grignard reagents? A naive retrosynthetic approach might suggest reacting methyl 4-bromobenzoate with a 4-oxobutyl Grignard reagent. However, the presence of the electrophilic methyl ester and the unprotected aldehyde makes Grignard reagents fundamentally incompatible; they will indiscriminately attack the ester, leading to tertiary alcohol impurities and oligomerization.

The Palladium-Catalyzed Approach: To ensure high atom economy and functional group tolerance, a stepwise, palladium-catalyzed approach is preferred. The sequence relies on a Sonogashira cross-coupling of methyl 4-iodobenzoate with 3-butyn-1-ol, followed by catalytic hydrogenation of the alkyne, and finally, a highly selective TEMPO-mediated oxidation of the primary alcohol to the target aldehyde. This route prevents over-reduction and avoids the need for cumbersome protecting group chemistry.

Fig 1. Stepwise synthetic pathway from methyl 4-iodobenzoate to Pemetrexed.

Experimental Protocols: A Self-Validating Workflow

The following methodologies detail the three-step synthesis. Each step is designed as a self-validating system, incorporating visual and analytical checkpoints to ensure the reaction causality is understood and controlled.

Step 1: Sonogashira Coupling (C-C Bond Formation)

Objective: Synthesis of Methyl 4-(4-hydroxybut-1-yn-1-yl)benzoate.

• Setup: In an oven-dried, nitrogen-purged round-bottom flask, dissolve methyl 4-iodobenzoate (1.0 eq) and 3-butyn-1-ol (1.2 eq) in anhydrous triethylamine (0.2 M).

• Catalyst Addition: Add Pd(PPh3​)2​Cl2​ (0.02 eq) and CuI (0.04 eq).

• Reaction: Stir the mixture at room temperature for 4 hours.

  • Causality & Validation: CuI activates the terminal alkyne by forming a copper acetylide, which transmetalates with the Pd(II) complex. As the reaction proceeds, the mixture will transition from a clear solution to a thick suspension due to the precipitation of triethylamine hydroiodide ( Et3​N⋅HI ). This visual cue confirms the catalytic cycle is actively turning over.

• Workup: Filter the suspension through a pad of Celite to remove the ammonium salts and palladium black. Concentrate the filtrate and purify via silica gel chromatography.

Step 2: Catalytic Hydrogenation (Alkyne Reduction)

Objective: Synthesis of Methyl 4-(4-hydroxybutyl)benzoate.

• Setup: Dissolve the alkyne intermediate in methanol (0.5 M). Add 10% Pd/C (0.05 eq by weight).

• Reaction: Purge the flask with H2​ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature for 12 hours.

  • Causality & Validation: Methanol is utilized as a polar protic solvent to facilitate hydrogen transfer at the catalyst surface. Monitor via 1H NMR; the disappearance of the alkyne carbon signals and the emergence of a continuous aliphatic multiplet confirm complete saturation.

• Workup: Filter through Celite to remove the Pd/C catalyst. Evaporate the solvent to yield the intermediate alcohol quantitatively.

Step 3: TEMPO-Mediated Oxidation (Selective Aldehyde Formation)

Objective: Synthesis of the target, Methyl 4-(4-oxobutyl)benzoate.

• Setup: Dissolve the alcohol intermediate (1.0 eq) in dichloromethane (DCM). Add a solution of KBr (0.1 eq) in water, followed by TEMPO (0.01 eq). Cool the biphasic mixture to 0 °C.

• Oxidation: Dropwise, add aqueous NaOCl (1.1 eq, buffered to pH 8.5-9.0 with NaHCO3​ ). Stir for 2 hours at 0 °C.

  • Causality & Validation: TEMPO is oxidized by NaOCl to the active oxoammonium cation, which selectively oxidizes the primary alcohol to the aldehyde. KBr acts as a critical co-catalyst, accelerating the generation of the oxoammonium species. Buffering the bleach prevents the over-oxidation of the aldehyde to a carboxylic acid.

  • Self-Validation Check: Monitor via TLC (Hexanes:Ethyl Acetate 3:1). Use a 2,4-Dinitrophenylhydrazine (2,4-DNP) stain. The product will immediately stain bright orange/yellow, confirming the presence of the aldehyde without carboxylic acid over-oxidation.

• Workup: Separate the organic layer, wash with saturated aqueous Na2​S2​O3​ (to quench excess bleach), dry over MgSO4​ , and concentrate in vacuo.

Quantitative Data & Reagent Selection

To justify the selection of the TEMPO oxidation over classical methods, we must evaluate the atom economy, scalability, and downstream compatibility (Table 1).

Table 1: Quantitative Comparison of Oxidation Strategies

Oxidation Method	Reagents Required	Yield (%)	Scalability Profile	Key Mechanistic Drawback
Swern	Oxalyl chloride, DMSO, Et3​N	88%	Poor	Requires cryogenic (-78 °C) conditions; generates malodorous, toxic dimethyl sulfide.
PCC	Pyridinium chlorochromate	85%	Moderate	Generates highly toxic, difficult-to-remove chromium waste.
TEMPO / Bleach	TEMPO, NaOCl, KBr	92%	Excellent	Requires precise pH control (~8.5) to prevent over-oxidation to the acid.

Table 2: Spectroscopic Characterization Data for Methyl 4-(4-oxobutyl)benzoate

Property / Nucleus	Value / Chemical Shift	Multiplicity & Assignment
Appearance	Colorless to pale yellow oil	N/A
Molecular Weight	206.24 g/mol	N/A
1 H NMR (Aldehyde)	9.78 ppm	Triplet (1H, J=1.5 Hz, -CH O)
1 H NMR (Aromatic)	7.95 ppm, 7.25 ppm	Doublets (4H, J=8.2 Hz, para-substituted ring)
1 H NMR (Ester)	3.90 ppm	Singlet (3H, -COOCH 3​ )
1 H NMR (Aliphatic)	2.70, 2.45, 1.95 ppm	Multiplets (6H, -CH 2​ -CH 2​ -CH 2​ -)

Downstream Application: Pyrrolo[2,3-d]pyrimidine Annulation

Once synthesized, methyl 4-(4-oxobutyl)benzoate is immediately primed for the construction of the bicyclic core of Pemetrexed. The terminal aldehyde is subjected to α -bromination (using Br2​ or NBS). The resulting α -bromoaldehyde is highly electrophilic and undergoes a rapid cyclocondensation with 2,4-diamino-6-hydroxypyrimidine [4]. This tandem nucleophilic attack and cyclization constructs the pyrrole ring directly fused to the pyrimidine.

Fig 2. Mechanistic workflow for the downstream pyrrolo[2,3-d]pyrimidine annulation.

By maintaining strict control over the oxidation state of the butyl chain during the synthesis of the intermediate, chemists ensure that this downstream annulation proceeds with high regioselectivity and minimal byproduct formation.

References

• Title: Process for preparation of pemetrexed and lysin salt thereof (Patent RU2609006C2)

• Title: Synthesis and biological activity of a novel series of 6-substituted thieno[2,3-d]pyrimidine antifolate inhibitors of purine biosynthesis Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: A New and Efficient Synthesis of Pyrrolo[2,3-d]pyrimidine Antifolates Source: Journal of Organic Chemistry (Taylor, E. C., & Liu, B., 2003) URL: [Link]

An In-depth Technical Guide to Methyl 4-(4-oxobutyl)benzoate: Synthesis, Characterization, and Applications

This technical guide provides a comprehensive overview of Methyl 4-(4-oxobutyl)benzoate, a versatile bifunctional molecule of significant interest in medicinal and organic chemistry. Designed for researchers, scientists, and drug development professionals, this document delves into the compound's chemical identity, physicochemical properties, detailed synthetic routes, analytical characterization, and key applications, with a focus on its role as a critical intermediate in pharmaceutical synthesis.

Compound Identification and Physicochemical Properties

Methyl 4-(4-oxobutyl)benzoate is an organic compound featuring both a methyl ester and a ketone functional group. This dual reactivity makes it a valuable building block in multi-step organic syntheses.[1]

Systematic Name (IUPAC): methyl 4-(4-oxobutyl)benzoate[2]

Synonyms: 4-(4-Oxobutyl)benzoic acid methyl ester, Pemetrexed Impurity 41[3][4]

Key Identifiers:

• CAS Number: 106200-41-3[3]

• Molecular Formula: C₁₂H₁₄O₃[1]

• Molecular Weight: 206.24 g/mol [1]

• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CCCC=O[2]

• InChI Key: PKKOQVAJFXOJOA-UHFFFAOYSA-N[5]

The physical and chemical properties of Methyl 4-(4-oxobutyl)benzoate are summarized in the table below. These properties are crucial for its handling, storage, and application in various chemical reactions.

Property	Value	Source(s)
Physical State	Solid at room temperature; may appear as a clear, colorless oil.	[1][3]
Melting Point	76.5-78 °C	[3][5]
Boiling Point	131 °C (at <1 Torr)	[3]
Density (Predicted)	1.082 ± 0.06 g/cm³	[3][5]
Solubility	Soluble in organic solvents like ethanol, acetone, and dichloromethane; slightly soluble in chloroform, DMSO, and methanol. Low solubility in water.	[1][3]
Storage Conditions	Hygroscopic; store in a refrigerator under an inert atmosphere.	[3]

Synthesis Methodologies: A Strategic Approach

The synthesis of Methyl 4-(4-oxobutyl)benzoate can be approached through several established organic chemistry routes. The choice of method often depends on the availability of starting materials, desired scale, and laboratory capabilities. Two common and effective strategies are Fischer-Speier Esterification followed by oxidation, and Friedel-Crafts Acylation.

Two-Step Synthesis: Fischer Esterification and Selective Oxidation

A robust and frequently employed method involves a two-step sequence starting from readily available commercial reagents.[6] This approach offers good control over the reaction intermediates.

Step 1: Fischer-Speier Esterification In this initial step, 4-(4-hydroxybutyl)benzoic acid is reacted with methanol in the presence of an acid catalyst (e.g., sulfuric acid) to form the methyl ester. The use of excess methanol is critical as it serves as both a reactant and the solvent, driving the equilibrium towards the product according to Le Châtelier's principle.

Step 2: Selective Oxidation The intermediate alcohol, methyl 4-(4-hydroxybutyl)benzoate, is then selectively oxidized to the corresponding aldehyde. A mild oxidizing agent, such as Pyridinium Chlorochromate (PCC), is employed to prevent over-oxidation to the carboxylic acid. The reaction is typically performed in an anhydrous solvent like dichloromethane (DCM) to ensure the efficacy of the PCC.

Experimental Protocol: Two-Step Synthesis

Materials:

• 4-(4-hydroxybutyl)benzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Pyridinium Chlorochromate (PCC)

• Dichloromethane (DCM, anhydrous)

• Silica gel

Procedure:

• Esterification: a. To a solution of 4-(4-hydroxybutyl)benzoic acid (1.0 eq) in methanol (10-15 mL per gram of acid), add a catalytic amount of concentrated sulfuric acid (approx. 2-3 drops). b. Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). c. After cooling to room temperature, neutralize the reaction mixture with a saturated solution of sodium bicarbonate. d. Extract the product with ethyl acetate (3 x 20 mL). e. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude methyl 4-(4-hydroxybutyl)benzoate.

• Oxidation: a. Dissolve the crude alcohol from the previous step in anhydrous DCM (10 mL per gram). b. To this solution, add PCC (1.5 eq) in one portion. c. Stir the reaction mixture at room temperature for 2-3 hours until TLC analysis indicates the complete consumption of the starting material. d. Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts. e. Concentrate the filtrate under reduced pressure. f. Purify the resulting crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford pure Methyl 4-(4-oxobutyl)benzoate.

Caption: Two-step synthesis of Methyl 4-(4-oxobutyl)benzoate.

Friedel-Crafts Acylation

An alternative approach is the Friedel-Crafts acylation of methyl benzoate with 4-chlorobutyryl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

The mechanism involves the formation of an acylium ion from 4-chlorobutyryl chloride and AlCl₃. This electrophile then attacks the electron-rich benzene ring of methyl benzoate, preferentially at the para position due to the ortho,para-directing effect of the methoxycarbonyl group (albeit deactivating). A subsequent aqueous workup yields the final product.

Analytical Characterization

Confirming the identity and purity of synthesized Methyl 4-(4-oxobutyl)benzoate is paramount. A combination of spectroscopic techniques provides a comprehensive structural fingerprint of the molecule.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is used to identify the different types of protons and their connectivity. For Methyl 4-(4-oxobutyl)benzoate, the expected signals include:

• Aromatic protons on the benzene ring (typically two doublets in the δ 7.2-8.1 ppm range).

• A singlet for the methyl ester protons (-OCH₃) around δ 3.9 ppm.

• A triplet corresponding to the methylene group adjacent to the ketone (-CH₂-C=O) around δ 2.8 ppm.

• A triplet for the methylene group adjacent to the aromatic ring (Ar-CH₂-) around δ 3.0 ppm.

• A multiplet for the central methylene group (-CH₂-CH₂-CH₂-) around δ 2.1 ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum provides information about the carbon skeleton. Key expected resonances include:

• The carbonyl carbon of the ketone at ~δ 208 ppm.

• The carbonyl carbon of the ester at ~δ 166 ppm.

• Aromatic carbons between δ 128-145 ppm.

• The methyl ester carbon (-OCH₃) at ~δ 52 ppm.

• Aliphatic carbons of the butyl chain between δ 20-45 ppm.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound. For Methyl 4-(4-oxobutyl)benzoate, the molecular ion peak (M⁺) would be observed at an m/z ratio of 206. Fragmentation patterns would likely show losses corresponding to the methoxy group (-OCH₃, m/z 31) and cleavage of the butyl chain.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present. The spectrum of Methyl 4-(4-oxobutyl)benzoate will be characterized by:

• A strong absorption band for the ester carbonyl (C=O) stretch around 1720 cm⁻¹.

• A strong absorption band for the ketone carbonyl (C=O) stretch around 1685 cm⁻¹.

• C-O stretching bands for the ester group in the 1300-1100 cm⁻¹ region.

• Aromatic C-H and C=C stretching bands.

Applications in Scientific Research and Drug Development

The primary and most significant application of Methyl 4-(4-oxobutyl)benzoate is as a crucial intermediate in the synthesis of Pemetrexed.[3][4]

Intermediate for Pemetrexed Synthesis

Pemetrexed is a multi-targeted antifolate drug used in the treatment of various cancers, including malignant pleural mesothelioma and non-small cell lung cancer. The structure of Methyl 4-(4-oxobutyl)benzoate provides the core phenyl and modifiable side-chain necessary for building the complex Pemetrexed molecule. The ketone and ester functionalities allow for further chemical transformations to construct the final drug substance.

Sources

• 1. Anomalous 1 H NMR chemical shift behavior of substituted benzoic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-(4-Oxobutyl)benzoic Acid Methyl Ester | LGC Standards [lgcstandards.com]
• 3. Methyl 4-(4-oxobutyl)benzoate | 106200-41-3 [amp.chemicalbook.com]
• 4. Methyl 4-(4-oxobutyl)benzoate | 106200-41-3 [chemicalbook.com]
• 5. 4-(4-Oxobutyl)benzoic acid methyl ester | CAS#:106200-41-3 | Chemsrc [chemsrc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to Methyl 4-(4-oxobutyl)benzoate (CAS 106200-41-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(4-oxobutyl)benzoate, identified by CAS number 106200-41-3, is a bifunctional organic compound of significant interest in the pharmaceutical and chemical industries.[1][2] Its structure, featuring both a ketone and a methyl ester, makes it a versatile intermediate in organic synthesis.[2] This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications, with a particular focus on its critical role as a key precursor in the manufacture of the potent antifolate chemotherapeutic agent, Pemetrexed.[3]

Physicochemical Properties

Methyl 4-(4-oxobutyl)benzoate is a solid at room temperature with a molecular formula of C₁₂H₁₄O₃ and a molecular weight of approximately 206.24 g/mol .[2][4] It is characterized by a benzene ring substituted with a methyl ester group and a 4-oxobutyl side chain.[2] While detailed experimental data for some properties are not widely published, the following table summarizes its known and predicted physicochemical characteristics.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₄O₃	[2][4]
Molecular Weight	206.24 g/mol	[2][4]
Melting Point	76.5-78 °C	[5][6]
Boiling Point	131 °C at <1 Torr	[6]
Density (predicted)	1.082 ± 0.06 g/cm³	[5]
logP (predicted)	1.99480	[5]
Water Solubility (predicted)	0.41 g/L at 25 °C	[5]
Solubility	Soluble in ethanol, acetone, dichloromethane; slightly soluble in chloroform, DMSO, methanol; relatively low solubility in water.	[2][6]
Appearance	Solid	[2]
Storage	Hygroscopic; should be stored in a refrigerator under an inert atmosphere.	[6]

Synthesis of Methyl 4-(4-oxobutyl)benzoate

The synthesis of Methyl 4-(4-oxobutyl)benzoate can be achieved through various chemical and biocatalytic methods. The choice of synthetic route often depends on the desired scale, purity requirements, and available starting materials.

Chemical Synthesis

A prevalent method for the synthesis of Methyl 4-(4-oxobutyl)benzoate involves a Heck reaction, showcasing a modern approach to carbon-carbon bond formation. An alternative route begins with the selective oxidation of an alcohol precursor.

This protocol describes the synthesis of Methyl 4-(4-oxobutyl)benzoate from methyl 4-bromobenzoate and 3-buten-1-ol.

Materials:

• Methyl 4-bromobenzoate

• 3-buten-1-ol

• Lithium acetate dihydrate

• Lithium chloride

• Tetrabutylammonium chloride

• Palladium(II) acetate

• Dimethylformamide (DMF)

• Ethyl acetate

• Deionized water

• 3% aqueous NaCl solution

Procedure:

• In a suitable reaction vessel, combine methyl 4-bromobenzoate (25.0 g), lithium acetate dihydrate (13.0 g), lithium chloride (14.7 g), and tetrabutylammonium chloride (17.1 g) in DMF (285 mL).

• Bubble nitrogen gas through the mixture to create an inert atmosphere.

• Add 3-buten-1-ol (12 mL) and palladium(II) acetate (0.52 g) to the reaction mixture.

• Heat the reaction mixture to 75°C and maintain this temperature until HPLC analysis indicates complete conversion of the methyl 4-bromobenzoate.

• Cool the reaction mixture to room temperature.

• Add deionized water (285 mL) and ethyl acetate (285 mL) to the cooled mixture.

• Separate the organic and aqueous phases.

• Extract the aqueous phase with ethyl acetate (2 x 143 mL).

• Combine all organic phases and wash with 3% aqueous NaCl solution (3 x 285 mL), followed by deionized water (2 x 285 mL).

• The resulting solution of Methyl 4-(4-oxobutyl)benzoate in ethyl acetate can be used directly in subsequent steps or concentrated to isolate the product. The typical yield for this process is approximately 85%.

Caption: Heck Reaction for the synthesis of Methyl 4-(4-oxobutyl)benzoate.

Biocatalytic Synthesis

An emerging environmentally friendly approach for the synthesis of Methyl 4-(4-oxobutyl)benzoate is through biocatalysis, utilizing enzymes such as lipases.[2] Lipases can catalyze esterification reactions under mild conditions with high selectivity.[1]

This protocol provides a general framework for the lipase-catalyzed synthesis of esters. Optimization of specific parameters such as the choice of lipase, solvent, temperature, and substrate ratio would be necessary for Methyl 4-(4-oxobutyl)benzoate.

Materials:

• 4-(4-oxobutyl)benzoic acid

• Methanol

• Immobilized lipase (e.g., Novozym® 435)

• Anhydrous organic solvent (e.g., tert-butanol)

• Molecular sieves (optional, for water removal)

Procedure:

• Dissolve 4-(4-oxobutyl)benzoic acid and a molar excess of methanol in the chosen organic solvent in a sealed reaction vessel.

• Add the immobilized lipase to the reaction mixture (typically 1-10% by weight of the substrates).

• If desired, add activated molecular sieves to remove water produced during the reaction and drive the equilibrium towards ester formation.

• Incubate the reaction mixture at a controlled temperature (typically 40-60°C) with agitation.

• Monitor the reaction progress by a suitable analytical method (e.g., HPLC or GC).

• Once the reaction has reached completion, separate the immobilized enzyme from the reaction mixture by filtration for potential reuse.

• Isolate the product by removing the solvent under reduced pressure and purify as necessary (e.g., by column chromatography).

Chemical Reactivity and Synthetic Applications

The presence of both a ketone and an ester functional group in Methyl 4-(4-oxobutyl)benzoate allows for a range of selective chemical transformations. The ketone is generally more susceptible to nucleophilic attack by organometallic reagents and hydrides, while the ester can undergo hydrolysis or aminolysis.

Selective Reduction of the Ketone

Protocol:

Materials:

• Methyl 4-(4-oxobutyl)benzoate

• Methanol

• Sodium borohydride (NaBH₄)

• Saturated aqueous NH₄Cl solution

• Dichloromethane

Procedure:

• Dissolve Methyl 4-(4-oxobutyl)benzoate (1.0 g, 4.85 mmol) in methanol (20 mL) in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (0.22 g, 5.82 mmol) in small portions.

• Stir the reaction mixture at 0°C for 1 hour, then at room temperature for 2 hours. Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield methyl 4-(4-hydroxybutyl)benzoate.

Hydrolysis of the Ester

Protocol:

Materials:

• Methyl 4-(4-oxobutyl)benzoate

• Sodium hydroxide (NaOH)

• Methanol

• Deionized water

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve Methyl 4-(4-oxobutyl)benzoate (1.0 g, 4.85 mmol) in a mixture of methanol (10 mL) and water (10 mL).

• Add sodium hydroxide (0.39 g, 9.70 mmol) and heat the mixture to reflux for 2 hours. Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Acidify the aqueous solution to pH 2-3 with 1 M HCl to precipitate the carboxylic acid product.

Role in the Synthesis of Pemetrexed

The primary application of Methyl 4-(4-oxobutyl)benzoate in the pharmaceutical industry is as a crucial intermediate in the synthesis of Pemetrexed, a multi-targeted antifolate drug used in the treatment of various cancers.[3][7] The synthesis involves the bromination of the ketone at the alpha-position, followed by condensation with a pyrimidine derivative.

Pemetrexed: Mechanism of Action

Pemetrexed exerts its anticancer effects by inhibiting multiple key enzymes involved in the folate metabolic pathway, which is essential for the synthesis of DNA and RNA precursors.[8][9] By disrupting these pathways, Pemetrexed leads to the arrest of cell replication and induces apoptosis in cancer cells.[4]

Caption: Mechanism of action of Pemetrexed, targeting key enzymes in folate metabolism.

Analytical Methods

Accurate and robust analytical methods are essential for quality control during the synthesis and use of Methyl 4-(4-oxobutyl)benzoate. High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly employed for its quantification and identification.

High-Performance Liquid Chromatography (HPLC)

Parameter	Condition
Column	Reversed-phase C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and Water (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	30 °C
Injection Volume	10 µL

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a valuable technique for the confirmation of the identity of Methyl 4-(4-oxobutyl)benzoate and for its quantification at lower concentrations. A characteristic ion for quantification is often the benzoyl cation at m/z 149.

Safety and Handling

Methyl 4-(4-oxobutyl)benzoate should be handled in a well-ventilated area, and personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[10] It is important to avoid inhalation of dust or vapors and contact with skin and eyes.[10] The compound is hygroscopic and should be stored in a tightly sealed container in a refrigerator under an inert atmosphere.[6] For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Methyl 4-(4-oxobutyl)benzoate is a key chemical intermediate with significant applications in the synthesis of pharmaceuticals, most notably the anticancer drug Pemetrexed. Its unique bifunctional nature allows for a variety of chemical transformations, making it a valuable tool for organic chemists. This guide has provided a detailed overview of its properties, synthesis, reactivity, and analysis, offering a valuable resource for researchers and professionals in the field of drug development and chemical synthesis.

References

• Zhishang Bio. (2025, March 24). 4Methyl 4-(4-oxobutyl)benzoate CAS 106200-41-3. Zhishang Bio. Retrieved from [Link]

• PLOS One. (2014, May 21). Pemetrexed Induces S-Phase Arrest and Apoptosis via a Deregulated Activation of Akt Signaling Pathway. PLOS One. Retrieved from [Link]

• Chemsrc. (2025, August 22). 4-(4-Oxobutyl)benzoic acid methyl ester | CAS#:106200-41-3. Chemsrc. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic diagram of the mechanism of action of pemetrexed and the regulation of EMT dependent upon the expression of the Klotho gene. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Pemetrexed. Wikipedia. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Supporting Information: Transition metal-free oxidative esterification of benzylic alcohols in aqueous medium. Royal Society of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Pemetrexed mechanism of action. ResearchGate. Retrieved from [Link]

• CancerNetwork. (2026, March 15). Biochemical Pharmacology of Pemetrexed. CancerNetwork. Retrieved from [Link]

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• European Journal of Pharmaceutical and Medical Research. (n.d.). RP- HPLC METHOD FOR DETERMINATION OF METHYL 4- HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS. EJPMR. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 4-methyl benzoate. The Good Scents Company. Retrieved from [Link]

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Molecular weight of Methyl 4-(4-oxobutyl)benzoate

An In-Depth Technical Guide to the Molecular Weight of Methyl 4-(4-oxobutyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-(4-oxobutyl)benzoate (CAS No. 106200-41-3) is a pivotal chemical intermediate, particularly in the synthesis of advanced pharmaceutical compounds like Pemetrexed.[1][2] Accurate determination of its molecular weight is a fundamental prerequisite for stoichiometric calculations in synthesis, structural elucidation, and quality control. This guide provides a comprehensive overview of both the theoretical calculation and the experimental verification of the molecular weight of this compound. It details the principles and step-by-step protocols for definitive analytical techniques such as Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy, offering field-proven insights for professionals in chemical research and drug development.

Compound Profile: Methyl 4-(4-oxobutyl)benzoate

Methyl 4-(4-oxobutyl)benzoate is an organic compound featuring a benzene ring substituted with a methyl ester group and a 4-oxobutyl side-chain.[3] This bifunctional nature, containing both a ketone and an ester, makes it a versatile precursor in organic synthesis.[3] Its primary significance lies in its role as a key intermediate in the preparation of antifolate chemotherapy agents.[1] Beyond pharmaceuticals, it also finds applications in the fragrance industry and in the development of novel polymer materials.[3]

A summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties of Methyl 4-(4-oxobutyl)benzoate

Property	Value	Source(s)
CAS Number	106200-41-3	[1][3][4][5]
Molecular Formula	C₁₂H₁₄O₃	[3][4][6]
Molecular Weight	~206.24 g/mol	[3][5][6]
Exact Mass	206.0943 u	[4][7]
Physical State	Solid at room temperature	[3]
Melting Point	76.5-78 °C	[4]
Solubility	Soluble in ethanol, acetone, dichloromethane; low in water	[3]
Storage	2-8°C, Refrigerator or under -20°C in an inert atmosphere	[5][6]

Theoretical Molecular Weight Calculation

The molecular weight of a compound is derived from its molecular formula by summing the atomic weights of its constituent atoms. The molecular formula for Methyl 4-(4-oxobutyl)benzoate is C₁₂H₁₄O₃.[3][4][6]

The calculation is as follows, using the standard atomic weights:

• Carbon (C): 12 atoms × 12.011 u = 144.132 u

• Hydrogen (H): 14 atoms × 1.008 u = 14.112 u

• Oxygen (O): 3 atoms × 15.999 u = 47.997 u

Average Molecular Weight = 144.132 + 14.112 + 47.997 = 206.241 g/mol

It is crucial to distinguish between average molecular weight (calculated using weighted averages of natural isotopic abundances) and monoisotopic mass (calculated using the mass of the most abundant isotope for each element). For high-resolution mass spectrometry, the monoisotopic mass is more relevant.

• Carbon (¹²C): 12 × 12.000000 = 144.000000 u

• Hydrogen (¹H): 14 × 1.007825 = 14.10955 u

• Oxygen (¹⁶O): 3 × 15.994915 = 47.984745 u

Monoisotopic Mass = 144.000000 + 14.10955 + 47.984745 = 206.094295 u [4][7]

This theoretical value serves as the benchmark for experimental verification.

Experimental Verification of Molecular Weight and Structure

While theoretical calculations provide a precise value, experimental verification is essential to confirm the identity and purity of a synthesized compound. Mass spectrometry is the primary technique for directly measuring molecular weight, while NMR spectroscopy validates the chemical structure corresponding to that weight.[8]

Methodology 1: Mass Spectrometry (MS)

Principle: Mass spectrometry is the gold-standard analytical technique for determining the molecular weight of a compound.[8] It measures the mass-to-charge ratio (m/z) of ionized molecules. For a molecule like Methyl 4-(4-oxobutyl)benzoate, "soft" ionization techniques such as Electrospray Ionization (ESI) are preferred. ESI is a gentle method that minimizes fragmentation, allowing for the clear observation of the molecular ion. The compound is typically observed as a protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺.

The general workflow for MS analysis is depicted below.

Workflow for Molecular Weight Determination by Mass Spectrometry.

Step-by-Step Protocol for LC-MS Analysis:

• Sample Preparation: Accurately weigh ~1 mg of Methyl 4-(4-oxobutyl)benzoate and dissolve it in 1 mL of a suitable solvent (e.g., acetonitrile or methanol) to create a 1 mg/mL stock solution. Further dilute this stock solution to a final concentration of 1-10 µg/mL.

• Instrumentation Setup:

  • Liquid Chromatography (LC): Use a C18 column. The mobile phase can be a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). Formic acid aids in the protonation of the analyte for positive ion mode ESI.

  • Mass Spectrometer (MS): Set the instrument to operate in positive ion ESI mode. Calibrate the mass analyzer using a known standard.

• Injection and Analysis: Inject 1-5 µL of the prepared sample into the LC-MS system.

• Data Acquisition: Acquire data over a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 100-500). The expected [M+H]⁺ ion would be at m/z 207.09.

• Data Interpretation: Analyze the resulting mass spectrum. The base peak or a major peak should correspond to the calculated m/z of the protonated molecule [C₁₂H₁₅O₃]⁺. The high-resolution mass should match the theoretical value of 207.0938 within a few ppm, confirming the elemental composition.

Methodology 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: While MS directly provides the molecular weight, NMR spectroscopy validates the molecular structure, thereby indirectly confirming the molecular formula and, by extension, the molecular weight.[8] ¹H NMR provides information on the number and types of protons and their connectivity, while ¹³C NMR identifies the number and types of carbon environments. Together, they provide an unambiguous fingerprint of the molecule's structure.

The workflow for structural verification via NMR is outlined below.

Workflow for Structural Verification by NMR Spectroscopy.

Step-by-Step Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of high-purity Methyl 4-(4-oxobutyl)benzoate in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) containing Tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Data Interpretation: The spectrum should show distinct signals corresponding to:

  • Aromatic protons on the benzene ring (typically in the 7-8 ppm region).

  • Protons of the methylene groups (-CH₂-) in the butyl chain.

  • Protons of the methyl ester (-OCH₃) group. The integration of these signals should correspond to the number of protons in each environment (totaling 14H).

• ¹³C NMR Data Interpretation: The spectrum should reveal 12 distinct carbon signals (assuming no overlapping peaks), corresponding to the carbonyl carbons of the ketone and ester, the aromatic carbons, the methylene carbons, and the methyl carbon.

Synthesis and Purity Considerations

The accurate experimental determination of molecular weight is contingent on the purity of the sample. Common synthetic routes to Methyl 4-(4-oxobutyl)benzoate include Fischer esterification of 4-(4-oxobutyl)benzoic acid and Friedel-Crafts acylation.[8][9] These reactions can result in impurities such as unreacted starting materials or byproducts.

• Fischer Esterification: This is an equilibrium reaction between a carboxylic acid and an alcohol.[8][10] Incomplete reaction can leave residual 4-(4-oxobutyl)benzoic acid in the final product.

• Friedel-Crafts Acylation: This reaction can sometimes lead to side products, such as cyclized derivatives.[8]

Therefore, rigorous purification, typically via column chromatography or recrystallization, is a critical step before any analytical characterization. The presence of impurities can lead to confusing or erroneous results in both MS and NMR analyses, underscoring the importance of a pure sample for trustworthy data.

Conclusion

The molecular weight of Methyl 4-(4-oxobutyl)benzoate is theoretically calculated to be approximately 206.24 g/mol . This fundamental property is experimentally confirmed with high precision using mass spectrometry, which verifies the mass-to-charge ratio, and corroborated by NMR spectroscopy, which validates the unique molecular structure corresponding to the chemical formula C₁₂H₁₄O₃. For any researcher, scientist, or drug development professional working with this compound, a thorough understanding and application of these analytical methodologies are indispensable for ensuring compound identity, purity, and quality, which are foundational to successful research and development outcomes.

References

• Zhishang Bio. (2025). Comprehensive Introduction to Methyl 4-(4-oxobutyl)benzoate (CAS 106200-41-3). [Link]

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• Pharmaffiliates. (n.d.). 4-(4-Oxobutyl)benzoic Acid Methyl Ester | CAS No : 106200-41-3. [Link]

• University of the Cumberlands. (n.d.). Preparation of Methyl Benzoate. [Link]

• Google Patents. (2020). US10669223B2 - Method for synthesizing 4-(hydroxymethyl)benzoic acid by using P-xylene (PX)

• PubMed. (1998). Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics. [Link]

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A Senior Application Scientist's Guide to the Heck Reaction for C-C Bond Formation

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The palladium-catalyzed Heck reaction, a cornerstone of modern organic synthesis, facilitates the formation of carbon-carbon bonds through the coupling of unsaturated halides with alkenes.[1] This guide provides an in-depth technical overview of the Heck reaction, moving beyond simple procedural descriptions to explore the causal relationships behind experimental choices. We will dissect the core catalytic cycle, evaluate the critical parameters influencing reaction outcomes, explore key variations, and highlight its strategic application in the complex world of drug discovery and development. This document is designed to serve as a practical and authoritative resource, bridging fundamental principles with field-proven insights to empower scientists in leveraging this powerful transformation.

Introduction: The Strategic Importance of C-C Bond Formation

The construction of carbon-carbon bonds is the foundational grammar of chemical synthesis. The ability to selectively and efficiently forge these connections is paramount in the creation of complex molecular architectures, particularly within the pharmaceutical industry where the carbon scaffold of a molecule dictates its three-dimensional shape and, consequently, its biological function. The Mizoroki-Heck reaction, for which Richard F. Heck was a co-recipient of the 2010 Nobel Prize in Chemistry, revolutionized the field by providing a reliable method for the vinylation of aryl and vinyl halides.[1] Its tolerance for a wide array of functional groups makes it an indispensable tool in the late-stage functionalization of intricate molecules, a common requirement in drug development.[2]

The Engine Room: Unraveling the Catalytic Cycle

The efficacy of the Heck reaction lies in its elegant and recyclable catalytic process, which cycles between Pd(0) and Pd(II) oxidation states.[1] Understanding this cycle is not merely academic; it is the key to rational troubleshooting and optimization. While nuances exist depending on the specific substrates and conditions, the generally accepted mechanism involves four key steps: oxidative addition, migratory insertion, β-hydride elimination, and reductive elimination.

The cycle typically begins with a Pd(0) species, which is often generated in situ from a more stable Pd(II) precatalyst like palladium(II) acetate (Pd(OAc)₂). This pre-activation step is crucial for initiating the reaction.

• Step A: Oxidative Addition: A coordinatively unsaturated Pd(0) catalyst initiates the cycle by inserting into the carbon-halide (or triflate) bond of the substrate (Ar-X). This irreversible step oxidizes the metal center from Pd(0) to Pd(II), forming a square planar organopalladium(II) complex.[3] The reactivity of the halide is a critical factor, with the rate of oxidative addition typically following the order: I > Br > OTf >> Cl.[4]

• Step B: Alkene Coordination & Migratory Insertion: The alkene substrate then coordinates to the Pd(II) complex. This is followed by a syn-migratory insertion, where the aryl or vinyl group on the palladium migrates to one of the alkene carbons, forming a new carbon-carbon sigma bond.[3][5] This step creates a new, more sterically hindered alkylpalladium(II) intermediate.

• Step C: Syn β-Hydride Elimination: For the reaction to proceed, the alkylpalladium(II) intermediate must possess a hydrogen atom on the carbon beta to the palladium. A syn β-hydride elimination occurs, where this hydrogen is transferred to the palladium, forming a palladium-hydride species and releasing the substituted alkene product.[4] This step dictates the regioselectivity and stereoselectivity of the final product, with a strong preference for the formation of the trans isomer.[6]

• Step D: Reductive Elimination & Catalyst Regeneration: The final step involves the reductive elimination of HX from the palladium-hydride complex, a process facilitated by a base. This regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle. The base is essential for neutralizing the generated acid and ensuring catalytic turnover.[7]

Figure 1: A simplified diagram of the Heck reaction catalytic cycle.

Mastering the Variables: A Guide to Reaction Optimization

The success of a Heck reaction is a multivariate equation. A scientist's expertise is demonstrated in the rational selection of each component to maximize yield, selectivity, and efficiency.

The Palladium Catalyst & Ligands

The choice of the palladium source and its associated ligands is arguably the most critical decision.

• The Role of Ligands: Ligands are not passive spectators; they are crucial for stabilizing the palladium catalyst, modulating its reactivity, and influencing the reaction's outcome.[3][8]

  • Phosphine Ligands: Triarylphosphines, such as triphenylphosphine (PPh₃) and tri-o-tolylphosphine (P(o-tol)₃), are the most common ligands.[1] Their electronic and steric properties are key. Electron-donating ligands increase the electron density on the palladium, facilitating oxidative addition. Sterically bulky ligands promote the formation of coordinatively unsaturated, highly active catalyst species and can prevent catalyst deactivation.[9]

  • N-Heterocyclic Carbenes (NHCs): NHCs have emerged as powerful alternatives to phosphines.[10] They are strong sigma-donors, forming very stable bonds with palladium. This stability often translates to higher catalyst turnover numbers and robustness, especially for less reactive substrates like aryl chlorides.[6][10][11]

Catalyst/Ligand System	Common Substrates	Key Characteristics & Rationale
Pd(OAc)₂ / PPh₃	Aryl iodides, bromides	The classic, versatile system. PPh₃ stabilizes the Pd(0) species. A workhorse for many standard transformations.
Pd(OAc)₂ / P(o-tol)₃	Aryl bromides, chlorides	The increased steric bulk of the tolyl groups accelerates reductive elimination and can improve catalyst lifetime.[8]
Palladacycles	Aryl bromides, chlorides	Highly stable and active precatalysts that can be used at higher temperatures with low catalyst loadings.[9]
Pd-NHC Complexes	Aryl chlorides, challenging substrates	Strong Pd-C bond provides high thermal stability and resistance to degradation, enabling the coupling of less reactive partners.[10][11]
Ligandless (e.g., Pd/C)	Highly reactive substrates (e.g., aryl iodides)	Attractive for industrial applications to minimize cost and simplify purification. Requires higher temperatures and is only suitable for activated substrates.[2][9]

Substrate Considerations

• The Electrophile (Ar-X): The reactivity order (I > Br > OTf > Cl) is a direct consequence of the C-X bond strength, which impacts the rate-determining oxidative addition step for many systems.[4][12] Aryl triflates (Ar-OTf) are particularly useful as they can be readily prepared from phenols and often exhibit high reactivity.

• The Alkene: The reaction works best with electron-deficient alkenes, such as acrylates, styrene, and acrylonitrile, as this polarity match facilitates the migratory insertion step.[1] Steric hindrance around the double bond can significantly slow the reaction.

The Base and Solvent

• Base Selection: The base is required to neutralize the HX produced in the final step of the catalytic cycle.[7] Inorganic bases like potassium carbonate (K₂CO₃) and sodium acetate (NaOAc) are common.[1][4] Organic amine bases, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), are also widely used, particularly when substrate or product solubility is a concern. The choice of base can surprisingly influence the ratio of products formed.[4]

• Solvent System: The solvent must solubilize the reactants and catalyst. High-boiling point, polar aprotic solvents like N,N-dimethylformamide (DMF), 1-methyl-2-pyrrolidinone (NMP), and acetonitrile (MeCN) are standard choices.[2][8] The polarity of the solvent can influence the reaction mechanism and rate.[13] It is critical to use high-purity, dry solvents, as impurities like hydroperoxides in aged NMP can oxidize phosphine ligands and inhibit the reaction.[8]

Key Variants: Expanding the Synthetic Toolkit

The fundamental Heck reaction has been adapted and expanded to achieve more complex synthetic goals.

• Intramolecular Heck Reaction: When the aryl halide and the alkene are part of the same molecule, an intramolecular reaction can occur, forming cyclic structures.[14] This is an exceptionally powerful method for constructing carbocyclic and heterocyclic ring systems, including macrocycles, which are prevalent in natural products and pharmaceuticals.[3][14][15] The intramolecular variant is often more efficient than its intermolecular counterpart due to favorable entropic factors.[3]

• Asymmetric Heck Reaction: By employing chiral, non-racemic ligands (e.g., BINAP), it is possible to control the stereochemistry of the newly formed C-C bond, enabling the synthesis of enantiomerically enriched products.[15] This is of paramount importance in drug development, where a single enantiomer is often responsible for the desired therapeutic effect. The asymmetric Heck reaction can create tertiary or quaternary stereocenters with high enantioselectivity.[15]

• The Heck-Matsuda Reaction: This variant uses arenediazonium salts as the arylating agent instead of aryl halides.[2] Diazonium salts are highly reactive, allowing reactions to proceed under milder conditions, often at or below room temperature, and without the need for phosphine ligands.[16][17] This is particularly advantageous for thermally sensitive substrates.

Application in Drug Discovery & Synthesis: A Case Study

The Heck reaction's functional group tolerance and reliability have cemented its role in pharmaceutical manufacturing.[7] Notable examples include its application in the synthesis of:

• Prosulfuron: A herbicide where a Heck-Matsuda reaction is a key step.[2][9]

• Singulair™ (Montelukast): A key C-C bond in the synthesis of this anti-asthma drug is formed via a Heck reaction.[2][9]

• Naproxen: An industrial synthesis of this well-known NSAID utilizes a Heck coupling of 2-bromo-6-methoxynaphthalene with ethylene.[2][9]

Experimental Protocol: Synthesis of Ethyl trans-Cinnamate

This protocol describes a representative Heck reaction, coupling iodobenzene with ethyl acrylate. It serves as a self-validating system, detailing the necessary steps for a successful transformation.

Objective: To synthesize ethyl trans-cinnamate via a palladium-catalyzed Heck reaction.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Iodobenzene

• Ethyl acrylate

• Triethylamine (Et₃N)

• Acetonitrile (MeCN), anhydrous

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• Catalyst Preparation: To a dry 100 mL Schlenk flask under an argon atmosphere, add palladium(II) acetate (22.4 mg, 0.1 mmol, 1 mol%) and triphenylphosphine (52.4 mg, 0.2 mmol, 2 mol%).

• Reagent Addition: Add anhydrous acetonitrile (20 mL) to the flask via syringe. Stir the mixture for 10 minutes at room temperature until a clear, light-yellow solution is formed.

• Substrate Loading: Sequentially add triethylamine (2.1 mL, 15 mmol), iodobenzene (1.12 mL, 10 mmol), and ethyl acrylate (1.62 mL, 15 mmol) to the flask via syringe.

• Reaction: Equip the flask with a reflux condenser under argon. Heat the reaction mixture to 80 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove palladium black. Rinse the pad with ethyl acetate (20 mL).

• Extraction: Combine the filtrates and wash with 1 M HCl (2 x 20 mL), followed by saturated NaHCO₃ solution (20 mL), and finally brine (20 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield ethyl trans-cinnamate as a colorless oil.

Figure 2: General experimental workflow for a Heck reaction.

Conclusion and Future Outlook

The Heck reaction remains a dynamic and evolving field of study. Its fundamental principles have provided the basis for countless other cross-coupling reactions that are now central to modern chemistry. Future research will undoubtedly focus on developing more sustainable and economical catalytic systems, such as those using earth-abundant metals or enabling reactions in greener solvents like water.[6] The continued refinement of ligand design will push the boundaries of asymmetric catalysis, providing access to ever-more complex and valuable chiral molecules. For the drug development professional, a deep, mechanistic understanding of the Heck reaction is not just beneficial—it is essential for innovation, problem-solving, and the efficient creation of the next generation of therapeutics.

References

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• Chemistry LibreTexts. (2023, June 30). Heck Reaction. Retrieved from [Link]

• Gong, W., et al. (2018). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. PMC - NIH. Retrieved from [Link]

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

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• Ma, D., & Wu, Q. (2022). Heck Macrocyclization in Forging Non-Natural Large Rings including Macrocyclic Drugs. Molecules. Retrieved from [Link]

• Saiyed, A. S., & Bedekar, A. V. (2023, July 25). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Publishing. Retrieved from [Link]

• Ashenhurst, J. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Retrieved from [Link]

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• Chung, G., et al. (2005). A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands. ACS Publications. Retrieved from [Link]

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• Pastre, J. C., et al. (2024, April 29). Enantioselective synthesis of β-aryl-γ-lactam derivatives via Heck–Matsuda desymmetrization of N-protected 2,5-dihydro-1H-pyrroles. Beilstein Journals. Retrieved from [Link]

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Introduction: The Architectural Synthesis of a Selective Estrogen Receptor Modulator

An In-depth Technical Guide to the Synthesis of Raloxifene from Core Precursors

Raloxifene is a second-generation selective estrogen receptor modulator (SERM) that exhibits a nuanced pharmacology, acting as an estrogen agonist in bone and on cholesterol metabolism while serving as a potent antagonist in breast and uterine tissues.[1][2] This tissue-specific activity makes it a cornerstone therapy for the prevention and treatment of osteoporosis in postmenopausal women and for reducing the risk of invasive breast cancer.[3] For researchers, scientists, and drug development professionals, a deep understanding of its synthesis is not merely an academic exercise; it is fundamental to process optimization, impurity profiling, and the development of next-generation analogs.

This guide provides an in-depth exploration of the core synthetic strategies for Raloxifene, focusing on the logical assembly of its key precursors. We will dissect the causality behind experimental choices, from the initial construction of the benzothiophene scaffold to the final deprotection and salt formation, offering field-proven insights grounded in authoritative chemical literature.

Chapter 1: A Convergent Retrosynthetic Strategy

The most industrially viable syntheses of Raloxifene employ a convergent strategy. This approach involves the independent synthesis of two complex molecular fragments—the core benzothiophene structure and the acylating side chain—which are then coupled in a key final step. This strategy is advantageous as it allows for the efficient build-up of complexity and facilitates purification by deferring the union of the two main components until late in the synthesis.

The primary retrosynthetic disconnection of Raloxifene (I) cleaves the C-C bond between the benzoyl carbonyl and the C3 position of the benzothiophene ring. This reveals the two principal precursors: the 6-methoxy-2-(4-methoxyphenyl)benzo[b]thiophene core (II) and the activated 4-[2-(1-piperidinyl)ethoxy]benzoyl chloride side chain (III).

Caption: Retrosynthetic analysis of Raloxifene.

Chapter 2: Synthesis of the Benzothiophene Core Precursor

The cornerstone of the Raloxifene molecule is the 6-methoxy-2-(4-methoxyphenyl)benzo[b]thiophene scaffold. Its synthesis is a multi-step process that hinges on a key acid-catalyzed cyclization and rearrangement reaction.

Precursors and Strategy

The synthesis begins with two readily available commercial starting materials: 4-methoxyacetophenone and 3-methoxybenzenethiol . The strategy involves an initial nucleophilic substitution to form an α-arylthioacetophenone intermediate, which is then cyclized to form the desired benzothiophene ring system.

Step-by-Step Protocol: Formation of Intermediate (II)

The construction of the benzothiophene core is typically achieved in two main steps, as outlined in various patents and publications.[4]

Step 1: Synthesis of α-(3-methoxyphenylthio)-4-methoxyacetophenone

• Bromination: 4-methoxyacetophenone is first brominated at the alpha position to yield α-bromo-4-methoxyacetophenone. This reaction activates the carbon adjacent to the carbonyl for nucleophilic attack.

• Nucleophilic Substitution: 3-methoxybenzenethiol is reacted with the α-bromo-4-methoxyacetophenone in the presence of a base (e.g., potassium hydroxide) in a solvent like ethanol. The thiolate anion displaces the bromide to form α-(3-methoxyphenylthio)-4-methoxyacetophenone.

Step 2: Polyphosphoric Acid (PPA) Induced Cyclization and Rearrangement

• Reaction Setup: α-(3-methoxyphenylthio)-4-methoxyacetophenone is slowly added to pre-heated polyphosphoric acid (PPA) under stirring.[4]

• Cyclization: The PPA acts as both a strong acid and a dehydrating agent, promoting an intramolecular electrophilic attack of the carbonyl-activated methylene group onto the thiol-bearing aromatic ring, followed by dehydration to form the thiophene ring.

• Rearrangement (Kost Rearrangement): A critical rearrangement occurs where the aryl group at the 3-position migrates to the 2-position, driven by the formation of a more stable 2-arylbenzothiophene system. This is a known transformation for 3-substituted benzothiophenes upon heating with PPA.

• Workup and Isolation: The reaction mass is quenched by pouring it into ice water, which precipitates the crude product. This process has been optimized to yield a free-flowing solid, which simplifies isolation.[4] The crude product can be further purified by slurrying in a hot solvent like methanol or recrystallizing from ethyl acetate to yield pure 6-methoxy-2-(4-methoxyphenyl)benzo[b]thiophene (II).[4]

Caption: Workflow for the synthesis of the benzothiophene core.

Chapter 3: Synthesis of the Acylating Side Chain Precursor

The second key precursor, 4-[2-(1-piperidinyl)ethoxy]benzoyl chloride hydrochloride (III), provides the acyl group and the basic side chain essential for Raloxifene's biological activity and solubility.

Precursors and Strategy

The synthesis starts from methyl p-hydroxybenzoate . The strategy involves etherification of the phenolic hydroxyl group to introduce the piperidinyl-ethoxy moiety, followed by hydrolysis of the methyl ester to the carboxylic acid, and finally, conversion to the highly reactive acid chloride.

Step-by-Step Protocol: Formation of Intermediate (III)

• Etherification: Methyl p-hydroxybenzoate is reacted with 1-(2-chloroethyl)piperidine hydrochloride (or the corresponding bromide) in the presence of a base like potassium carbonate (K₂CO₃) in a solvent such as acetone. This Williamson ether synthesis attaches the side chain to the phenyl ring.

• Saponification: The resulting ester, methyl 4-[2-(1-piperidinyl)ethoxy]benzoate, is hydrolyzed to the corresponding carboxylic acid using a base like sodium hydroxide (NaOH) in methanol, followed by acidic workup.

• Acid Chloride Formation: The carboxylic acid, 4-[2-(1-piperidinyl)ethoxy]benzoic acid (often used as its hydrochloride salt), is converted to the acid chloride.[3] This is achieved by treating it with an excess of a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride in a chlorinated solvent like dichloromethane (DCM).[3][5] A small amount of pyridine or DMF may be used as a catalyst. The resulting crude acid chloride hydrochloride salt is typically used directly in the next step without extensive purification.[3]

Chapter 4: The Convergent Coupling and Final Transformations

With both core precursors in hand, the final stages of the synthesis involve coupling them via a Friedel-Crafts acylation, followed by the critical demethylation of the two methoxy groups.

The Friedel-Crafts Acylation Reaction

This reaction forms the central ketone linkage of the Raloxifene structure.

Protocol:

• Reaction Setup: The benzothiophene core (II) is dissolved in a suitable solvent, typically an anhydrous chlorinated solvent like dichloromethane.

• Lewis Acid Addition: The solution is cooled (e.g., 0-10°C), and a strong Lewis acid, most commonly anhydrous aluminum chloride (AlCl₃) , is added portion-wise.[3][6] Controlling the temperature during this addition is critical to prevent side reactions.

• Acylation: The crude acid chloride hydrochloride (III), dissolved in the same solvent, is added to the reaction mixture. The mixture is allowed to warm and is stirred for several hours at ambient or slightly elevated temperatures (e.g., 25-35°C) to drive the reaction to completion.[3]

• Mechanism: The AlCl₃ coordinates to the acid chloride, forming a highly electrophilic acylium ion. This powerful electrophile then attacks the electron-rich C3 position of the benzothiophene ring, which is activated by the enamine-like character of the sulfur atom, to form the C-C bond.

Caption: Mechanism of the Friedel-Crafts acylation step.

The Demethylation Step

The final chemical transformation is the cleavage of the two stable aryl methyl ether bonds to reveal the phenolic hydroxyl groups, which are crucial for estrogen receptor binding.[5]

Protocol: The demethylation is conveniently performed as a one-pot continuation of the Friedel-Crafts reaction.[3]

• Reagent Addition: After the acylation is complete, a demethylating agent is added directly to the reaction mixture. The classic reagent system is AlCl₃ and ethanethiol .[3] The excess AlCl₃ from the acylation step, combined with the thiol, forms a potent reagent for cleaving the methyl ethers.

• Reaction: The mixture is stirred for an additional period to ensure complete demethylation.

• Quenching and Precipitation: The reaction is carefully quenched by pouring it into a mixture of methanol, ice, and concentrated HCl.[3] This destroys the excess reagents and protonates the piperidine nitrogen, causing the final product, Raloxifene hydrochloride, to precipitate out of the solution as a solid.

• Isolation: The precipitated solid is collected by filtration, washed, and dried.[3]

Advancements in Demethylation: The use of ethanethiol on an industrial scale is problematic due to its extreme malodor and volatility. A significant process improvement involves substituting it with a long-chain, low-volatility thiol.[3]

Parameter	Traditional Method	Improved "Green" Method
Thiol Reagent	Ethanethiol	Decanethiol
Odor	Extremely foul, volatile	Low odor, low volatility
Industrial Scalability	Challenging due to odor	Significantly improved
Efficacy	Effective	Highly effective
Reference	[3]	[3]

Salt Formation and Purification

The crude Raloxifene hydrochloride obtained after quenching is typically purified by recrystallization. An effective method involves using methanol with a specific, controlled amount of water (e.g., at least 2.5-4% water), which has been shown to yield high-purity material and reduce the need for multiple recrystallizations.[4][6]

Chapter 5: Alternative Synthetic Strategies

While the convergent Friedel-Crafts acylation is the most common route, alternative pathways exist that offer different advantages in terms of precursor availability or process flow.

Late-Stage Piperidine Introduction

This strategy modifies the acylating side chain precursor. Instead of starting with a pre-formed piperidinyl-ethoxy moiety, a protected halo-ethoxy group is used.

• Modified Precursor: The benzothiophene core (II) is acylated with 4-(2-chloroethoxy)benzoyl chloride . This reaction is performed under similar Friedel-Crafts conditions (AlCl₃ in DCM).

• Nucleophilic Substitution: The resulting intermediate, which now has a chloroethyl side chain, is treated with piperidine. The piperidine acts as a nucleophile, displacing the chloride to form the desired side chain.

• Process Advantage: This route can be highly efficient, with some methods using excess piperidine as both the reagent and the solvent, avoiding the need for other solvents and simplifying workup.

• Final Step: The product from this step is then demethylated as previously described to yield Raloxifene.

Caption: Alternative route with late-stage piperidine addition.

Conclusion

The synthesis of Raloxifene is a prime example of a robust and optimized convergent chemical process. The core strategy relies on the independent and efficient preparation of two key precursors: 6-methoxy-2-(4-methoxyphenyl)benzo[b]thiophene and 4-[2-(1-piperidinyl)ethoxy]benzoyl chloride . Their union via a Lewis acid-catalyzed Friedel-Crafts acylation, followed by a one-pot demethylation, constitutes the central pathway to the final active pharmaceutical ingredient. Understanding the nuances of each step—from the PPA-induced rearrangement that forms the benzothiophene core to the substitution of odorous reagents in the final demethylation—provides critical insights for process chemists and researchers aiming to achieve high-purity, scalable, and cost-effective production of this important therapeutic agent.

References

• Yang, Y., Zhang, T., Huang, W., & Shen, Z. (2014). Piperidine Nucleophilic Substitution Without Solvent: An Efficient Synthesis of Raloxifene. Synthetic Communications, 44(22), 3271-3276. [Link]

• Pasanen, P., et al. (2021). Synthesis Studies and the Evaluation of C6 Raloxifene Derivatives. ACS Omega, 6(1), 103-112. [Link]

• Snieckus, V., et al. (2003). Synthesis of Constrained Raloxifene Analogues by Complementary Use of Friedel−Crafts and Directed Remote Metalation Reactions. The Journal of Organic Chemistry, 68(16), 6203-6212. [Link]

• Reddy, M. S., et al. (2011). Process for the preparation of raloxifene hydrochloride. WO2011132194A1.

• Chavakula, R., et al. (2018). Industrially Viable Demethylation Reaction in Synthesis of Raloxifene Hydrochloride. Organic Chemistry: An Indian Journal, 14(3), 128. [Link]

• Li, J., et al. (2021). Preparation method of raloxifene hydrochloride. CN112851634A.

• Kumar, A., & Agarwal, P. (2017). Synthesis of Raloxifene. In Hazardous Reagent Substitution: A Pharmaceutical Perspective. John Wiley & Sons. [Link]

• Enanti Labs. (n.d.). Raloxifene Hydrochloride Intermediates Manufacturers In India. Retrieved from [Link]

• Dadiboyena, S. (2012). Recent advances in the synthesis of raloxifene: a selective estrogen receptor modulator. European Journal of Medicinal Chemistry, 53, 133-145. [Link]

• Various Authors. (2020). RALOXIFENE - New Drug Approvals. PharmaCompass. [Link]

• Pharmaffiliates. (n.d.). Raloxifene Hydrochloride-impurities. Retrieved from [Link]

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• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• Singh, M., & Kumar, L. (2022). Formulation Development for Transdermal Delivery of Raloxifene, a Chemoprophylactic Agent against Breast Cancer. Pharmaceutics, 14(3), 661. [Link]

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Bioactive molecules from benzoic acid derivatives

An In-Depth Technical Guide on Bioactive Molecules from Benzoic Acid Derivatives

Abstract

Benzoic acid and its derivatives represent a versatile scaffold in medicinal chemistry, giving rise to a wide array of bioactive molecules with significant therapeutic potential. This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of these compounds. We will explore the core chemical properties of the benzoic acid framework, delve into key synthetic methodologies, and examine the structure-activity relationships that govern their biological effects. This guide emphasizes the practical application of this knowledge, offering detailed experimental protocols and data interpretation strategies to empower the discovery and development of novel therapeutics derived from this important chemical class.

Introduction: The Enduring Legacy of the Benzoic Acid Scaffold

The benzoic acid motif, a simple aromatic carboxylic acid, is a cornerstone in the world of organic chemistry and, more importantly, in the realm of pharmacology. Its inherent properties—planarity, the presence of a modifiable carboxylic acid group, and an aromatic ring amenable to substitution—make it an ideal starting point for the design of molecules that can interact with biological targets with high specificity and affinity.

Historically, the most recognized derivative, acetylsalicylic acid (aspirin), heralded the age of non-steroidal anti-inflammatory drugs (NSAIDs) and remains a globally utilized medication for its analgesic, anti-inflammatory, and antipyretic properties. The success of aspirin underscored the therapeutic potential of the benzoic acid core and catalyzed decades of research into related structures. This has led to the discovery of a vast chemical space of derivatives with diverse pharmacological activities, including antibacterial, antifungal, anticancer, and neuroprotective effects.

This guide will navigate the journey from the fundamental chemistry of benzoic acid to the cutting edge of drug discovery, providing the theoretical groundwork and practical methodologies required to harness the full potential of its derivatives.

Synthetic Strategies for Generating Benzoic Acid Derivative Libraries

The creation of diverse libraries of benzoic acid derivatives is fundamental to exploring their structure-activity relationships (SAR). The reactivity of the carboxylic acid group and the aromatic ring allows for a multitude of synthetic transformations.

Esterification and Amidation of the Carboxylic Acid Group

The most common modifications of the benzoic acid scaffold involve the carboxylic acid moiety. Esterification and amidation are fundamental reactions that can significantly alter the pharmacokinetic and pharmacodynamic properties of the parent molecule.

Experimental Protocol: Synthesis of Methyl 4-hydroxybenzoate (a paraben model)

This protocol details a classic Fischer esterification reaction.

Materials:

• 4-hydroxybenzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• In a 250 mL round-bottom flask, dissolve 10 g of 4-hydroxybenzoic acid in 100 mL of anhydrous methanol.

• Carefully add 2 mL of concentrated sulfuric acid dropwise while stirring.

• Attach a reflux condenser and heat the mixture to reflux for 4 hours.

• Allow the reaction mixture to cool to room temperature.

• Slowly neutralize the excess acid by adding saturated sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The resulting solid can be recrystallized from a suitable solvent system (e.g., ethanol/water) to yield pure methyl 4-hydroxybenzoate.

Ring Substitution via Electrophilic Aromatic Substitution

The aromatic ring of benzoic acid can be functionalized through electrophilic aromatic substitution reactions, such as nitration, halogenation, and Friedel-Crafts acylation. These modifications can dramatically influence the electronic properties and steric profile of the molecule, leading to altered biological activity.

Workflow for Aromatic Ring Functionalization

Caption: Synthetic routes for functionalizing the aromatic ring of benzoic acid.

Bioactivity and Mechanisms of Action

The diverse biological activities of benzoic acid derivatives stem from their ability to interact with a wide range of molecular targets.

Anti-inflammatory Activity: The COX Pathway

The anti-inflammatory effects of many benzoic acid derivatives, including aspirin and its congeners, are primarily mediated through the inhibition of cyclooxygenase (COX) enzymes. COX-1 and COX-2 are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.

Signaling Pathway of COX Inhibition

Caption: Inhibition of the cyclooxygenase (COX) pathway by benzoic acid derivatives.

Antimicrobial Properties

Certain benzoic acid derivatives exhibit potent antimicrobial activity. For instance, parabens (esters of p-hydroxybenzoic acid) are widely used as preservatives in cosmetics and pharmaceuticals due to their broad-spectrum activity against bacteria and fungi. Their mechanism of action is thought to involve the disruption of membrane transport processes and the inhibition of DNA and RNA synthesis.

Anticancer Potential

More recently, novel benzoic acid derivatives have been investigated for their anticancer properties. These compounds can induce apoptosis, inhibit cell proliferation, and suppress tumor growth through various mechanisms, including the inhibition of histone deacetylases (HDACs) and the modulation of key signaling pathways involved in cancer progression.

Structure-Activity Relationship (SAR) Studies

Understanding the relationship between the chemical structure of a benzoic acid derivative and its biological activity is crucial for rational drug design. SAR studies involve systematically modifying the structure of a lead compound and evaluating the impact of these changes on its potency and selectivity.

Modification	Effect on Anti-inflammatory Activity (COX Inhibition)	Rationale
Substitution on the aromatic ring	Electron-withdrawing groups at the para position can enhance activity.	Increases the acidity of the carboxylic acid, promoting binding to the active site of COX enzymes.
Esterification of the carboxylic acid	Generally reduces or abolishes activity.	The free carboxylic acid group is often essential for interacting with key amino acid residues in the target protein.
Introduction of a hydroxyl group	A hydroxyl group at the ortho position (salicylic acid) is critical for the acetylatable inhibition of COX by aspirin.	Facilitates the transfer of the acetyl group to a serine residue in the active site of COX.

Conclusion and Future Directions

The benzoic acid scaffold continues to be a rich source of bioactive molecules with significant therapeutic potential. The synthetic versatility of this core structure allows for the generation of vast and diverse chemical libraries, which, when coupled with modern high-throughput screening techniques, promises the discovery of novel drug candidates. Future research will likely focus on the development of more selective and potent benzoic acid derivatives with improved pharmacokinetic profiles and reduced off-target effects. The exploration of new biological targets and the application of computational modeling will further accelerate the journey from a simple aromatic acid to life-saving medicines.

References

• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs. Nature New Biology, 231(25), 232–235. [Link]

• Flower, R. J. (2003). The development of aspirin and related agents. A very brief history of aspirin. [Link]

A Technical Guide to the Spectral Analysis of Methyl 4-(4-oxobutyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(4-oxobutyl)benzoate is a key chemical intermediate, notably in the synthesis of the antifolate anticancer agent, Pemetrexed.[1][2] Its bifunctional nature, possessing both an ester and a ketone, makes it a versatile building block in organic synthesis. This guide provides a comprehensive overview of the expected spectral data for Methyl 4-(4-oxobutyl)benzoate, alongside detailed protocols for acquiring such data. Understanding the spectral characteristics of this compound is crucial for reaction monitoring, quality control, and the overall success of synthetic campaigns in drug development.

Chemical Structure and Properties:

• Chemical Name: Methyl 4-(4-oxobutyl)benzoate

• CAS Number: 106200-41-3[1][2]

• Molecular Formula: C₁₂H₁₄O₃

• Molecular Weight: 206.24 g/mol

• Appearance: Expected to be a solid at room temperature.[2]

• Solubility: Soluble in organic solvents such as chloroform, DMSO, and methanol.[2]

Predicted Spectral Data

Due to the limited availability of public, experimentally verified spectral data for Methyl 4-(4-oxobutyl)benzoate, this section presents predicted data based on established principles of spectroscopy and comparison with structurally similar compounds.

Predicted ¹H NMR Spectral Data

The expected ¹H NMR spectrum of Methyl 4-(4-oxobutyl)benzoate in a standard deuterated solvent like CDCl₃ would exhibit distinct signals for the aromatic, ester, and aliphatic protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Expected Coupling Constants (J, Hz)	Integration
Aromatic (Ha)	~8.0	Doublet (d)	~8.0	2H
Aromatic (Hb)	~7.3	Doublet (d)	~8.0	2H
Methyl Ester (Hc)	~3.9	Singlet (s)	-	3H
Methylene (Hd)	~3.0	Triplet (t)	~7.0	2H
Methylene (He)	~2.8	Triplet (t)	~7.0	2H
Methylene (Hf)	~2.2	Quintet (quin)	~7.0	2H

Rationale for Predictions:

• The aromatic protons (Ha) ortho to the electron-withdrawing ester group are expected to be deshielded and appear downfield around 8.0 ppm. The aromatic protons (Hb) meta to the ester will be further upfield.

• The methyl ester protons (Hc) typically resonate around 3.9 ppm as a singlet.

• The methylene group (Hd) adjacent to the aromatic ring will be slightly deshielded.

• The methylene group (He) adjacent to the carbonyl group will be the most deshielded of the aliphatic protons.

• The central methylene group (Hf) will show a quintet multiplicity due to coupling with the two adjacent methylene groups.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is expected to show distinct signals for each unique carbon atom in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O, ketone)	~208
Carbonyl (C=O, ester)	~167
Aromatic (C-quaternary, ester)	~130
Aromatic (C-quaternary, butyl chain)	~145
Aromatic (CH)	~129, ~128
Methyl Ester (CH₃)	~52
Methylene (CH₂)	~45, ~35, ~20

Rationale for Predictions:

• The ketone carbonyl carbon is expected to have the most downfield chemical shift.

• The ester carbonyl carbon will also be significantly downfield.

• The chemical shifts of the aromatic carbons are influenced by the substituents.

• The aliphatic carbon chemical shifts are predicted based on their proximity to electron-withdrawing groups.

Predicted Infrared (IR) Spectral Data

The IR spectrum will be characterized by strong absorptions corresponding to the carbonyl groups.

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
C=O Stretch (Ketone)	1715 - 1725	Strong
C=O Stretch (Ester)	1720 - 1730	Strong
C-O Stretch (Ester)	1250 - 1300	Strong
Aromatic C-H Stretch	3000 - 3100	Medium
Aliphatic C-H Stretch	2850 - 3000	Medium
Aromatic C=C Bending	1600 - 1450	Medium-Weak

Rationale for Predictions:

• The presence of two distinct carbonyl groups (ketone and ester) will likely result in two strong, sharp peaks in the carbonyl region of the spectrum. The exact positions can be influenced by conjugation and the physical state of the sample.

Predicted Mass Spectrometry (MS) Data

Electron ionization mass spectrometry (EI-MS) is expected to produce a molecular ion peak and several characteristic fragment ions.

m/z	Proposed Fragment
206	[M]⁺ (Molecular Ion)
175	[M - OCH₃]⁺
149	[M - C₄H₇O]⁺
121	[C₇H₅O₂]⁺
91	[C₇H₇]⁺

Rationale for Predictions:

• The molecular ion peak at m/z 206 should be observable.

• Common fragmentation pathways for methyl esters include the loss of the methoxy group (-OCH₃).

• Cleavage of the butyl chain can lead to several other prominent fragment ions.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring high-quality spectral data for a compound such as Methyl 4-(4-oxobutyl)benzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Weigh approximately 5-10 mg of the sample into a clean, dry NMR tube.
• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).
• Cap the NMR tube and gently agitate to ensure the sample is fully dissolved.

2. ¹H NMR Data Acquisition:

• Insert the sample into the NMR spectrometer.
• Tune and match the probe for the ¹H frequency.
• Shim the magnetic field to achieve homogeneity.
• Set the acquisition parameters:
• Pulse Sequence: A standard single-pulse sequence (e.g., zg30).
• Spectral Width: 12-16 ppm.
• Acquisition Time: 2-4 seconds.
• Relaxation Delay: 1-5 seconds.
• Number of Scans: 8-16 scans for a concentrated sample.

3. ¹³C NMR Data Acquisition:

• Tune and match the probe for the ¹³C frequency.
• Set the acquisition parameters:
• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).
• Spectral Width: 0-220 ppm.
• Acquisition Time: 1-2 seconds.
• Relaxation Delay: 2-5 seconds.
• Number of Scans: 1024 or more, depending on the sample concentration.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase the spectrum to obtain pure absorption lineshapes.
• Calibrate the chemical shift scale using the TMS signal.
• Integrate the signals in the ¹H NMR spectrum.
• Pick the peaks in both the ¹H and ¹³C NMR spectra.

Fourier-Transform Infrared (FTIR) Spectroscopy

1. Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.
• Place a small amount of the solid sample directly onto the ATR crystal.
• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

2. Data Acquisition:

• Collect a background spectrum of the empty, clean ATR crystal.
• Collect the sample spectrum.
• The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.
• Typical Parameters:
• Spectral Range: 4000-400 cm⁻¹.
• Resolution: 4 cm⁻¹.
• Number of Scans: 16-32.

Mass Spectrometry (MS)

1. Sample Preparation:

• Dissolve a small amount of the sample in a volatile organic solvent (e.g., methanol or acetonitrile).
• The concentration should be in the range of 10-100 µg/mL.

2. Data Acquisition (Electron Ionization - EI):

• Introduce the sample into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS).
• The sample is vaporized and then bombarded with a beam of high-energy electrons (typically 70 eV).
• The resulting ions are accelerated and separated by the mass analyzer based on their mass-to-charge (m/z) ratio.
• The detector records the abundance of each ion.

Visualizations

Figure 1: 2D Structure of Methyl 4-(4-oxobutyl)benzoate.

Figure 2: Proposed Mass Spectrometry Fragmentation Pathway.

Figure 3: General Workflow for Spectral Analysis.

References

• Google Patents.

• PMC. Synthesis and Physicochemical Characterization of the Impurities of Pemetrexed Disodium, an Anticancer Drug. [Link]

• ResearchGate. An Efficient Synthesis of Pemetrexed Disodium. [Link]

Sources

• 1. Methyl 4-(4-oxobutyl)benzoate | 106200-41-3 [amp.chemicalbook.com]
• 2. Methyl 4-(4-oxobutyl)benzoate | 106200-41-3 [chemicalbook.com]

Physical and chemical properties of substituted benzoates

An In-Depth Technical Guide to the Physical and Chemical Properties of Substituted Benzoates in Drug Development

Introduction

Substituted benzoates and benzoic acid derivatives are foundational scaffolds in medicinal chemistry and formulation science. From serving as active pharmaceutical ingredients (e.g., NSAIDs like flurbiprofen) to acting as prodrug linkers and antimicrobial preservatives, their utility is dictated by their tunable physical and chemical properties. By strategically altering substituents on the aromatic ring, drug development professionals can precisely modulate a molecule's acid dissociation constant (pKa), lipophilicity (logP), and aqueous solubility to optimize pharmacokinetics and target engagement.

Thermodynamic Profiling: pKa and the Hammett Equation

The acidity of substituted benzoic acids serves as the primary benchmark for understanding linear free-energy relationships (LFERs) in physical organic chemistry. The Hammett equation ( log(K/K0​)=ρσ ) provides a quantitative framework for predicting how electron-withdrawing groups (EWGs) and electron-donating groups (EDGs) influence the pKa of the carboxylate moiety[1].

• Electronic Effects : Substituents impact the stability of the benzoate anion through inductive and resonance pathways. For instance, a para-nitro group ( σp​=0.78 ) strongly withdraws electron density, stabilizing the conjugate base and lowering the pKa. Conversely, a para-methyl group ( σp​=−0.17 ) donates electron density, destabilizing the anion and raising the pKa[1].

• The Ortho Effect : While meta- and para-substituted benzoates strictly obey the Hammett equation, ortho-substituted derivatives frequently deviate. This is due to steric hindrance and proximity effects, such as intramolecular hydrogen bonding. For example, in salicylic acid (ortho-hydroxybenzoic acid), the ortho-hydroxyl group forms a hydrogen bond with the carboxylate group, facilitating the dissociation of the H+ and significantly increasing acidity compared to its para-isomer[2].

Table 1: Hammett Substituent Constants ( σ ) and pKa Shifts in Water at 25°C

Substituent (Para)	Electronic Nature	Hammett Constant ( σp​ )	Experimental pKa	Δ pKa (vs. H)
-H (Unsubstituted)	Reference	0.00	4.20	0.00
-NO 2​	Strong EWG	+0.78	3.42	-0.78
-Cl	Weak EWG	+0.23	3.98	-0.22
-CH 3​	Weak EDG	-0.17	4.37	+0.17
-OCH 3​	Strong EDG (Resonance)	-0.27	4.47	+0.27

Lipophilicity (logP) and Micellar Solubilization

Partition coefficients (logP) are critical for predicting membrane permeability and oral bioavailability. Substituted benzoates typically exhibit logP values ranging from 0 to 3, classifying them as slightly hydrophilic to moderately lipophilic[3].

• Hydroxyl Substitution Patterns : The number and position of hydroxyl groups drastically alter lipophilicity. Trihydroxybenzoic acids (e.g., gallic acid) are highly hydrophilic due to extensive intermolecular hydrogen bonding with water. The lipophilicity of dihydroxybenzoic acids (DHB) increases in the order: 3,4-DHB < 2,3-DHB < 2,4-DHB < 2,6-DHB. The higher lipophilicity of ortho-substituted variants (like 2,6-DHB) is caused by intramolecular hydrogen bonding, which masks the polar functional groups from the bulk aqueous environment[3].

• Micellar Partitioning : In formulation science, poorly soluble substituted benzoates (like the NSAIDs flurbiprofen and ketoprofen) are often solubilized using surfactant micelles. Semi-equilibrium dialysis (SED) and UV-Vis shift assays reveal that highly lipophilic benzoates partition deeply into the micellar core (evidenced by a bathochromic shift), whereas less lipophilic variants remain in the Stern layer (evidenced by a hypsochromic shift)[4].

Logical relationship of substituent electronic effects on benzoate pharmacokinetics.

Table 2: Lipophilicity Trends of Hydroxybenzoic Acids

Compound	Substitution Pattern	Relative Lipophilicity	Primary Intermolecular Interaction
Gallic Acid	3,4,5-Trihydroxy	Low (logP ~ 0.7)	Extensive intermolecular H-bonding with water
Protocatechuic Acid	3,4-Dihydroxy	Low-Moderate	Intermolecular H-bonding
Salicylic Acid	2-Hydroxy	Moderate (logP ~ 2.2)	Intramolecular H-bonding (masks polarity)
2,6-DHB	2,6-Dihydroxy	Highest in DHB series	Dual intramolecular H-bonding

Experimental Methodologies

Protocol 1: Spectrophotometric and Potentiometric Determination of pKa

This protocol establishes a self-validating system to determine the pKa of a substituted benzoate by correlating pH changes with UV-Vis spectral shifts.

• Causality & Rationale : The protonated (benzoic acid) and deprotonated (benzoate) forms exhibit distinct molar absorptivities. By tracking the absorbance at a specific wavelength across a pH gradient, the ratio of [A−]/[HA] can be precisely quantified[5].

• Step 1: Solution Preparation : Prepare a 2.5×10−4 M stock solution of the target substituted benzoic acid in a standardized solvent (e.g., 48% ethanol/water to ensure the solubility of highly lipophilic variants)[6].

• Step 2: Titration Setup : Immerse a calibrated pH electrode into 50 mL of the stock solution. Titrate with 0.01 M NaOH in micro-aliquots.

• Step 3: Spectral Acquisition : After each titrant addition, allow 60 seconds for equilibration. Record the pH and extract a 1 mL aliquot to scan the UV-Vis spectrum (200-400 nm). Return the aliquot to the vessel.

• Step 4: Data Analysis (The First Derivative Plot) : Instead of relying on the visual inflection of a standard pH vs. Volume curve, plot the first derivative ( ΔpH/ΔVol ) against the volume of NaOH added[5]. Causality: The mathematical maximum of this peak strictly and objectively defines the equivalence point, eliminating visual estimation errors.

• Step 5: pKa Extraction : Calculate the volume at the half-equivalence point ( V/2 ). The pH at this exact volume equals the pKa, as per the Henderson-Hasselbalch equation ( pH=pKa+log([A−]/[HA]) , where [A−]=[HA] )[1].

• Validation Check : Overlay all UV-Vis spectra. The presence of a sharp, singular isosbestic point guarantees that only two absorbing species (HA and A− ) are present, validating that no degradation or side-reactions occurred during the assay.

Experimental workflow for the spectrophotometric determination of benzoate pKa.

Protocol 2: Synthesis and Isolation of Substituted Methyl Benzoates

This workflow details the acid-catalyzed Fischer esterification of a substituted benzoic acid, a common method to generate lipophilic prodrugs or synthetic intermediates (e.g., methyl 3-(chloromethyl)benzoate)[7].

• Causality & Rationale : Esterification is an equilibrium-driven process. Using the alcohol (methanol) as both the solvent and reactant, combined with a dehydrating acid catalyst ( H2​SO4​ ), drives the reaction forward via Le Chatelier's principle.

• Step 1: Reaction Assembly : In a dry round-bottom flask, dissolve 10 mmol of the substituted benzoic acid in 20 mL of anhydrous methanol. Slowly add 0.5 mL of concentrated H2​SO4​ dropwise. Causality: The strong acid protonates the carbonyl oxygen, dramatically increasing the electrophilicity of the carbonyl carbon to facilitate nucleophilic attack by methanol.

• Step 2: Reflux : Attach a reflux condenser and heat the mixture to 65°C for 4-6 hours. Monitor reaction progression via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate mobile phase.

• Step 3: Quenching and Workup : Cool the mixture to room temperature and concentrate it under reduced pressure to remove excess methanol. Dissolve the crude residue in 30 mL of diethyl ether.

• Step 4: Bicarbonate Wash : Wash the organic layer with 3×15 mL of saturated aqueous NaHCO3​ . Causality: The bicarbonate neutralizes the H2​SO4​ catalyst and deprotonates any unreacted substituted benzoic acid. This partitions the unreacted starting material into the aqueous layer as a water-soluble sodium salt, effectively isolating the neutral target ester in the organic layer.

• Step 5: Drying and Concentration : Dry the organic layer over anhydrous MgSO4​ , filter, and evaporate the solvent to yield the substituted methyl benzoate.

• Validation Check : Perform FT-IR spectroscopy on the isolated product. The complete disappearance of the broad carboxylic acid O-H stretch (2500-3300 cm −1 ) and the shift of the carbonyl C=O stretch to ~1715-1730 cm −1 confirms successful esterification and high product purity.

References

• Linear Free Energy Relationships (LFERs): Applying the Hammett Equation to a Series of Substituted Benzoic Acids and Phenols. viu.ca.
• Hammett equation - Grokipedia. grokipedia.com.
• Analysis of the Gas Phase Acidity of Substituted Benzoic Acids Using Density Functional Concepts - PMC. nih.gov.
• Plant-Derived and Dietary Hydroxybenzoic Acids—A Comprehensive Study of Structural, Anti-/Pro-Oxidant, Lipophilic, Antimicrobial, and Cytotoxic Activity in MDA-MB-231 and MCF-7 Cell Lines - MDPI. mdpi.com.
• Experiment 35 ACIDITY OF BENZOIC ACIDS: A LINEAR FREE ENERGY STUDY - CHEMISTRY. murov.info.
• Methyl 3-(chloromethyl)benzoate | 34040-63-6 - Benchchem. benchchem.com.
• The Extent of Solubilization of Flurbiprofen and Ketoprofen by Cetyltrimethylammonium Micelles Using Semi-Equilibrium Dialysis - SCIRP. scirp.org.

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• 4. The Extent of Solubilization of Flurbiprofen and Ketoprofen by Cetyltrimethylammonium Micelles Using Semi-Equilibrium Dialysis [scirp.org]
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• 6. murov.info [murov.info]
• 7. Methyl 3-(chloromethyl)benzoate | 34040-63-6 | Benchchem [benchchem.com]

Solubility of Methyl 4-oxobutanoate in organic solvents

An In-Depth Technical Guide to the Solubility of Methyl 4-oxobutanoate in Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Executive Summary

Methyl 4-oxobutanoate (CAS 13865-19-5) is a bifunctional organic molecule featuring both an ester and an aldehyde group, rendering it a valuable intermediate in the synthesis of pharmaceuticals and specialty chemicals.[1] A comprehensive understanding of its solubility characteristics in various organic solvents is paramount for optimizing reaction conditions, designing efficient purification processes, and developing stable formulations. This guide provides a detailed examination of the physicochemical properties of methyl 4-oxobutanoate that govern its solubility, presents a quantitative solubility profile across a spectrum of common organic solvents, and details a robust experimental protocol for determining equilibrium solubility.

Physicochemical Profile and Molecular Causality of Solubility

The solubility behavior of a compound is a direct consequence of its molecular structure. Methyl 4-oxobutanoate (C₅H₈O₃, M.W. 116.12 g/mol ) possesses a unique combination of polar and non-polar features that dictate its interactions with different solvents.

• Molecular Structure: The molecule contains a four-carbon chain, with a methyl ester group at one terminus and an aldehyde group at the other.

• Polarity and Intermolecular Forces: The presence of two oxygen atoms in the ester group and one in the aldehyde group creates significant bond polarization. These regions of high electron density make the molecule polar and capable of engaging in several key intermolecular interactions:

  • Dipole-Dipole Interactions: The carbonyl groups (C=O) in both the ester and aldehyde functionalities create strong permanent dipoles, which can favorably interact with other polar solvent molecules.

  • Hydrogen Bond Acceptance: The oxygen atoms act as hydrogen bond acceptors, allowing for strong interactions with protic solvents (e.g., alcohols) that can donate hydrogen bonds.

  • Van der Waals Forces: The ethyl portion of the molecule's backbone (–CH₂CH₂–) contributes to London dispersion forces, which are the primary mode of interaction with non-polar solvents.

The principle of "like dissolves like" is fundamental to predicting its solubility. The dual functionality of methyl 4-oxobutanoate suggests a broad compatibility with polar solvents, which can interact with the ester and aldehyde groups, while its small hydrocarbon backbone allows for limited solubility in non-polar media.[1]

Caption: Molecular features of Methyl 4-oxobutanoate and its primary interactions.

Quantitative Solubility Profile

While theoretical principles provide a predictive framework, empirical data is essential for practical applications. The following table summarizes the solubility of methyl 4-oxobutanoate at 25°C in a range of organic solvents, categorized by their polarity. This data is critical for solvent screening, reaction optimization, and process design.

Solvent Category	Solvent	Formula	Solubility @ 25°C (g/L)
Polar Protic	Water	H₂O	61.66[2]
Methanol	CH₃OH	624.45[2]
Ethanol	C₂H₅OH	304.59[2]
Isopropanol	C₃H₇OH	207.22[2]
Acetic Acid	CH₃COOH	900.66[2]
Polar Aprotic	DMSO	(CH₃)₂SO	1560.92[2]
Acetonitrile	CH₃CN	1200.39[2]
DMF	(CH₃)₂NC(O)H	1155.44[2]
Dichloromethane	CH₂Cl₂	906.59[2]
Acetone	(CH₃)₂CO	750.13[2]
Ethyl Acetate	CH₃COOC₂H₅	331.26[2]
Non-Polar	Toluene	C₇H₈	84.81[2]
Cyclohexane	C₆H₁₂	14.31[2]
n-Hexane	C₆H₁₄	13.91[2]
n-Heptane	C₇H₁₆	8.15[2]
n-Octane	C₈H₁₈	5.02[2]

Analysis of Data: The empirical data strongly validates the theoretical principles. Solubility is exceptionally high in polar aprotic solvents like DMSO, acetonitrile, and DMF, where strong dipole-dipole interactions dominate. It is also very high in polar protic solvents like methanol and ethanol, which can form hydrogen bonds with the solute.[1] Conversely, as the non-polar character of the solvent increases (e.g., from toluene to n-octane), the solubility of the polar methyl 4-oxobutanoate drops precipitously.

A Self-Validating Protocol for Equilibrium Solubility Determination

For novel solvent systems or for validation under specific process conditions, direct experimental measurement is required. The isothermal shake-flask method is the gold-standard technique for determining the equilibrium solubility of a liquid compound in a solvent.[3][4][5] This protocol is designed to be self-validating by ensuring equilibrium is reached and by employing precise analytical quantification.

Objective: To determine the equilibrium solubility of methyl 4-oxobutanoate in a selected organic solvent at a constant, defined temperature.

Materials:

• Methyl 4-oxobutanoate (purity >95%)

• Selected organic solvent (HPLC grade or equivalent)

• 20 mL glass vials with PTFE-lined screw caps

• Analytical balance (± 0.1 mg)

• Calibrated positive displacement pipettes

• Constant temperature orbital shaker or water bath

• Centrifuge

• 0.2 µm PTFE syringe filters and compatible syringes

• Quantification instrument (e.g., HPLC-UV, GC-FID)

Workflow Diagram:

Caption: Experimental workflow for the isothermal shake-flask solubility determination.

Step-by-Step Methodology:

• Preparation of Standard Solutions: Prepare a series of standard solutions of methyl 4-oxobutanoate in the chosen solvent at known concentrations. These will be used to generate a calibration curve for the analytical instrument.

• Preparation of Saturated Solution:

  • Add a known volume (e.g., 5.0 mL) of the solvent to a 20 mL glass vial.

  • Add an excess amount of methyl 4-oxobutanoate to the solvent. "Excess" is critical; a visible, separate liquid phase of the solute must remain after equilibration. A starting point is to add approximately 1.5 to 2.0 times the estimated solubility.

  • Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation.

• Equilibration (Trustworthiness Checkpoint):

  • Place the vial in a constant temperature orbital shaker set to the desired temperature (e.g., 25.0 ± 0.1 °C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached. A minimum of 24 hours is recommended, with 48-72 hours being ideal for viscous solvents or systems with slow kinetics.[3][6] The system is considered at equilibrium when the concentration of the solute in the solvent phase does not change over time. This can be verified by taking measurements at 24h, 48h, and 72h.

• Phase Separation and Clarification:

  • Remove the vial from the shaker and let it stand at the experimental temperature for at least 30 minutes to allow coarse separation.

  • Centrifuge the vial at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the undissolved solute.

  • Carefully withdraw the supernatant (the saturated solution) using a pipette. Immediately filter the solution through a 0.2 µm PTFE syringe filter into a clean analysis vial.[3] This step is crucial to remove any microscopic, undissolved droplets that could falsely elevate the measured solubility.

• Quantification:

  • Analyze the clear, saturated filtrate using a pre-calibrated analytical method (e.g., HPLC or GC).

  • Determine the concentration of methyl 4-oxobutanoate in the filtrate by comparing the instrument response to the calibration curve generated in Step 1.

• Data Reporting:

  • Report the solubility in standard units such as g/L or mol/L, ensuring the temperature of the measurement is clearly stated. The experiment should be performed in triplicate to ensure reproducibility.

Conclusion

Methyl 4-oxobutanoate exhibits a wide range of solubility across common organic solvents, a behavior dictated by its bifunctional, polar nature. Its high solubility in polar protic and aprotic solvents makes it well-suited for a variety of synthetic transformations and formulations within these systems. Conversely, its limited solubility in non-polar hydrocarbons requires careful consideration during process design, particularly for extraction or anti-solvent crystallization procedures. The provided quantitative data serves as a valuable resource for initial solvent screening, while the detailed isothermal shake-flask protocol offers a reliable method for generating precise solubility data for any novel solvent system, empowering researchers to make informed, data-driven decisions in their work.

References

• Fiveable. (2025, August 15). Solubility in organic solvents Definition.
• Sigma-Aldrich. Methyl 4-oxobutanoate 90%.
• BenchChem. (2025). General Experimental Protocol for Determining Solubility.
• Guidechem. Methyl 4-chloro-4-oxobutanoate 1490-25-1 wiki.
• ChemicalBook. (2023, December 4). Methyl 4-oxobutanoate: properties, applications and safety.
• Scent.vn. Methyl 4-oxobutyrate CAS# 13865-19-5: Odor profile, Molecular properties, Suppliers & Regulation.
• Chem-Supply. (2025, May 20). methyl 4-oxobutanoate - 13865-19-5, C5H8O3, density, melting point, boiling point, structural formula, synthesis.
• ACS Publications. (2002, August 7). Solubility Measurement Using Differential Scanning Calorimetry | Industrial & Engineering Chemistry Research.
• ResearchGate. a) Isothermal method (detecting composition of a saturated solution at a given temperature).
• YesWeLab. (2024, December 20). Ester assay in the laboratory.
• ScienceDirect. (2016, November 15). Solubility determination and thermodynamic modeling of 2,4-dinitroaniline in nine organic solvents from T = (278.15 to 318.15) K and mixing properties of solutions.
• Chemistry LibreTexts. (2023, January 22). Properties of Esters.
• Chemguide. an introduction to esters.
• PCC Group. (2023, May 24). Esters.
• Sigma-Aldrich. Methyl 4-oxobutanoate 90%.
• PubChem. Methyl 4-oxobutyrate | C5H8O3 | CID 83779.
• Chemguide. an introduction to esters.
• BenchChem. (2025). Solubility of 4-(3,4-Difluorophenyl)-4-oxobutanoic acid in organic solvents.

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The Bimodal Biological Activity of Benzoate Compounds: From Antimicrobial Preservation to Metabolic Scavenging

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

Benzoate compounds—primarily sodium benzoate and its parent structure, benzoic acid—occupy a unique dual-role in modern biotechnology and pharmacology. In industrial and food sciences, they serve as potent, pH-dependent antimicrobial agents. In clinical pharmacology, they act as life-saving metabolic scavengers for nitrogenous waste in patients with urea cycle disorders (UCDs). This whitepaper deconstructs the mechanistic dichotomy of benzoate compounds, providing a rigorous analysis of their pharmacodynamics, intracellular behavior, and the self-validating experimental protocols required to quantify their biological activity.

Mechanistic Dichotomy: Preservation vs. Therapeutics

The biological activity of sodium benzoate is fundamentally dictated by the physiological environment—specifically, the pH gradient across cell membranes and the presence of specific hepatic mitochondrial enzymes.

The Antimicrobial Axis: Intracellular Acidification

Sodium benzoate is not inherently biocidal; its efficacy is strictly dependent on acidic environments (pH < 4.5) 1. In low-pH solutions, the salt converts into undissociated benzoic acid. Because this undissociated molecule is highly lipophilic, it passively diffuses across microbial cell membranes [[1]]().

Once inside the neutral cytoplasm of a bacterium or yeast, the acid dissociates, rapidly releasing protons ( H+ ) and benzoate anions. This triggers a catastrophic drop in intracellular pH, forcing the microorganism to expend its ATP reserves to pump protons out. Furthermore, the accumulation of benzoate anions directly inhibits critical metabolic enzymes, such as succinate dehydrogenase in the tricarboxylic acid (TCA) cycle, effectively starving the cell of energy 2.

Figure 1: Mechanism of benzoate-induced intracellular acidification and metabolic disruption in microbes.

The Pharmacological Axis: Ammonia Scavenging in UCDs

In human pharmacology, intravenous or oral sodium benzoate acts as a life-saving "ammonia sink" for patients suffering from hyperammonemia due to Urea Cycle Disorders (UCDs) 3. When the urea cycle fails to convert toxic ammonia into urea, nitrogen accumulates, leading to severe neurotoxicity.

Sodium benzoate bypasses the urea cycle entirely. Upon entering hepatic mitochondria, benzoate is activated by benzoyl-CoA synthetase (requiring ATP and CoA) to form benzoyl-CoA 4. This intermediate is subsequently conjugated with the amino acid glycine by glycine N-acyltransferase to form hippurate (benzoylglycine) 5. Because glycine contains a waste nitrogen molecule, the synthesis and rapid renal excretion of hippurate effectively removes 1 mole of nitrogen per mole of benzoate administered 6.

Figure 2: Hepatic metabolic pathway of benzoate conjugation with glycine for ammonia scavenging.

Quantitative Pharmacodynamics & Efficacy Profiling

To assist formulation scientists and clinicians in selecting the appropriate compound and dosage, the following table summarizes the comparative biological activities of benzoate and related standard compounds.

Compound	Primary Application	Biological Target / Mechanism	Optimal Condition	Efficacy / Outcome Metric
Sodium Benzoate	Antimicrobial Preservative	Undissociated acid membrane permeation; TCA enzyme inhibition	pH < 4.5	Fungistatic/Bacteriostatic (MIC typically 0.05–0.1%)
Sodium Benzoate	Clinical Ammonia Scavenger	Hepatic mitochondrial conjugation with glycine	Physiologic pH (Intracellular)	Excretion of 1 mol Nitrogen per mol Benzoate
Sodium Phenylbutyrate	Clinical Ammonia Scavenger	Hepatic oxidation to phenylacetate; conjugation with glutamine	Physiologic pH (Intracellular)	Excretion of 2 mol Nitrogen per mol Phenylbutyrate
Potassium Sorbate	Antimicrobial Preservative	Cell membrane disruption; sulfhydryl enzyme binding	pH < 6.5	Broad-spectrum fungistatic activity

Self-Validating Experimental Methodologies

As a Senior Application Scientist, it is critical to recognize that experimental design must account for the physical chemistry of the compound. The following protocols are designed as self-validating systems, ensuring that artifacts (such as pH buffering failures or alternative metabolic shunting) are immediately identifiable.

Protocol 1: pH-Dependent Minimum Inhibitory Concentration (MIC) Assay

Objective: Determine the antimicrobial efficacy of sodium benzoate against Saccharomyces cerevisiae while validating the necessity of the undissociated acid form. Causality Rationale: Testing at a single pH cannot distinguish between true benzoate toxicity and general osmotic stress. By running parallel assays at pH 3.5, 4.5, and 7.0, we isolate the lipophilic diffusion mechanism, proving that only the protonated form penetrates the membrane 1.

Step-by-Step Workflow:

• Media Preparation: Prepare Yeast Extract-Peptone-Dextrose (YPD) broth. Divide into three aliquots and adjust the pH to 3.5, 4.5, and 7.0 using HCl or NaOH .

• Compound Dilution: Prepare a 10% (w/v) sodium benzoate stock solution. Perform 2-fold serial dilutions in a 96-well plate for each pH condition (ranging from 0.5% down to 0.001%).

• Inoculation: Inoculate each well with S. cerevisiae to a final concentration of 5×105 CFU/mL.

• Incubation & Reading: Incubate at 30°C for 48 hours. Measure optical density at 600 nm ( OD600​ ) using a microplate reader.

• System Validation Checkpoint: The pH 7.0 control plate MUST show uninhibited microbial growth across all benzoate concentrations. If growth is inhibited at pH 7.0, the system is compromised (likely due to hyperosmotic shock from the stock solution or external contamination), as benzoate cannot effectively cross the membrane at neutral pH.

Protocol 2: In Vitro Hepatocyte Ammonia Scavenging & Hippurate Quantification Assay

Objective: Quantify the conversion rate of sodium benzoate to hippurate in primary human hepatocytes to model Urea Cycle Disorder (UCD) therapeutic efficacy. Causality Rationale: Simply measuring ammonia depletion in hepatocytes is insufficient, as ammonia can be consumed by background cellular processes (e.g., basal glutamine synthesis). Directly quantifying the end-product (hippurate) via mass spectrometry confirms that the benzoyl-CoA conjugation pathway is the specific mechanism of action 7.

Step-by-Step Workflow:

• Cell Culture & Hyperammonemic Induction: Culture primary human hepatocytes in Williams' E medium. Induce a hyperammonemic state by supplementing the media with 2 mM ammonium chloride ( NH4​Cl ).

• Benzoate Dosing: Treat the cells with varying concentrations of sodium benzoate (0.1 mM, 0.5 mM, 1.0 mM) and ensure an excess of exogenous glycine (2 mM) to prevent substrate depletion.

• Incubation & Extraction: Incubate for 4 hours at 37°C. Collect the supernatant and quench cellular metabolism by adding ice-cold methanol (1:4 ratio). Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

• UPLC-MS/MS Analysis: Inject the supernatant into an Ultra-Performance Liquid Chromatography system coupled with tandem mass spectrometry. Monitor the specific MRM transitions for hippurate (e.g., m/z 180.1 → 136.1 in positive ion mode) 7.

• System Validation Checkpoint: Calculate the molar ratio of benzoate consumed to hippurate produced. A self-validating system will yield a ratio approaching 1:1. A significant deviation (e.g., high benzoate consumption but low hippurate yield) indicates mitochondrial dysfunction or rate-limiting benzoyl-CoA synthetase activity in the specific hepatocyte lot 4.

Conclusion

The biological activity of benzoate compounds demonstrates the profound impact of physical chemistry on pharmacology. By manipulating the extracellular pH, formulation scientists can weaponize benzoate as a potent antimicrobial agent that triggers catastrophic intracellular acidification. Conversely, in the highly regulated physiological environment of the human liver, clinicians leverage its affinity for mitochondrial glycine conjugation to provide a vital, alternative nitrogen excretion pathway for patients with life-threatening urea cycle disorders. Understanding and validating these bimodal pathways is essential for the continued development of both robust industrial preservatives and targeted metabolic therapies.

References

• What is the mechanism of Sodium Benzoate? - Patsnap Synapse. URL: [Link]

• Sodium Benzoate: Properties, Mechanisms, Applications - Snowhite Chemical Co., LTD. URL: [Link]

• The synthesis of hippurate from benzoate and glycine by rat liver mitochondria. Submitochondrial localization and kinetics - Biochemical Journal (1977). URL: [Link]

• Phenylbutyrate, Sodium Benzoate - LiverTox: Clinical and Research Information on Drug-Induced Liver Injury (NCBI Bookshelf). URL: [Link]

• Medicines used for the treatment of hyperammonaemia - British Inherited Metabolic Disease Group (BIMDG). URL: [Link]

• Hippurate: The Natural History of a Mammalian–Microbial Cometabolite - ACS Publications. URL: [Link]

• Conjugation of benzoate with glycine - Reactome Pathway Database. URL: [Link]

• Efficacy and safety of i.v. sodium benzoate in urea cycle disorders: a multicentre retrospective study - Orphanet Journal of Rare Diseases (PMC). URL:[Link]

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• 4. The synthesis of hippurate from benzoate and glycine by rat liver mitochondria. Submitochondrial localization and kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Friedel-Crafts Acylation of Benzoate Esters

Abstract

The Friedel-Crafts acylation is a cornerstone of synthetic organic chemistry, providing a powerful method for forming carbon-carbon bonds by introducing an acyl group to an aromatic ring. This application note offers an in-depth guide to the Friedel-Crafts acylation of benzoate esters, a class of moderately deactivated aromatic substrates. We will explore the underlying mechanism, discuss critical parameters for catalyst and reagent selection, provide a detailed experimental protocol for a representative reaction, and offer a comprehensive troubleshooting guide. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this important transformation for the synthesis of complex aromatic ketones, which are valuable intermediates in medicinal chemistry and materials science.[1][2][3]

Introduction and Scientific Background

The Friedel-Crafts acylation, discovered by Charles Friedel and James Crafts in 1877, is a classic electrophilic aromatic substitution (EAS) reaction.[4] It is widely employed for the synthesis of aryl ketones, which are precursors to numerous pharmaceuticals, fine chemicals, and functional materials.[2][3][5] The reaction typically involves treating an aromatic compound with an acyl halide or anhydride in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[5]

While electron-rich aromatic systems undergo this reaction readily, substrates bearing electron-withdrawing groups present a significant challenge. Benzoate esters (e.g., methyl benzoate, ethyl benzoate) fall into this category. The ester moiety (-COOR) deactivates the aromatic ring towards electrophilic attack, making the reaction more difficult to initiate and control compared to the acylation of benzene or toluene.[6][7] Understanding the electronic effects of the ester group is paramount to developing a successful and high-yielding protocol.

Reaction Mechanism and Regioselectivity

The Friedel-Crafts acylation proceeds through a well-established multi-step mechanism. The specific case of a benzoate ester introduces important considerations regarding reactivity and regioselectivity.

Step 1: Formation of the Acylium Ion The reaction is initiated by the activation of the acylating agent (e.g., an acyl chloride) by the Lewis acid catalyst (AlCl₃). The Lewis acid coordinates to the halogen, polarizing the carbon-halogen bond and facilitating its cleavage to generate a highly electrophilic, resonance-stabilized acylium ion.[6][8][9]

Step 2: Electrophilic Attack and Formation of the Arenium Ion The π-electron system of the benzoate ester ring acts as a nucleophile, attacking the electrophilic acylium ion.[6] This step disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[6][10]

The Role of the Ester Group: The ester substituent is a meta-directing group. Through resonance and inductive effects, it withdraws electron density from the aromatic ring, particularly at the ortho and para positions. Consequently, the meta position is the least deactivated and is the primary site of electrophilic attack.

Step 3: Deprotonation and Restoration of Aromaticity A weak base, typically the AlCl₄⁻ anion formed in the first step, abstracts a proton from the carbon atom bearing the new acyl group. This step regenerates the aromatic π-system and the AlCl₃ catalyst, yielding the acylated product.[8][9]

Step 4: Catalyst Complexation A crucial aspect of Friedel-Crafts acylation is that the product, an aryl ketone, is a Lewis base. It readily forms a stable complex with the strong Lewis acid catalyst (AlCl₃).[4][7] This complexation deactivates both the product towards further acylation and the catalyst. Therefore, a stoichiometric amount (or a slight excess) of the Lewis acid is required for the reaction to proceed to completion.[4][7] The desired ketone is liberated from this complex during the aqueous workup.

Caption: Mechanism of Friedel-Crafts acylation on a benzoate ester.

Experimental Design and Protocol

This section provides a detailed, step-by-step protocol for the acylation of methyl benzoate with butanoyl chloride. Strict adherence to anhydrous conditions is critical for success, as Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture.[7]

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)	Amount	Notes
Methyl Benzoate	136.15	50	6.81 g (6.1 mL)	Anhydrous
Butanoyl Chloride	106.55	55 (1.1 eq)	5.86 g (5.8 mL)	Anhydrous
Aluminum Chloride (AlCl₃)	133.34	60 (1.2 eq)	8.0 g	Anhydrous, handle in a glovebox or quickly in air
Dichloromethane (DCM)	-	-	~100 mL	Anhydrous
Concentrated Hydrochloric Acid (HCl)	-	-	20 mL	For workup
Crushed Ice	-	-	~150 g	For workup
Saturated Sodium Bicarbonate (NaHCO₃)	-	-	50 mL	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	For drying

Experimental Workflow

Caption: Step-by-step workflow for Friedel-Crafts acylation.

Detailed Procedure

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Aluminum chloride is corrosive and reacts violently with water. Acyl chlorides are corrosive and lachrymatory. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Apparatus Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a nitrogen or argon inlet. Ensure all glassware is oven-dried and assembled while hot to prevent moisture contamination.[7][9]

• Reagent Charging: Under a positive pressure of inert gas, charge the reaction flask with anhydrous aluminum chloride (8.0 g, 60 mmol) and 50 mL of anhydrous dichloromethane (DCM).

• Formation of Acylium Ion Complex: Cool the stirred AlCl₃ suspension to 0 °C using an ice-water bath. Dissolve butanoyl chloride (5.86 g, 55 mmol) in 20 mL of anhydrous DCM and add it to the dropping funnel. Add the butanoyl chloride solution dropwise to the reaction flask over 15-20 minutes, maintaining the internal temperature at 0 °C. After the addition is complete, stir the mixture for an additional 15 minutes at 0 °C.[6]

• Addition of Substrate: Dissolve methyl benzoate (6.81 g, 50 mmol) in 30 mL of anhydrous DCM and add it to the dropping funnel. Add the methyl benzoate solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature remains at 0 °C.[6]

• Reaction: Once the addition is complete, stir the reaction mixture at 0 °C for another 30 minutes. Afterwards, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 2-3 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Work-up and Quenching: Cool the reaction mixture back to 0 °C in an ice bath. In a separate large beaker, prepare a mixture of crushed ice (150 g) and concentrated hydrochloric acid (20 mL). Carefully and slowly pour the reaction mixture onto the ice/HCl slurry with vigorous stirring. This quenching step is highly exothermic and will evolve HCl gas.[5][9]

• Extraction and Washing: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 30 mL portions of DCM. Combine all organic layers and wash sequentially with 50 mL of deionized water and 50 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution). Finally, wash with 50 mL of brine.[5][6]

• Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the final product, methyl 3-butanoylbenzoate.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Catalyst Inactivity: AlCl₃ was deactivated by moisture.[7]2. Deactivated Substrate: The ester group makes the ring highly unreactive.[7]3. Insufficient Catalyst: Less than a stoichiometric amount was used.[4][7]	1. Ensure all glassware is oven-dried and the reaction is run under a strict inert atmosphere. Use anhydrous solvents and reagents.2. Increase reaction time or gently heat the reaction (e.g., to 40 °C) after the initial addition. Note that this may increase side products.3. Use at least 1.1-1.2 equivalents of AlCl₃ to compensate for complexation with the product.
Formation of Side Products	1. Polyacylation: Unlikely with a deactivated ring but possible under harsh conditions.2. Rearrangement of Acyl Group: Not an issue for acylation, unlike Friedel-Crafts alkylation.[11]	1. Maintain a low reaction temperature and avoid a large excess of the acylating agent.2. N/A for this reaction type.
Difficult Workup	1. Emulsion Formation: Presence of aluminum salts can lead to emulsions during extraction.2. Incomplete Quenching: The AlCl₃ complex was not fully decomposed.	1. Add brine during washing to help break the emulsion. If persistent, filter the entire mixture through a pad of celite.2. Ensure sufficient ice and acid are used in the quenching step and allow for vigorous stirring until all solids have dissolved.

Conclusion

The Friedel-Crafts acylation of benzoate esters is a challenging yet highly valuable synthetic transformation. Success hinges on a thorough understanding of the deactivating nature of the ester substituent and the critical need for stoichiometric amounts of a highly active Lewis acid catalyst under strictly anhydrous conditions. By following the detailed protocol and troubleshooting guide presented in this application note, researchers can reliably synthesize meta-acylated benzoate esters, providing access to a wide array of important intermediates for drug discovery and materials science.

References

• Friedel Crafts Alkylation and Acylation Reaction Mechanism - YouTube. Available at: [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction - Chemistry LibreTexts. Available at: [Link]

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles - National Center for Biotechnology Information (PMC). Available at: [Link]

• Explaining the Friedel-Crafts acylation of benzene - Chemguide. Available at: [Link]

• Intramolecular Friedel-Crafts Reactions - Master Organic Chemistry. Available at: [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. Available at: [Link]

• Benzophenone. - Organic Syntheses Procedure. Available at: [Link]

• Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2 - ACS Omega. Available at: [Link]

• Preparation of Methyl Benzoate - University of Manitoba. Available at: [Link]

• Experiment 1: Friedel-Crafts Acylation - Swarthmore College. Available at: [Link]

• Friedel-Crafts Reactions - Chemistry LibreTexts. Available at: [Link]

• Synthesis of benzophenone - Chemistry Stack Exchange. Available at: [Link]

• Lewis Acid-Promoted Friedel−Crafts Alkylation Reactions with α-Ketophosphate Electrophiles - ACS Publications. Available at: [Link]

• Friedel–Crafts reaction - Wikipedia. Available at: [Link]

• Electrophilic Aromatic Substitution: Friedel–Crafts Acylation of Benzene - Moodle@Units. Available at: [Link]

• A benzophenone compound and its preparation method and application - Google Patents.

• Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. - ResearchGate. Available at: [Link]

• Friedel-Crafts Isopropylation of Acetophenone, Methyl Benzoate and Benzoic Acid - Journal of the American Chemical Society. Available at: [Link]

• Benzophenone: a ubiquitous scaffold in medicinal chemistry - National Center for Biotechnology Information (PMC). Available at: [Link]

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Application Note: High-Purity Isolation of Methyl 4-(4-oxobutyl)benzoate via Flash Column Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of Methyl 4-(4-oxobutyl)benzoate, a key intermediate in pharmaceutical synthesis, using silica gel flash column chromatography.[1][2] The methodology is designed for researchers and drug development professionals to achieve high purity and yield. The protocol details the rationale behind the selection of the stationary and mobile phases, preliminary analysis by Thin-Layer Chromatography (TLC), column packing, sample loading, elution, and fraction analysis. This guide emphasizes the "why" behind each step, ensuring a robust and reproducible purification process.

Introduction and Purification Principle

Methyl 4-(4-oxobutyl)benzoate (C₁₂H₁₄O₃, MW: 206.24 g/mol ) is a bifunctional organic molecule containing both a methyl ester and a ketone moiety.[1] This structure makes it a valuable intermediate, particularly in the synthesis of anticancer agents like Pemetrexed.[2][3] The crude product from synthesis often contains unreacted starting materials, by-products, and other impurities that must be removed to ensure the integrity of subsequent reactions.

The purification strategy detailed here leverages normal-phase flash column chromatography, a cornerstone technique for separating moderately polar organic compounds.[4] The principle of separation relies on the differential partitioning of the components of the crude mixture between a polar stationary phase (silica gel) and a less polar mobile phase (eluent).[4]

Causality of Separation: Methyl 4-(4-oxobutyl)benzoate is a moderately polar compound due to the presence of the ester and ketone functional groups. Common impurities from its synthesis, such as starting materials or by-products from side reactions like self-condensation, will have different polarities.

• Less Polar Impurities: These will have a weaker affinity for the polar silica gel and will be eluted more quickly by the mobile phase.

• Target Compound (Methyl 4-(4-oxobutyl)benzoate): Its moderate polarity will cause it to adsorb to the silica gel with intermediate strength.

• More Polar Impurities: These will have a strong affinity for the silica gel and will elute much later or may remain on the column.

By carefully selecting a mobile phase of appropriate polarity, a clean separation of the target compound from these impurities can be achieved.

Materials and Equipment

Reagents & Consumables	Equipment
Crude Methyl 4-(4-oxobutyl)benzoate	Glass chromatography column with stopcock
Silica Gel (for flash chromatography, 230-400 mesh)	Column clamps and stand
n-Hexane (HPLC grade)	Air or Nitrogen source for pressurization
Ethyl Acetate (HPLC grade)	Rotary Evaporator
Dichloromethane (DCM, optional for sample loading)	TLC plates (silica gel 60 F254)
TLC developing chamber	UV lamp (254 nm)
Glass test tubes or fraction collector vials	Capillary spotters
Glass wool or cotton	Beakers, Erlenmeyer flasks, graduated cylinders
Sand (washed)	Powder funnel

Detailed Experimental Protocol

Preliminary Analysis by Thin-Layer Chromatography (TLC)

The first and most critical step is to determine the optimal solvent system (eluent) for the column separation using TLC.[4] The goal is to find a solvent mixture where the target compound has a Retention Factor (Rf) of approximately 0.25-0.35 . This Rf value ensures that the compound moves down the column at a reasonable rate, providing good separation from impurities.

Protocol:

• Prepare several eluent mixtures of varying polarity, for example:

  • 10% Ethyl Acetate in Hexane (1:9 v/v)

  • 20% Ethyl Acetate in Hexane (1:4 v/v)

  • 30% Ethyl Acetate in Hexane (3:7 v/v)

• Dissolve a small amount of the crude product in a few drops of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Using a capillary spotter, carefully spot the dissolved crude product onto the baseline of three separate TLC plates.

• Develop each plate in a chamber containing one of the prepared eluent mixtures.

• After the solvent front has reached near the top of the plate, remove the plate and mark the solvent front with a pencil.

• Visualize the separated spots under a UV lamp (254 nm). Aromatic compounds like Methyl 4-(4-oxobutyl)benzoate will appear as dark spots.[5][6]

• Calculate the Rf value for each spot: Rf = (Distance traveled by spot) / (Distance traveled by solvent front) .

• Select the solvent system that gives the target compound an Rf value in the desired range of 0.25-0.35.

Solvent System (EtOAc/Hexane)	Rf of Target Compound	Observation
10% (1:9)	~0.15	Compound is too retained.
20% (1:4)	~0.30	Optimal for column separation.
30% (3:7)	~0.50	Compound elutes too quickly, poor separation.

Column Preparation and Packing

Properly packing the column is essential to avoid channeling and ensure a uniform separation front. The "slurry packing" method is generally preferred.

Protocol:

• Select Column Size: For every 1 gram of crude material, use approximately 30-50 grams of silica gel. Choose a column that will be filled to about two-thirds of its capacity with the silica slurry.

• Plug the Column: Place a small plug of glass wool or cotton at the bottom of the column, ensuring it is snug but not overly compressed. Add a thin layer (~1 cm) of sand on top of the plug.

• Prepare the Slurry: In a beaker, measure the required amount of silica gel. Add the selected eluent (e.g., 20% EtOAc/Hexane) to create a pourable slurry. Stir gently to remove any trapped air bubbles.

• Pack the Column: With the stopcock open and a flask underneath to collect the solvent, pour the silica slurry into the column using a powder funnel. Tap the sides of the column gently to help the silica settle evenly.

• Pressurize and Settle: Once all the slurry is added, apply gentle pressure with air or nitrogen to pack the silica bed firmly and drain the excess solvent until it is just level with the top of the silica bed. Crucially, do not let the silica bed run dry at any point during the process.

• Add Sand Layer: Carefully add a thin layer (~1 cm) of sand on top of the packed silica to protect the surface during sample loading.

Sample Loading

The sample should be loaded onto the column in a concentrated, narrow band to ensure sharp separation.

Protocol:

• Wet Loading (Preferred): Dissolve the crude Methyl 4-(4-oxobutyl)benzoate in a minimal amount of the eluent. Using a pipette, carefully add this solution to the top of the column, allowing it to adsorb onto the sand layer. Drain the solvent until it is level with the sand. Wash with a very small amount of fresh eluent 1-2 times, draining the solvent to the sand level each time.

• Dry Loading (for less soluble samples): Dissolve the crude product in a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel (2-3 times the weight of the crude product) to this solution. Remove the solvent using a rotary evaporator to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[7]

Elution and Fraction Collection

The separation occurs during the elution step. The process involves passing the mobile phase through the column and collecting the eluate in sequential fractions.

Protocol:

• Carefully fill the column with the eluent.

• Apply gentle air or nitrogen pressure to achieve a steady flow rate (a drip rate of a few drops per second is typical for a lab-scale column).

• Begin collecting the eluting solvent in numbered test tubes or vials. The size of the fractions should be appropriate for the column size (e.g., 10-20 mL fractions for a medium-sized column).

• Continuously monitor the separation by spotting collected fractions onto a TLC plate and visualizing under UV light.

• Initially, less polar impurities will elute. As the elution progresses, the fractions containing the desired product will begin to emerge.

• Collect all fractions containing the pure product. Also, collect "mixed fractions" that contain the product along with minor impurities for potential re-purification.

Product Isolation

Once the pure fractions have been identified, the final step is to remove the solvent to isolate the purified compound.

Protocol:

• Combine the fractions identified as pure by TLC analysis into a round-bottom flask.

• Remove the solvents (hexane and ethyl acetate) using a rotary evaporator.

• Once the solvent is removed, the purified Methyl 4-(4-oxobutyl)benzoate should be obtained, often as a solid or viscous oil.[1][3]

• Place the flask under high vacuum for a short period to remove any residual solvent.

• Determine the weight of the purified product to calculate the yield and confirm its purity using analytical techniques such as NMR, HPLC, or GC-MS.[8]

Visual Workflow and Separation Diagram

Trustworthiness and Self-Validation

This protocol is designed as a self-validating system. The initial TLC analysis predicts the outcome of the column separation. The subsequent TLC analysis of the collected fractions confirms the success of the purification. If the separation is incomplete, the fraction analysis will immediately indicate this, allowing the researcher to combine mixed fractions for a second purification run, perhaps with a shallower solvent gradient. The final purity should always be confirmed by an independent analytical method (e.g., NMR spectroscopy or HPLC) to validate the entire process.

References

• Zhishang Bio. (2025). Comprehensive Introduction to Methyl 4-(4-oxobutyl)benzoate (CAS 106200-41-3).
• University of Rochester, Department of Chemistry. Solvent Systems for Flash Column Chromatography.
• ChemicalBook. (2025). Methyl 4-(4-oxobutyl)benzoate | 106200-41-3.
• BenchChem. (2025). Application Notes & Protocols for the Quantification of 4-Oxobutyl benzoate.
• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates.
• Nature. (2018). Ester dance reaction on the aromatic ring.
• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips.
• Chemistry LibreTexts. (2025). Running a flash column.
• University of Rochester. (n.d.). Tips for Flash Column Chromatography.
• CymitQuimica. (n.d.). Benzoic acid, 4-(4-oxobutyl)-, methyl ester.

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Application Notes and Protocols for the Synthesis of Pemetrexed Using Methyl 4-(4-oxobutyl)benzoate

Introduction: The Strategic Role of Methyl 4-(4-oxobutyl)benzoate in Pemetrexed Synthesis

Pemetrexed, marketed under the brand name Alimta®, is a multi-targeted antifolate drug central to the treatment of malignant pleural mesothelioma and non-squamous non-small cell lung cancer.[1][2] Its mechanism of action involves the inhibition of several key enzymes in the folate pathway, such as thymidylate synthase (TS), dihydrofolate reductase (DHFR), and glycinamide ribonucleotide formyltransferase (GARFT), thereby disrupting the de novo biosynthesis of purines and pyrimidines, essential for DNA and RNA replication in cancer cells.[1][2][3]

The synthesis of Pemetrexed is a multi-step process, and the selection of appropriate starting materials and synthetic routes is critical for achieving high yield and purity. Methyl 4-(4-oxobutyl)benzoate has emerged as a key and versatile intermediate in several synthetic strategies for Pemetrexed.[4][5] This bifunctional molecule, possessing both a ketone and an ester functional group, offers a strategic advantage. The ketone functionality allows for a crucial alpha-bromination, setting the stage for the subsequent condensation with a pyrimidine derivative to construct the core pyrrolo[2,3-d]pyrimidine scaffold of Pemetrexed.[4][5] The methyl ester group, on the other hand, provides a handle for the eventual coupling with the L-glutamic acid side chain. This document provides detailed application notes and protocols for the synthesis of Methyl 4-(4-oxobutyl)benzoate and its subsequent utilization in the synthesis of a key Pemetrexed intermediate.

Chemical Properties and Specifications of Methyl 4-(4-oxobutyl)benzoate

Property	Value
Chemical Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Appearance	Solid at room temperature
Solubility	Soluble in organic solvents such as ethanol, acetone, and dichloromethane. Low solubility in water.
Key Functional Groups	Ketone, Methyl Ester

Synthetic Protocols for Methyl 4-(4-oxobutyl)benzoate

Two primary, field-proven methods for the synthesis of Methyl 4-(4-oxobutyl)benzoate are the Heck reaction and the Friedel-Crafts acylation. The choice between these methods may depend on the availability of starting materials, desired scale, and specific laboratory capabilities.

Protocol 1: Synthesis via Palladium-Catalyzed Heck Reaction

The Heck reaction provides a reliable method for the carbon-carbon bond formation between an aryl halide and an alkene.[6] In this protocol, methyl 4-bromobenzoate is coupled with 3-buten-1-ol in the presence of a palladium catalyst.

Experimental Workflow: Heck Reaction

Caption: Workflow for the synthesis of Methyl 4-(4-oxobutyl)benzoate via Heck reaction.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methyl 4-bromobenzoate	215.04	25.0 g	0.116
3-Buten-1-ol	72.11	12 mL	0.166
Palladium(II) acetate	224.50	0.52 g	0.0023
Lithium acetate dihydrate	102.02	13.0 g	0.127
Lithium chloride	42.39	14.7 g	0.347
Tetrabutylammonium chloride	277.92	17.1 g	0.062
N,N-Dimethylformamide (DMF)	73.09	285 mL	-
Ethyl acetate	88.11	As needed	-
Deionized water	18.02	As needed	-
3% Aqueous NaCl solution	-	As needed	-

Step-by-Step Protocol:

• Reaction Setup: In a suitable reaction vessel, combine methyl 4-bromobenzoate (25.0 g), lithium acetate dihydrate (13.0 g), lithium chloride (14.7 g), and tetrabutylammonium chloride (17.1 g) in N,N-dimethylformamide (285 mL).

• Inert Atmosphere: Bubble nitrogen gas through the mixture to create an inert atmosphere. This is crucial to prevent the oxidation of the palladium catalyst.

• Addition of Reagents: Add 3-buten-1-ol (12 mL) and palladium(II) acetate (0.52 g) to the reaction mixture.

• Reaction: Heat the reaction mixture to 75°C and maintain this temperature. Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) until complete conversion of methyl 4-bromobenzoate is observed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add deionized water (285 mL) and ethyl acetate (285 mL).

• Extraction: Transfer the mixture to a separatory funnel and separate the organic and aqueous phases. Extract the aqueous phase twice with ethyl acetate (143 mL each).

• Washing: Combine all organic phases and wash three times with a 3% aqueous NaCl solution (285 mL each), followed by two washes with deionized water (285 mL each).

• Product: The resulting solution of methyl 4-(4-oxobutyl)benzoate in ethyl acetate can be used directly in the subsequent synthetic steps. The typical yield is approximately 85%.[4]

Protocol 2: Synthesis via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic method for forming aryl ketones.[1][7] This protocol describes the acylation of methyl benzoate with butanoyl chloride using aluminum chloride as the Lewis acid catalyst.

Experimental Workflow: Friedel-Crafts Acylation

Caption: Workflow for the synthesis of Methyl 4-(4-oxobutyl)benzoate via Friedel-Crafts acylation.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methyl benzoate	136.15	6.81 g	0.050
Butanoyl chloride	106.55	5.86 g	0.055
Aluminum chloride (anhydrous)	133.34	7.33 g	0.055
Dichloromethane (DCM, anhydrous)	84.93	As needed	-
Crushed ice	-	As needed	-
Saturated sodium bicarbonate solution	-	As needed	-
Brine	-	As needed	-
Anhydrous sodium sulfate	142.04	As needed	-

Step-by-Step Protocol:

• Catalyst Suspension: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and an addition funnel under a nitrogen atmosphere, suspend anhydrous aluminum chloride (7.33 g) in anhydrous dichloromethane (50 mL). Cool the suspension to 0°C in an ice bath.

• Acylium Ion Formation: Add butanoyl chloride (5.86 g) dropwise to the cooled suspension over 15 minutes. Stir the mixture for an additional 15 minutes at 0°C to allow for the formation of the acylium ion complex.

• Addition of Substrate: Dissolve methyl benzoate (6.81 g) in anhydrous dichloromethane (30 mL) and add it to the addition funnel. Add the methyl benzoate solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, stir the reaction mixture at 0°C for 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 2-3 hours. Monitor the reaction progress by TLC.

• Quenching: Carefully pour the reaction mixture onto a beaker of crushed ice with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure Methyl 4-(4-oxobutyl)benzoate.

Protocol for the Synthesis of the Pyrrolo[2,3-d]pyrimidine Core

This protocol details the conversion of Methyl 4-(4-oxobutyl)benzoate to a key Pemetrexed intermediate through a two-step, one-pot procedure involving alpha-bromination followed by condensation with 2,4-diamino-6-hydroxypyrimidine.

Experimental Workflow: Formation of the Pyrrolo[2,3-d]pyrimidine Core

Caption: Workflow for the synthesis of the Pemetrexed core intermediate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methyl 4-(4-oxobutyl)benzoate	206.24	10.3 g	0.050
Bromine	159.81	8.0 g	0.050
Carbon tetrachloride (CCl₄)	153.82	As needed	-
2,4-Diamino-6-hydroxypyrimidine	126.11	6.3 g	0.050
Sodium acetate	82.03	4.1 g	0.050
Isopropanol	60.10	As needed	-
Deionized water	18.02	As needed	-

Step-by-Step Protocol:

• α-Bromination: Dissolve Methyl 4-(4-oxobutyl)benzoate (10.3 g) in carbon tetrachloride. Cool the solution to -20°C. Slowly add a solution of bromine (8.0 g) in carbon tetrachloride dropwise, maintaining the temperature below -15°C. The formation of the α-bromo ketone, methyl 4-(3-bromo-4-oxobutyl)benzoate, occurs in situ.[8]

• Condensation: In a separate flask, prepare a solution of 2,4-diamino-6-hydroxypyrimidine (6.3 g) and sodium acetate (4.1 g) in a mixture of isopropanol and water.

• Reaction: Add the solution from step 2 to the freshly prepared solution of methyl 4-(3-bromo-4-oxobutyl)benzoate at 25-30°C.

• Heating and Precipitation: Heat the reaction mixture to 40°C and maintain for 3 hours. A solid precipitate will form.

• Isolation and Washing: Filter the reaction mixture to collect the solid product. Slurry the wet solid in isopropanol at 60-65°C for 1 hour to wash away impurities.

• Drying: Filter the solid again and dry under vacuum to obtain 4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic acid methyl ester.

Analytical Characterization

The progress of the reactions and the purity of the intermediates and final product should be monitored by appropriate analytical techniques. High-Performance Liquid Chromatography (HPLC) is a particularly powerful tool for this purpose.

Typical HPLC Conditions for Pemetrexed and Intermediates:

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	Acetonitrile and a phosphate buffer (e.g., potassium dihydrogen phosphate solution), pH adjusted to 5.8-6.5
Detection	UV at 230-259 nm
Flow Rate	1.0 mL/min
Column Temperature	25-30°C

These conditions can be adapted and optimized for specific intermediates.[9][10][11][12] It is crucial to develop a stability-indicating method to separate the main components from any potential impurities or degradation products.[9]

Conclusion and Expert Insights

The use of Methyl 4-(4-oxobutyl)benzoate as a starting material provides a robust and efficient pathway for the synthesis of Pemetrexed. The protocols detailed in this document are based on established and reliable chemical transformations. The choice between the Heck reaction and Friedel-Crafts acylation for the synthesis of the key intermediate will depend on factors such as reagent availability, cost, and scalability.

For a successful synthesis, it is imperative to use anhydrous solvents and reagents, particularly in the Friedel-Crafts acylation and the in-situ bromination step, to prevent unwanted side reactions. Careful monitoring of reaction progress by TLC or HPLC is essential to determine the optimal reaction time and ensure complete conversion. The purification of intermediates, especially after the Friedel-Crafts acylation, is critical for obtaining the final product with high purity. These protocols, when executed with precision and attention to detail, provide a reliable foundation for researchers and drug development professionals working on the synthesis of Pemetrexed.

References

• Michalak, O., et al. (2016). Synthesis and physicochemical characterization of the impurities and the key intermediate of pemetrexed disodium, an anticancer drug. PeerJ Preprints.

• Zhishang Bio. (2025). Methyl 4-(4-oxobutyl)benzoate CAS 106200-41-3. Zhishang Bio. [Link]

• Szeremeta, A., et al. (2016). Synthesis and Physicochemical Characterization of the Impurities of Pemetrexed Disodium, an Anticancer Drug. Molecules. [Link]

• Patel, D., et al. (2020). RP-HPLC Method Validation for Quantitative Analysis of Pemetrexed Disodium Hemipentahydrate. Research Journal of Pharmacy and Technology. [Link]

• Rao, B. M., et al. (2012). DEVELOPMENT AND VALIDATION OF RP-HPLC METHOD FOR RELATED SUBSTANCE OF PEMETREXED DISODIUM. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Organic Syntheses. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. [Link]

• Google Patents. (2014).

• Organic Syntheses. Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy-phenyl)iodonium Tosylate. Organic Syntheses. [Link]

• Organic Chemistry Portal. Heck Reaction. Organic Chemistry Portal. [Link]

• PrepChem.com. Synthesis of methyl 4-(4-hydroxybutyl)benzoate. PrepChem.com. [Link]

• SynArchive. Friedel-Crafts Acylation. SynArchive. [Link]

• ResearchGate. (2018). An Efficient Synthesis of Pemetrexed Disodium. ResearchGate. [Link]

• Organic Syntheses. SYNTHESIS OF SYMMETRICAL trans -STILBENES BY A DOUBLE HECK REACTION OF (ARYLAZO)AMINES WITH. Organic Syntheses. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. α-Bromoketone synthesis by bromination. Organic Chemistry Portal. [Link]

• ResearchGate. (2015). INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. ResearchGate. [Link]

• PeerJ Preprints. (2016). Synthesis and physicochemical characterization of the impurities and the key intermediate of pemetrexed disodium, an anticancer drug. PeerJ Preprints. [Link]

• Google Patents. (2018).

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. Synthesis and Physicochemical Characterization of the Impurities of Pemetrexed Disodium, an Anticancer Drug - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. globalresearchonline.net [globalresearchonline.net]
• 12. CN103884784A - Method for analyzing and detecting pemetrexed disodium intermediate - Google Patents [patents.google.com]

Application Note: Utilizing Methyl 4-(4-oxobutyl)benzoate as a Key Precursor in the Synthesis of Novel Indole-Based Selective Estrogen Receptor Modulators (SERMs)

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Document Type: Advanced Synthetic Protocol & Mechanistic Guide

Introduction & Rationale

Selective Estrogen Receptor Modulators (SERMs) are a critical class of therapeutics that exhibit tissue-specific agonist or antagonist activity on estrogen receptors (ERα and ERβ)[1]. Third-generation SERMs, such as Bazedoxifene, utilize an indole core to anchor the molecule within the ER ligand-binding domain (LBD), while a basic amine side chain projects into the activation function-2 (AF-2) cleft to recruit transcriptional co-repressors [2].

While Methyl 4-(4-oxobutyl)benzoate (CAS 106200-41-3) is traditionally recognized as a critical intermediate in the synthesis of pyrrolo[2,3-d]pyrimidine antifolates like Pemetrexed [3], its unique structural topography makes it an exceptional, yet underutilized, building block for SERM discovery.

The Chemical Rationale: The molecule features a terminal aldehyde separated from a para-substituted benzoate moiety by a flexible aliphatic chain. When subjected to a Fischer Indole Synthesis with an aryl hydrazine, the 4-oxobutyl chain undergoes a[3,3]-sigmatropic rearrangement to form a 3-(4-(methoxycarbonyl)benzyl)-1H-indole core.

• The Indole Core: Mimics the canonical A/B rings of estradiol, providing high-affinity hydrogen bonding with Glu353 and Arg394 in the ER binding pocket.

• The Benzoate Handle: The methyl ester serves as a highly stable, orthogonally protected handle. Post-cyclization, it can be saponified and coupled with a basic amine (e.g., piperidine or azepane) to form the anti-estrogenic side chain essential for displacing helix 12 and antagonizing ER activity in breast and uterine tissue [4].

Mechanistic Pathway of Indole-Based SERMs

To understand the structural requirements of the target molecule, it is crucial to map the pharmacological pathway it modulates. The synthesized indole-SERM acts as a competitive ligand, dictating the conformational fate of the receptor.

Mechanism of Action: Tissue-specific modulation of Estrogen Receptors by Indole-based SERMs.

Synthetic Strategy & Workflow

The workflow relies on a highly convergent three-step sequence: Hydrazone formation, Lewis/Brønsted acid-catalyzed cyclization, and side-chain amidation.

Synthetic workflow for generating indole-based SERMs from Methyl 4-(4-oxobutyl)benzoate.

Experimental Protocols

The following methodologies are engineered to be self-validating, ensuring that researchers can confirm the success of each intermediate step before proceeding.

Protocol A: Fischer Indole Cyclization

Objective: Construct the 3-(4-(methoxycarbonyl)benzyl)-5-methoxy-1H-indole core.

• Hydrazone Formation:

  • Dissolve 10.0 mmol (2.06 g) of Methyl 4-(4-oxobutyl)benzoate and 10.5 mmol (1.83 g) of 4-methoxyphenylhydrazine hydrochloride in 30 mL of glacial acetic acid.

  • Causality: Acetic acid acts as both the solvent and a mild Brønsted acid to facilitate the rapid formation of the hydrazone.

  • Self-Validation Check: Monitor via TLC (Hexane:EtOAc 3:1). The starting aldehyde (Rf = 0.6) should disappear within 30 minutes, replaced by a yellow, UV-active hydrazone spot (Rf = 0.45).

• Cyclization:

  • Add 20.0 mmol (2.72 g) of anhydrous Zinc Chloride (ZnCl₂) to the reaction mixture.

  • Heat the mixture to reflux (118°C) for 4 hours.

  • Causality: ZnCl₂ coordinates with the hydrazone nitrogen, lowering the activation energy required for the critical N-N bond cleavage and subsequent [3,3]-sigmatropic rearrangement.

  • Self-Validation Check: If the solution turns opaque black and TLC shows heavy baseline streaking, the temperature has exceeded 125°C, causing polymerization. Maintain strict thermostatic control.

• Workup & Purification:

  • Quench the reaction by pouring it over 100 g of crushed ice. Extract with Ethyl Acetate (3 x 50 mL). Wash the organic layer with saturated NaHCO₃ until pH 7 is reached.

  • Purify via silica gel chromatography to yield the indole core.

  • Analytical Confirmation: ¹H NMR should reveal the disappearance of the imine proton (~7.8 ppm) and the emergence of the indole C2-H (~7.1 ppm, doublet) and the broad N-H peak (~8.1 ppm).

Protocol B: Saponification and Side-Chain Amidation

Objective: Install the basic anti-estrogenic side chain.

• Ester Hydrolysis:

  • Dissolve the purified indole ester (5.0 mmol) in a 3:1 mixture of THF:H₂O (20 mL). Add LiOH·H₂O (15.0 mmol). Stir at room temperature for 12 hours.

  • Acidify with 1M HCl to pH 3 to precipitate the free carboxylic acid. Filter and dry under vacuum.

• Amide Coupling:

  • Dissolve the carboxylic acid (4.0 mmol) in anhydrous DMF (15 mL). Add EDC·HCl (4.8 mmol) and HOBt (4.8 mmol). Stir for 15 minutes to form the active ester.

  • Add 1-(2-aminoethyl)piperidine (4.8 mmol) and DIPEA (12.0 mmol). Stir at room temperature for 8 hours.

  • Causality: EDC/HOBt is chosen over thionyl chloride to prevent electrophilic chlorination or degradation of the electron-rich indole ring.

  • Self-Validation Check: LC-MS should indicate a mass shift corresponding to the addition of the piperidine side chain (M+W - H₂O).

Quantitative Data: Optimization of Cyclization

The Fischer Indole cyclization is the rate-limiting and yield-determining step. The table below summarizes the optimization parameters for converting Methyl 4-(4-oxobutyl)benzoate into the indole core.

Entry	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)
1	ZnCl₂	Ethanol	80	12	45.2	92.0
2	ZnCl₂	Acetic Acid	118	4	78.5	95.4
3	BF₃·OEt₂	Toluene	110	6	62.1	90.5
4	Polyphosphoric Acid (PPA)	Neat	90	2	35.0	85.2
5	p-TsOH	Toluene	110	8	55.4	88.7

Note: Entry 2 represents the optimal conditions. The use of PPA (Entry 4) resulted in significant hydrolysis of the methyl ester and degradation of the starting material.

References

• Selective estrogen receptor modulators: tissue specificity and clinical utility. PMC - NIH.[Link]

• Bazedoxifene for the prevention of postmenopausal osteoporosis. PMC - NIH.[Link]

• Pharmacotherapeutic considerations of selective estrogen receptor modulators for vascular protection. Frontiers in Pharmacology.[Link]

In-Depth Application Note: ¹H NMR Analysis of Methyl 4-(4-oxobutyl)benzoate

Executive Summary

Methyl 4-(4-oxobutyl)benzoate (CAS 106200-41-3) is a highly versatile bifunctional building block utilized extensively in medicinal chemistry. Its most prominent application is serving as a critical intermediate in the total synthesis of Pemetrexed (Alimta), a potent multitargeted antifolate utilized in the treatment of pleural mesothelioma and non-small cell lung cancer. The molecule features a para-substituted benzene ring flanked by a deactivating methyl ester and a reactive 4-oxobutyl (aldehyde) chain. This application note provides a self-validating framework for the ¹H NMR acquisition and interpretation of this key intermediate.

Molecular Architecture & Mechanistic Insights

The standard synthetic route to this compound involves the Pyridinium Chlorochromate (PCC) oxidation of methyl 4-(4-hydroxybutyl)benzoate in anhydrous dichloromethane, a methodology established in 1[1]. Because the resulting aldehyde product is prone to over-oxidation or polymerization if mishandled, rapid and definitive structural validation is required.

¹H NMR spectroscopy serves as a self-validating system here: the disappearance of the precursor's carbinol protons (~3.6 ppm) and the emergence of a highly deshielded aldehyde proton (~9.77 ppm) provide immediate, quantitative proof of reaction success.

Structural domains of Methyl 4-(4-oxobutyl)benzoate and their 1H NMR shifts.

Experimental Protocol for ¹H NMR Acquisition

To ensure high-fidelity data that can confidently clear the compound for downstream cross-coupling or cyclization steps, the following step-by-step methodology must be strictly adhered to:

Step 1: Sample Preparation

• Weigh 15–20 mg of the purified methyl 4-(4-oxobutyl)benzoate.

• Dissolve the sample completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality : CDCl₃ is chosen because the molecule lacks exchangeable protons (no -OH or -NH groups), ensuring excellent solubility without the risk of deuterium exchange. TMS provides a reliable 0.00 ppm internal reference.

• Transfer the homogeneous solution to a standard 5 mm NMR tube. Filter through a plug of glass wool if necessary to remove particulate matter and maintain magnetic field homogeneity.

Step 2: Instrument Setup & Acquisition

• Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

• Lock the magnetic field to the deuterium resonance of CDCl₃ and shim the magnet (Z1, Z2, Z3) to achieve a sharp residual CHCl₃ solvent peak (linewidth < 1 Hz).

• Set the probe temperature to 298 K.

• Select a standard 1D proton pulse sequence (e.g., zg30 on Bruker systems) with a 30° flip angle.

• Critical Parameter : Set the relaxation delay (D1) to at least 2.0 seconds.

  • Causality : The aldehyde and ester methyl protons often exhibit longer T₁ relaxation times. A sufficient D1 ensures complete longitudinal magnetization recovery, guaranteeing that the integration ratios perfectly match the theoretical proton count (14H total).

• Acquire 16 to 64 scans depending on the exact concentration to achieve a Signal-to-Noise Ratio (SNR) > 100:1.

Step 3: Processing

• Apply a mild exponential window function (Line Broadening, LB = 0.3 Hz) to the Free Induction Decay (FID) prior to Fourier Transformation.

• Perform manual phase correction (zero-order and first-order) and a polynomial baseline correction to ensure accurate integration values.

Spectral Interpretation & Peak Assignment

The ¹H NMR spectrum of this compound is a textbook example of inductive and anisotropic effects. The data below validates the structural integrity of the molecule as reported in established synthetic literature (2)[2].

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment	Mechanistic Causality
9.77	Multiplet (m)	-	1H	Aldehyde (--CH O)	Extreme deshielding driven by the diamagnetic anisotropy of the C=O double bond.
7.98	Doublet (d)	9.0	2H	Aromatic (Ar-H , ortho to ester)	Deshielded by the resonance electron-withdrawing effect (-R) of the ester carbonyl.
7.24	Doublet (d)	8.2	2H	Aromatic (Ar-H , ortho to alkyl)	Appears as the upfield half of the AA'BB' system; shielded relative to the 7.98 ppm protons due to the weak +I effect of the alkyl chain.
3.90	Singlet (s)	-	3H	Methoxy (--OCH ₃)	Strongly deshielded by the directly attached electronegative oxygen atom.
2.72	Triplet (t)	~7.5	2H	Benzylic (Ar-CH ₂--)	Deshielded by the aromatic ring current.
2.47	Multiplet (m)	-	2H	Alpha-carbonyl (--CH ₂CHO)	Deshielded by the inductive effect of the adjacent aldehyde carbonyl.
1.95	Multiplet (m)	-	2H	Central aliphatic (--CH ₂--)	Most shielded protons; furthest from both the aromatic ring and the aldehyde group.

Note: The aromatic protons constitute an AA'BB' spin system, which often presents as two distorted doublets at lower field strengths. The reported J values (9.0 Hz and 8.2 Hz) are apparent coupling constants typical for this para-substitution pattern.

Quality Control & Workflow Integration

This protocol acts as a self-validating system. If the integration ratio deviates from the theoretical 1:2:2:3:2:2:2, or if residual starting material (methyl 4-(4-hydroxybutyl)benzoate) is detected, the batch must be flagged for further purification (e.g., silica gel chromatography) before proceeding to the highly sensitive Pemetrexed synthesis steps (3)[3].

Self-validating workflow for synthesis and 1H NMR quality control validation.

References

• PrepChem. Synthesis of 4-(4-carbomethoxyphenyl)-butanal.
• BenchChem. Molecular structure and formula of "4-Oxobutyl benzoate" (C12H14O3).
• MolAid / US Patent Office. US Patent 4895946A - Process for the preparation of fused pyridine compounds.

Sources

• 1. Methyl 4-(6,6-dicyano-5-hexenyl)benzoate - CAS号 126295-73-6 - 摩熵化学 [molaid.com]
• 2. prepchem.com [prepchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Application Note: Mass Spectrometry of Benzoate Derivatives – Fragmentation Mechanisms and LC-MS/MS Quantification Protocols

Introduction

Benzoate derivatives—encompassing free benzoic acids, benzoyl esters, and benzamides—are ubiquitous in pharmaceutical formulations, food preservatives, and environmental matrices[1][2]. Accurate structural elucidation and quantification of these compounds are critical for pharmacokinetic profiling, quality control, and safety assessments[2][3]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this analytical challenge due to its unmatched sensitivity, specificity, and ability to bypass the complex derivatization steps required by traditional GC-MS methods[2][4].

This application note provides researchers and drug development professionals with a self-validating framework for the LC-MS/MS analysis of benzoate derivatives, detailing the causality behind gas-phase fragmentation and providing field-proven quantification protocols.

Mechanistic Insights: Gas-Phase Fragmentation Pathways

Understanding the intrinsic gas-phase chemistry of benzoate derivatives is essential for designing robust Multiple Reaction Monitoring (MRM) assays. The fragmentation behavior is heavily dictated by the highly stable benzoyl functional group[3].

Positive Ionization (ESI+)

For benzoyl esters and benzamides, protonation typically occurs at the carbonyl oxygen. The primary fragmentation pathway involves the α-cleavage of the bond adjacent to the carbonyl group, yielding a highly stable benzoyl cation ( C6​H5​CO+ ) at m/z 105[3]. This ion frequently constitutes the base peak in the mass spectrum. Subsequent collision-induced dissociation (CID) leads to the expulsion of a neutral carbon monoxide (CO) molecule (-28 Da), generating the phenyl cation ( C6​H5+​ ) at m/z 77[3].

Primary mass spectrometry fragmentation pathway of benzoyl derivatives.

Negative Ionization (ESI-)

Free benzoic acids are optimally analyzed in negative electrospray ionization (ESI-), yielding the deprotonated carboxylate anion [M−H]− [5]. The dominant fragmentation pathway here is decarboxylation (loss of CO2​ , -44 Da), producing a reactive carbanion intermediate (phenide)[6][7]. Advanced cryogenic ion trap studies combined with IR photodissociation have revealed that ortho-substituted benzoates (e.g., 2-benzoylbenzoate) can undergo complex intramolecular rearrangements following decarboxylation, such as nucleophilic attack on pendant rings to form stable ring-closed structures[6][7].

Quantitative Data Summary

To facilitate rapid method development, the following table summarizes the optimized MRM transitions for common benzoate derivatives across different ionization modes.

Compound Name	Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Mechanistic Rationale
Benzyl benzoate	ESI+	213.1	105.0	15 - 20	Formation of stable benzoyl cation[3]
Sodium benzoate	ESI-	121.0	77.0	14	Decarboxylation to phenyl anion[1][5]
Hippuric acid	ESI-	178.0	77.0	18	Cleavage of amide bond & decarboxylation[5]
2,5-Dihydroxybenzoic acid	ESI-	153.0	109.0	12 - 16	Loss of CO2​ (-44 Da)

Experimental Protocol: LC-MS/MS Quantification in Biological Matrices

A self-validating analytical protocol requires the integration of a Stable Isotope-Labeled Internal Standard (SIL-IS). Because the SIL-IS (e.g., Benzyl benzoate-d5 or 13C6​ -benzoic acid) shares identical physicochemical properties with the target analyte, it co-elutes chromatographically. This causality ensures that any matrix-induced ion suppression or extraction loss affects both compounds equally, normalizing the final peak area ratio and guaranteeing absolute trustworthiness in the quantitative output[2][5].

Step-by-Step Methodology

Phase 1: Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 100 µL of the biological sample (plasma or urine) into a 1.5 mL microcentrifuge tube[2].

• Spike: Add 20 µL of the SIL-IS working solution (e.g., 100 ng/mL) to each tube and vortex briefly to ensure uniform distribution[2].

• Precipitation: Add 300 µL of ice-cold acetonitrile to denature and precipitate matrix proteins[2]. Note: Cold solvent minimizes the thermal degradation of labile derivatives.

• Extraction: Vortex the mixture vigorously for 1 minute, then centrifuge at 13,000 rpm for 10 minutes at 4°C[2].

• Reconstitution: Transfer the supernatant to a clean vial, evaporate to dryness under a gentle stream of nitrogen at 40°C, and reconstitute the residue in 100 µL of the initial mobile phase[2].

Phase 2: Chromatographic Separation

• Column: Utilize a reversed-phase C18 column (e.g., 50 × 4.6 mm, 5 µm) maintained at 40°C to ensure sharp peak shapes[2][8].

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water (or 50 mM ammonium acetate pH 4.5 for highly polar acids)[8].

  • Mobile Phase B: HPLC-grade Acetonitrile or Methanol[8].

• Elution: Run an isocratic or rapid gradient elution at a flow rate of 0.5 to 1.0 mL/min, depending on the required throughput[8].

Phase 3: Mass Spectrometry Detection

• Source Parameters: Set the ESI spray voltage to 3500 V, capillary temperature to 270°C, and vaporizer/source temperature to 350°C – 400°C[1][8].

• Acquisition: Operate the triple quadrupole mass spectrometer in MRM mode, utilizing the specific precursor-to-product ion transitions outlined in Section 3.

Step-by-step LC-MS/MS workflow for the quantification of benzoate derivatives.

References

• Certification of sodium benzoate solution reference material by HPLC-UV, LC-MS/MS and UV-VIS-NIR spectrophotometry ACG Public
• Structures and Chemical Rearrangements of Benzoate Derivatives Following Gas Phase Decarboxyl
• Analysis of Benzodiazepines in Blood by LC/MS/MS Applic
• LC-MS/MS Method for the Quantification of Benzyl Benzoate-d5: An Applic
• Structures and Chemical Rearrangements of Benzoate Derivatives Following Gas Phase Decarboxylation ACS Public
• A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Benzoyl Deriv
• A validated LC-MS/MS method for the pharmacokinetic study of alogliptin in healthy rabbits JAPS
• Quantitative determination of hippuric and benzoic acids in urine by LC-MS/MS using surrogate standards ResearchG
• Rapid LC-MS/MS assay for the evaluation of hydroxyl radical generation and oxidative stress induction in vivo in r

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• 7. pubs.acs.org [pubs.acs.org]
• 8. japsonline.com [japsonline.com]

Application Note: TLC Monitoring of Methyl 4-(4-oxobutyl)benzoate Synthesis

Target Audience: Researchers, medicinal chemists, and drug development professionals. Application: Process monitoring for the synthesis of Pemetrexed (Alimta) intermediates.

Introduction & Chemical Context

Methyl 4-(4-oxobutyl)benzoate (CAS: 106200-41-3) is a highly valued aldehyde intermediate utilized in the synthesis of Pemetrexed, a multi-targeted antifolate antineoplastic agent [1]. The standard synthetic route to this intermediate involves the oxidation of the primary alcohol, methyl 4-(4-hydroxybutyl)benzoate , to the corresponding aldehyde.

To achieve this transformation without over-oxidation to the carboxylic acid, Dess-Martin Periodinane (DMP) is the reagent of choice. DMP offers mild, room-temperature conditions, high chemoselectivity, and avoids the use of toxic heavy metals (like Chromium in Jones oxidation) [2]. Accurate reaction monitoring via Thin-Layer Chromatography (TLC) is critical to ensure complete conversion while preventing prolonged reaction times that could lead to side-product formation.

Mechanistic Causality in TLC Separation

A robust TLC protocol is not just a procedural step; it is a self-validating system rooted in intermolecular physics. The separation of the starting material (alcohol) and the product (aldehyde) relies on their differential interactions with the silica gel stationary phase (Silica Gel 60 F 254​ ).

• Starting Material (Methyl 4-(4-hydroxybutyl)benzoate): The primary hydroxyl (-OH) group acts as a strong hydrogen-bond donor, interacting tightly with the free silanol (-SiOH) groups on the silica surface. This strong retention results in a lower retention factor ( Rf​ ).

• Product (Methyl 4-(4-oxobutyl)benzoate): The oxidation converts the hydroxyl group to an aldehyde (-CHO). The aldehyde is a hydrogen-bond acceptor but not a donor. This significantly reduces its affinity for the stationary phase, allowing it to migrate faster with the mobile phase, yielding a higher Rf​ .

By utilizing a mobile phase of Hexanes : Ethyl Acetate (7:3 v/v) , we optimize the dipole-dipole interactions, achieving an ideal ΔRf​ of ~0.30, which allows for unambiguous visual confirmation of reaction progress.

Visualization Strategy & Self-Validating Controls

To ensure absolute trustworthiness in the analytical readout, this protocol employs a multi-tiered visualization strategy.

• Non-Destructive UV Visualization (254 nm): Both the starting material and the product contain a benzoate chromophore. Under short-wave UV light, they will both quench the fluorescence of the F 254​ indicator, appearing as dark spots. This validates that the aromatic core remains intact.

• Destructive Chemical Staining (2,4-DNPH): 2,4-Dinitrophenylhydrazine (Brady's Reagent) reacts specifically with aldehydes and ketones via an addition-elimination mechanism to form a highly conjugated dinitrophenylhydrazone [3]. This produces a vivid yellow-orange precipitate. The starting alcohol will not react, providing a binary (Yes/No) confirmation of product formation.

• Co-Spotting Technique: To eliminate false positives caused by solvent front distortion or concentration gradients, a "Co-spot" lane (containing both starting material and the reaction mixture) is mandatory.

Experimental Protocol: Step-by-Step Methodology

Phase 1: Preparation of the Mobile Phase and TLC Chamber

• Measure 7.0 mL of Hexanes and 3.0 mL of Ethyl Acetate (EtOAc) using clean graduated cylinders.

• Transfer the solvents into a standard TLC developing chamber.

• Insert a piece of filter paper into the chamber to act as a wick. Swirl the solvent to saturate the paper and the chamber atmosphere. Cover with a glass lid and let equilibrate for 10 minutes. Causality: Chamber saturation prevents solvent evaporation from the face of the TLC plate during development, ensuring reproducible Rf​ values.

Phase 2: Aliquot Preparation

• Using a glass capillary or micropipette, withdraw 10 µL of the active DMP reaction mixture (in Dichloromethane).

• Dilute the aliquot into 100 µL of EtOAc in a microcentrifuge tube. Causality: Dilution prevents overloading the silica stationary phase, which causes "streaking" and obscures closely eluting impurities.

Phase 3: Spotting and Development

• Obtain a Silica Gel 60 F 254​ plate. Using a soft pencil, draw a baseline 1 cm from the bottom. Mark three distinct origins: SM (Starting Material), Co (Co-spot), and Rxn (Reaction Aliquot).

• Spot the reference alcohol solution on the SM and Co marks.

• Spot the diluted reaction aliquot on the Co and Rxn marks.

• Place the plate into the equilibrated chamber. Allow the solvent front to rise until it is 1 cm from the top edge.

• Remove the plate, immediately mark the solvent front with a pencil, and gently dry with compressed air or a heat gun (low setting).

Phase 4: Visualization and Interpretation

• UV Check: Examine the dried plate under a 254 nm UV lamp. Circle all UV-active spots with a pencil.

• 2,4-DNPH Stain: Dip the plate quickly into a 2,4-DNPH staining solution (0.4 g 2,4-DNPH in 100 mL 2N HCl and 1 mL ethanol) [4].

• Heat: Wipe the back of the plate dry and gently heat using a heat gun until the aldehyde spot turns a bright yellow/orange.

Workflow Visualization

Workflow for TLC monitoring of Methyl 4-(4-oxobutyl)benzoate synthesis via DMP oxidation.

Data Presentation

Table 1: Chromatographic Behavior and Visualization Profiles

Compound	Functional Group	Approx. Rf​ (Hex/EtOAc 7:3)	UV (254 nm)	2,4-DNPH Stain	KMnO 4​ Stain
Methyl 4-(4-hydroxybutyl)benzoate (SM)	Primary Alcohol	0.25	Active (Dark)	Negative (No color)	Positive (Yellow/White on Pink)
Methyl 4-(4-oxobutyl)benzoate (Product)	Aldehyde	0.55	Active (Dark)	Positive (Yellow/Orange)	Weak/Slow Positive
Iodinanane Byproduct (from DMP)	Aryl Iodide	~0.10 - 0.15	Active (Dark)	Negative	Negative

Table 2: Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action
SM spot persists after 4 hours	Incomplete oxidation; possible moisture degrading the DMP reagent.	Add an additional 0.5 equivalents of DMP. Ensure reaction flask is under inert atmosphere.
New UV-active spot at baseline ( Rf​ = 0)	Over-oxidation to carboxylic acid (rare with DMP, but possible with water ingress).	Terminate reaction immediately. In future runs, ensure anhydrous conditions.
Streaking of spots	Overloading of the silica plate or degradation of product on acidic silica.	Dilute the aliquot further (e.g., 1:20 in EtOAc). Run TLC rapidly.

References

• Boeckman, R. K. Jr.; Shao, P.; Mullins, J. J. "The Dess-Martin Periodinane: 1,1,1-Triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one." Organic Syntheses, 2000, 77, 141. Available at:[Link]

• Royal Society of Chemistry. "Brady's test for aldehydes and ketones." Education in Chemistry. Available at:[Link]

• École Polytechnique Fédérale de Lausanne (EPFL). "TLC Visualization Reagents and Preparation." LCSO Laboratory Guidelines. Available at:[Link]

Use of Methyl 4-Methylbenzoate as a laboratory standard

Application Note: Methyl 4-Methylbenzoate (CAS 99-75-2) as a High-Fidelity Analytical and Pharmacopoeial Reference Standard

Executive Summary

Methyl 4-methylbenzoate (also known as methyl p-toluate) is a highly stable aromatic ester that serves as a critical reference material across multiple scientific disciplines. As a Senior Application Scientist, I have designed this guide to elucidate the causality behind its use as an analytical standard. Whether employed as a pharmacopoeial reference standard for impurity profiling, a robust internal standard (IS) in complex GC-MS matrices, or a thermodynamic baseline in calorimetry, its predictable physicochemical behavior makes it an indispensable tool for drug development and analytical chemistry.

Chemical Profile and Scientific Rationale

The utility of Methyl 4-methylbenzoate as a laboratory standard stems from its structural stability and distinct spectroscopic signature. The molecule features a rigid aromatic ring with para-substituted methyl and ester functional groups, providing an optimal balance of volatility for gas chromatography and strong UV chromophoric activity for liquid chromatography[1].

Table 1: Physicochemical & Spectroscopic Properties

Property	Value	Causality for Standard Use
Molecular Formula	C9H10O2	Stable aromatic ester structure resists spontaneous degradation.
Molecular Weight	150.17 g/mol	Optimal volatility for Headspace (HS) and GC applications.
Exact Mass	150.068 Da	Enables high-resolution MS identification and mass defect filtering.
Major MS Fragments (EI)	m/z 119 (100%), 91, 150, 65	Distinct α-cleavage fragmentation prevents matrix overlap.

| UV Absorbance (λmax) | ~254 nm | Strong π-π* transitions allow high-sensitivity HPLC-UV detection. |

Data synthesized from 2[2] and 3[3].

Pharmacopoeial Application: Cladribine EP Impurity G Profiling

In pharmaceutical manufacturing, tracking process impurities is a strict regulatory requirement. Methyl 4-methylbenzoate is officially designated as Cladribine EP Impurity G by the European Pharmacopoeia[4]. Using it as a certified reference material allows quality control laboratories to accurately quantify this specific synthetic by-product in Active Pharmaceutical Ingredient (API) batches.

Protocol 1: Self-Validating HPLC-UV Quantification Workflow

Scientific Rationale: A C18 stationary phase is selected due to its optimal hydrophobic interaction with the aromatic ester, ensuring adequate retention and baseline resolution from the highly polar Cladribine API. The UV detector is set to 254 nm to exploit the compound's strong aromatic absorbance, maximizing the signal-to-noise ratio[5].

Step-by-Step Methodology:

• Standard Preparation: Accurately weigh 10.0 mg of Methyl 4-methylbenzoate reference standard into a 100 mL volumetric flask. Dissolve in 50 mL of diluent (Water:Acetonitrile, 50:50 v/v), sonicate for 5 minutes, and dilute to volume.

• Sample Preparation: Weigh 50.0 mg of the Cladribine API batch into a 50 mL volumetric flask and dissolve in the same diluent.

• Chromatographic Conditions:

  • Column: C18, 250 x 4.6 mm, 5 µm.

  • Mobile Phase: Gradient elution of 0.1% Trifluoroacetic acid (TFA) in Water (A) and Acetonitrile (B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• System Suitability Test (SST - Self-Validation): Inject the standard solution in replicates of five. The system is validated only if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0%, and the tailing factor is ≤ 1.5. This ensures instrument precision and column integrity before processing the API sample.

Pharmacopoeial impurity profiling workflow using EP Impurity G standard.

Analytical Chemistry: Internal Standard for GC-MS Assays

Due to its volatility and predictable electron ionization (EI) fragmentation, Methyl 4-methylbenzoate is frequently employed as an Internal Standard (IS) in GC-MS, particularly in the thermal desorption and pyrolysis-GC-MS analysis of polymers and environmental microplastics[6].

Protocol 2: GC-MS Internal Standard Spiking

Scientific Rationale: Electron ionization (70 eV) of Methyl 4-methylbenzoate yields a highly stable acylium ion via α-cleavage (loss of the methoxy radical, •OCH3), resulting in the base peak at m/z 119. This fragment is highly specific and rarely suffers from isobaric interference in complex environmental matrices, making it an ideal quantifier ion[2].

Step-by-Step Methodology:

• IS Stock Solution: Prepare a 1,000 µg/mL stock solution of Methyl 4-methylbenzoate in high-purity dichloromethane.

• Matrix Spiking: Add exactly 10 µL of the IS stock to 1.0 g of the prepared polymer/environmental sample prior to extraction.

• Extraction: Perform Headspace Solid-Phase Microextraction (HS-SPME) at 80°C for 30 minutes using a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber.

• GC-MS Conditions:

  • Inlet: 250°C, Splitless mode.

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm).

  • MS Mode: Selected Ion Monitoring (SIM) tracking m/z 119 (Quantifier) and m/z 150 (Qualifier).

• Data Validation (Self-Validation): A mid-point Quality Control (QC) standard is injected every 10 samples. The run is validated if the IS peak area remains within ±15% of the initial calibration, proving that extraction recovery and MS tuning remain stable throughout the sequence.

Workflow for utilizing Methyl 4-Methylbenzoate as a GC-MS internal standard.

Thermodynamic Reference in Calorimetry

In physical chemistry and reaction calorimetry, directly measuring the vaporization enthalpy of large, low-volatility aromatic esters is experimentally challenging. Methyl 4-methylbenzoate serves as a robust thermodynamic "centerpiece"[7].

Scientific Rationale: Because its gas-phase and condensed-phase enthalpies are precisely established in the NIST WebBook, researchers use it as a baseline. By measuring the enthalpic difference of functional group exchanges (e.g., substituting a methyl group for a phenyl group), scientists can extrapolate the thermodynamic properties of highly complex liquid organic hydrogen carrier (LOHC) derivatives using Hess's Law[7].

References

• National Institutes of Health (NIH). "Methyl 4-methylbenzoate | C9H10O2 | CID 7455". PubChem. 2

• SynThink Research Chemicals. "99-75-2 Cladribine EP Impurity G - Reference Standard". 4

• Guidechem. "What are the applications of Methyl 4-Methylbenzoate in various industries?".1

• MDPI. "Liquid Organic Hydrogen Carriers: Hydrogenation Thermodynamics of Aromatic Esters". 7

• MDPI. "Simply Applicable Method for Microplastics Determination in Environmental Samples".6

• Sigma-Aldrich. "Methyl p-toluate". 5

• NIST. "Benzoic acid, 4-methyl-, methyl ester - the NIST WebBook". 3

Sources

• 1. guidechem.com [guidechem.com]
• 2. Methyl 4-methylbenzoate | C9H10O2 | CID 7455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzoic acid, 4-methyl-, methyl ester [webbook.nist.gov]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. Sigma p formula | Sigma-Aldrich [sigmaaldrich.com]
• 6. mdpi.com [mdpi.com]
• 7. Liquid Organic Hydrogen Carriers: Hydrogenation Thermodynamics of Aromatic Esters [mdpi.com]

Application Note: Enzymatic Synthesis of Methyl Benzoate Using Immobilized Lipase B from Candida antarctica (CALB)

Introduction & Rationale

Methyl benzoate is a high-value aromatic ester widely utilized in the flavor and fragrance industries, and as a critical intermediate in pharmaceutical synthesis. Traditional chemical esterification (e.g., Fischer-Speier) relies on strong acid catalysts and elevated temperatures, which often lead to unwanted byproducts, high energy consumption, and environmental hazards.

Biocatalytic synthesis using lipases—specifically Candida antarctica Lipase B (CALB), commercially available in its immobilized form as Novozym 435—offers a highly selective, "green chemistry" alternative that operates under mild conditions. This application note outlines a validated, self-contained protocol for the enzymatic synthesis of methyl benzoate, specifically addressing the primary thermodynamic and kinetic bottlenecks of the reaction.

Mechanistic Insights & The Methanol Challenge

The esterification of benzoic acid with methanol catalyzed by CALB follows a Ping-Pong Bi-Bi mechanism . First, the enzyme binds benzoic acid, releasing water to form an acyl-enzyme intermediate. Second, methanol acts as the acyl acceptor, binding to the complex to form methyl benzoate and regenerate the free enzyme.

The Causality of Methanol Inhibition: While CALB is a robust industrial biocatalyst, short-chain alcohols like methanol are notoriously toxic to lipases at high concentrations. Mechanistically, excess methanol strips the essential hydration shell from the enzyme's surface, leading to structural micro-unfolding and competitive inhibition at the active site .

To mitigate this, our protocol employs a stepwise feeding strategy for methanol. Furthermore, because esterification is a reversible equilibrium reaction, the protocol utilizes a non-aqueous solvent (n-heptane) coupled with molecular sieves to continuously sequester the byproduct water, thereby driving the thermodynamic equilibrium strictly toward product formation .

Ping-Pong Bi-Bi mechanism of CALB esterification and methanol-induced inhibition pathway.

Experimental Design & Optimization Data

To achieve >95% conversion, thermodynamic and kinetic parameters must be strictly balanced. The table below summarizes the optimal parameters based on empirical data for Novozym 435-catalyzed synthesis .

Parameter	Optimal Range	Mechanistic Rationale
Temperature	55°C – 65°C	Maximizes the kinetic reaction rate without causing thermal denaturation of the CALB structure.
Substrate Molar Ratio	1:3 (Acid:Alcohol)	Excess alcohol drives the equilibrium forward, but requires stepwise addition to prevent enzyme inhibition.
Enzyme Loading	10% – 15% (w/w)	Provides sufficient active sites; higher loading yields diminishing returns due to mass transfer limitations.
Solvent	n-Heptane	Non-polar solvent preserves the enzyme's critical hydration shell better than polar alternatives.
Water Removal	4Å Molecular Sieves	Shifts the thermodynamic equilibrium toward the ester product by physically sequestering water.

Validated Protocol: Step-by-Step Methodology

Self-Validating System: This workflow incorporates a negative control (omitting the enzyme) to baseline spontaneous thermal esterification, and an internal standard (n-decane) for precise analytical validation.

Materials Required:

• Benzoic acid (Analytical grade, >99%)

• Methanol (Anhydrous, >99.9%)

• Novozym 435 (Immobilized CALB)

• n-Heptane (Anhydrous)

• 4Å Molecular sieves (Activated at 250°C for 4 hours prior to use)

• Internal standard: n-Decane

Workflow:

• Preparation of the Reaction Matrix :

  • In a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 10 mmol of benzoic acid and 20 mL of anhydrous n-heptane.

  • Add 1.0 g of activated 4Å molecular sieves to the flask.

  • Causality: Immediate sequestration of ambient and reaction-generated water prevents reverse hydrolysis.

• Enzyme Addition & Control Setup :

  • Add 150 mg (15% w/w relative to total substrate mass) of Novozym 435 to the main reaction flask.

  • Self-Validation Control: Set up an identical parallel flask omitting Novozym 435 to validate that any observed conversion is strictly biocatalytic.

• Stepwise Methanol Feeding (Critical Step) :

  • Do not add the full 30 mmol of methanol at once.

  • Add 10 mmol of anhydrous methanol at t=0 . Place the flasks in a thermostatic oil bath at 60°C with constant agitation at 200 rpm.

  • Add the remaining 20 mmol of methanol in two equal 10 mmol aliquots at t=2 hours and t=4 hours.

  • Causality: This feeding strategy maintains the localized methanol concentration below the inhibitory threshold (typically <90 mM in the enzyme microenvironment).

• Sampling and Quenching :

  • At predetermined intervals (e.g., 1h, 3h, 6h, 12h), withdraw 100 µL aliquots.

  • Quench the reaction immediately by centrifuging the aliquot at 10,000 × g for 2 minutes to pellet the immobilized enzyme, effectively halting the catalytic process.

  • Dilute the supernatant with 900 µL of n-heptane containing 5 mM n-decane (internal standard).

• Analytical Validation (GC-FID) :

  • Inject 1 µL of the diluted supernatant into a Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a DB-5 capillary column.

  • Calculate the conversion yield based on the ratio of the methyl benzoate peak area to the internal standard, cross-referenced with a pre-established standard calibration curve.

Step-by-step experimental workflow for the enzymatic synthesis of methyl benzoate.

References

• Title: Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics. Source: Biotechnology and Bioengineering URL: [Link]

• Title: Effects of methanol on a methanol-tolerant bacterial lipase. Source: Applied Microbiology and Biotechnology URL: [Link]

• Title: Novozym 435: the “perfect” lipase immobilized biocatalyst? Source: Catalysis Science & Technology (RSC Publishing) URL: [Link]

• Title: Microwave Irradiated Immobilized Lipase Catalyzed Synthesis of Alkyl Benzoate Esters by Transesterification: Mechanism and Kinetic Modeling. Source: Industrial & Engineering Chemistry Research (ACS Publications) URL: [Link]

The Strategic Role of Methyl 4-(4-oxobutyl)benzoate in Modern Drug Discovery: A Guide to Application and Protocol

In the landscape of contemporary drug discovery, the strategic use of versatile chemical synthons is paramount to the efficient construction of complex molecular architectures. Methyl 4-(4-oxobutyl)benzoate, a bifunctional molecule, has emerged as a valuable building block, particularly in the synthesis of oncology therapeutics. Its dual reactivity, stemming from the presence of both a ketone and a methyl ester, allows for a stepwise and controlled elaboration of its structure, making it a key intermediate in multi-step synthetic pathways.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the effective utilization of Methyl 4-(4-oxobutyl)benzoate in a drug discovery context. The information presented herein is grounded in established chemical principles and supported by peer-reviewed literature and validated technical documentation.

Compound Profile and Strategic Importance

Methyl 4-(4-oxobutyl)benzoate (CAS No. 106200-41-3) is an organic compound with the molecular formula C₁₂H₁₄O₃ and a molecular weight of 206.24 g/mol .[1] Its structure features a benzene ring substituted with a methyl ester group and a 4-oxobutyl side-chain.[1] This unique arrangement of functional groups underpins its utility in medicinal chemistry.

The primary significance of Methyl 4-(4-oxobutyl)benzoate in drug discovery lies in its role as a crucial intermediate in the synthesis of Pemetrexed, a multitargeted antifolate drug used in the treatment of various cancers.[2][3] The keto-ester functionality provides the necessary handles for the construction of the pyrrolo[2,3-d]pyrimidine core of the Pemetrexed molecule.

Beyond its application in Pemetrexed synthesis, the inherent reactivity of Methyl 4-(4-oxobutyl)benzoate makes it a valuable precursor for the generation of diverse molecular scaffolds. The ketone can undergo a range of nucleophilic additions and condensations, while the ester is amenable to hydrolysis, amidation, and reduction. This allows for the introduction of various pharmacophoric elements and the exploration of structure-activity relationships (SAR) in a drug discovery program.

Table 1: Physicochemical Properties of Methyl 4-(4-oxobutyl)benzoate

Property	Value	Reference
CAS Number	106200-41-3	[3]
Molecular Formula	C₁₂H₁₄O₃	[1]
Molecular Weight	206.24 g/mol	[1]
Appearance	Oil or Solid	[3]
Melting Point	76.5-78 °C	[3]
Boiling Point	131 °C at <1 Torr	[3]
Solubility	Soluble in organic solvents such as ethanol, acetone, and dichloromethane; low solubility in water.	[1]

Synthetic Accessibility: Pathways to a Key Intermediate

The efficient synthesis of Methyl 4-(4-oxobutyl)benzoate is a critical first step in its application. Several synthetic routes have been established, with the choice often depending on the availability of starting materials and the desired scale of production.

Friedel-Crafts Acylation Approach

A common and industrially relevant method for the synthesis of aryl ketones is the Friedel-Crafts acylation. This approach can be adapted for the preparation of Methyl 4-(4-oxobutyl)benzoate.

Sources

• 1. zhishangbio.com [zhishangbio.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methyl 4-(4-oxobutyl)benzoate | 106200-41-3 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in Friedel-Crafts Acylation

Welcome to the Technical Support Center for Friedel-Crafts (F-C) Acylation. As a cornerstone of electrophilic aromatic substitution, F-C acylation is a highly reliable method for synthesizing aryl ketones in drug development and materials science. However, researchers frequently encounter stalled reactions, poor regioselectivity, or massive yield losses during isolation.

This guide is designed by application scientists to move beyond basic reaction schemes. We will dissect the causality behind experimental failures and provide self-validating protocols to ensure your syntheses are robust, reproducible, and high-yielding.

Part 1: Diagnostic Workflow

Before adjusting your reagents, use the diagnostic logic tree below to isolate the root cause of your low yield.

Figure 1: Diagnostic workflow for troubleshooting low yields in Friedel-Crafts acylation.

Part 2: Core Troubleshooting Guide (FAQ)

Q1: Why is my yield low despite full consumption of the acyl chloride? Insight: In a standard Friedel-Crafts alkylation, the Lewis acid catalyst (e.g., AlCl3​ ) is regenerated. However, in an acylation reaction, the resulting aryl ketone product possesses a basic carbonyl oxygen. This oxygen acts as a Lewis base and forms a highly stable, irreversible complex with the strong Lewis acid under reaction conditions[1]. Actionable Protocol: If you use only a catalytic amount of AlCl3​ , the reaction will stall as soon as the catalyst is sequestered by the product. You must use a stoichiometric excess of the Lewis acid—typically 1.1 to 1.5 equivalents relative to the acyl chloride. If you are using an acid anhydride instead of an acyl chloride, you must use at least 2.1 equivalents of AlCl3​ , because the departing carboxylate leaving group will also coordinate and consume a full equivalent of the metal center[1].

Q2: Why does my deactivated ring (e.g., nitrobenzene) fail to undergo acylation? Insight: The Friedel-Crafts acylation relies on the aromatic ring acting as a nucleophile to attack the electrophilic acylium ion. Strongly electron-withdrawing groups (EWGs) such as −NO2​ , −CF3​ , or multiple halogens drastically reduce the electron density of the π -system, rendering the ring too electron-poor to react[2]. Furthermore, functional groups with lone pairs (like the oxygen atoms in a nitro group) can competitively coordinate with the Lewis acid, further deactivating the ring and depleting the available catalyst[2]. Actionable Protocol: Standard Friedel-Crafts conditions will fail here. To overcome this thermodynamic barrier, you must rely on "superelectrophiles." By running the reaction in a superacidic medium (such as trifluoromethanesulfonic acid, TfOH), the acylium ion can be further protonated to form a highly reactive dicationic superelectrophile, which is potent enough to attack deactivated rings[3].

Q3: How does my choice of solvent impact the reaction yield and regioselectivity? Insight: Solvent selection dictates both the solubility of the intermediate complexes and the thermodynamic equilibration of the products. Coordinating solvents (e.g., diethyl ether, THF) will form stable complexes with AlCl3​ , completely killing its catalytic activity. You must use non-coordinating solvents[4]. Actionable Protocol:

• For Kinetic Control: Use non-polar solvents like dichloromethane (DCM), 1,2-dichloroethane (DCE), or carbon disulfide ( CS2​ ). These favor the kinetic product (e.g., 1-acetylnaphthalene). However, be aware that the product- AlCl3​ complex may precipitate out of these solvents, halting the reaction prematurely[4].

• For Thermodynamic Control: Use polar, non-coordinating solvents like nitrobenzene. Nitrobenzene keeps the product- AlCl3​ complex in solution, allowing the reaction to proceed to completion and equilibrate to the more sterically favored thermodynamic product (e.g., 2-acetylnaphthalene)[4].

Q4: Why am I losing product during the aqueous workup? Insight: At the end of the reaction, your product is trapped in a stable complex with aluminum. If you quench the reaction with water alone, the hydrolysis of AlCl3​ generates aluminum hydroxide ( Al(OH)3​ ), which forms a thick, insoluble, gelatinous precipitate[5]. This gel physically traps the aryl ketone product and causes severe emulsions, making phase separation and extraction nearly impossible[5]. Actionable Protocol: You must perform an acidic quench. Slowly pour the reaction mixture into a vigorously stirred mixture of crushed ice and concentrated or 1M HCl . The acidic environment protonates the ketone (releasing it from the metal) and ensures the aluminum remains soluble in the aqueous phase as hydrated aluminum chloride salts, allowing for a clean extraction[5].

Part 3: Quantitative Data Presentation

Table 1: Solvent Effects and Catalyst Equivalents in Friedel-Crafts Acylation

Parameter	Condition	Effect on Yield / Selectivity	Mechanistic Rationale
Catalyst Equivalents	< 1.0 eq AlCl3​	Low Yield (<10%)	Catalyst is irreversibly sequestered by the ketone product.
Catalyst Equivalents	1.1 - 1.5 eq AlCl3​	High Yield (>85%)	Provides enough Lewis acid to form the acylium ion and saturate the product.
Solvent Choice	THF or Diethyl Ether	No Reaction (0%)	Solvent lone pairs coordinate and deactivate the Lewis acid.
Solvent Choice	Dichloromethane (DCM)	Kinetic Product Favored	Complex may precipitate; lower temperatures favor kinetic substitution.
Solvent Choice	Nitrobenzene	Thermodynamic Product Favored	High polarity keeps complexes soluble; allows equilibration to stable isomers.

Part 4: Experimental Protocols

Standard Operating Procedure (SOP): Optimized Friedel-Crafts Acylation & Acidic Workup

Self-Validating System: This protocol ensures that the electrophile is fully generated before the substrate is introduced, and that the product is completely liberated from the metal complex during workup.

Step 1: Acylium Ion Generation

• In a flame-dried, three-necked round-bottom flask under an inert argon atmosphere, suspend 1.2 equivalents of anhydrous AlCl3​ in anhydrous dichloromethane (DCM).

• Cool the suspension to 0 °C using an ice bath.

• Add 1.0 equivalent of the acyl chloride dropwise via an addition funnel over 15 minutes. Stir for an additional 30 minutes at 0 °C to ensure complete formation of the acylium ion complex.

Step 2: Substrate Addition 4. Dissolve 1.0 equivalent of the aromatic substrate in a minimal volume of anhydrous DCM. 5. Add the substrate solution dropwise to the reaction mixture at 0 °C. 6. Remove the ice bath, allow the reaction to warm to room temperature, and stir until TLC or GC-MS indicates complete consumption of the starting material (typically 2-4 hours).

Step 3: Acidic Quench (Critical for Yield Recovery) 7. Prepare a large beaker containing a mixture of crushed ice and cold 1M HCl (approx. 3-5 times the volume of the reaction mixture). 8. Slowly and carefully pour the reaction mixture into the vigorously stirred ice/ HCl mixture. (Caution: Highly exothermic). 9. Stir until all solids have dissolved and two clear liquid phases are visible. The acidic medium prevents the formation of gelatinous Al(OH)3​ .

Step 4: Extraction and Isolation 10. Transfer the quenched mixture to a separatory funnel and isolate the lower organic layer. 11. Extract the aqueous layer twice with additional DCM. 12. Combine the organic layers and wash sequentially with 1M HCl , water, saturated aqueous NaHCO3​ (vent frequently), and brine. 13. Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to isolate the aryl ketone.

Part 5: References

• Friedel–Crafts reaction , Wikipedia,[Link]

• Solvent Effects in Friedel–Crafts Reaction , Chemistry Stack Exchange,[Link]

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles , National Institutes of Health (PMC),[Link]

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Temperature for Fischer Esterification

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to one of the most critical parameters in Fischer esterification: temperature. This guide is structured for researchers, chemists, and drug development professionals who seek to move beyond generic protocols and achieve optimal results through a deep, mechanistic understanding of thermal effects. Here, we will dissect common issues and provide actionable, field-tested solutions in a direct question-and-answer format.

Part 1: Troubleshooting Guide

This section addresses specific experimental failures and links them to potential temperature-related causes.

Q1: My reaction is incredibly slow, and the yield is poor after several hours. Is the temperature too low?

Probable Cause: Yes, this is the most common symptom of insufficient thermal energy. The Fischer esterification has a significant activation energy that must be overcome for the reaction to proceed at a practical rate.[1] If the temperature is too low, the reactant molecules lack the necessary kinetic energy for effective collisions, resulting in a sluggish conversion.[2] While the reaction can occur at room temperature, the rate is often negligible.[3]

Recommended Solutions:

• Incremental Temperature Increase: Gradually raise the temperature of the heating mantle or oil bath in 10°C increments. Monitor the reaction progress at each new setpoint using an appropriate technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Refluxing Conditions: The most common and effective approach is to heat the reaction mixture to reflux.[4][5] This maintains a consistent and sufficiently high temperature, maximizing the reaction rate without losing volatile reactants or solvents. The reflux temperature will be dictated by the boiling point of the solvent or the excess reactant (often the alcohol).[5]

• Solvent Choice: If using a low-boiling alcohol (e.g., methanol, bp 65°C), the maximum reaction temperature is limited. If a higher temperature is required to accelerate the reaction for a particularly hindered acid, consider switching to a higher-boiling solvent like toluene (bp 111°C) and using a Dean-Stark apparatus to remove water azeotropically.[6][7]

Q2: I've increased the temperature to reflux, but the reaction stalls at 60-70% conversion. Why isn't it going to completion?

Probable Cause: You have successfully optimized the rate but are now facing the fundamental limitation of Fischer esterification: it is a reversible equilibrium reaction.[1][8]

Carboxylic Acid + Alcohol ⇌ Ester + Water

Simply increasing the temperature does not significantly shift the equilibrium position to favor the products; in fact, because the reaction is slightly exothermic, a very high temperature can have a minor negative impact on the equilibrium constant (Keq).[9][10] The primary role of heat is to accelerate the speed at which this equilibrium is reached. The accumulation of water, a product of the reaction, shifts the equilibrium back towards the starting materials, preventing full conversion.[1][7]

Recommended Solutions:

• Water Removal is Key: The most effective strategy to drive the reaction to completion is to remove water as it forms, in accordance with Le Châtelier's principle.[8][11] This is where temperature plays a crucial secondary role:

  • Dean-Stark Apparatus: When using a solvent like toluene or hexane, heating to reflux allows for the azeotropic removal of water, which is physically trapped and separated from the reaction mixture.[6][7]

  • Molecular Sieves: For smaller-scale reactions, adding activated molecular sieves (3Å or 4Å) can absorb the water byproduct. This method still requires sufficient heat to ensure a reasonable reaction rate.

• Use an Excess of One Reactant: Another common strategy is to use a large excess of one reactant, typically the less expensive alcohol, which can also serve as the solvent.[4][12] This shifts the equilibrium towards the ester. Heating this mixture to reflux remains the standard procedure to ensure a practical reaction time.

Q3: After increasing the temperature to push my reaction faster, my final product is impure and I'm seeing unexpected side products. What's happening?

Probable Cause: Excessively high temperatures can promote undesirable side reactions.[4] The specific side reaction is often dependent on the structure of your alcohol.

• Dehydration of Alcohols: Tertiary alcohols are highly prone to elimination (dehydration) to form alkenes under strong acid and high heat conditions, making them generally unsuitable for Fischer esterification.[6] Secondary alcohols can also undergo elimination at higher temperatures.

• Ether Formation: At high temperatures (often >140°C), alcohols can dehydrate to form ethers, catalyzed by the strong acid present.

• Substrate Decomposition: Sensitive or complex molecules may begin to decompose at elevated temperatures, leading to a complex mixture of impurities.

Recommended Solutions:

• Reduce the Temperature: Lower the reaction temperature and accept a longer reaction time. Purity is often more critical than speed. A temperature range of 60–110 °C is typical for most applications.[4][6]

• Choose a Milder Catalyst: If high temperatures are necessary due to sterically hindered substrates, consider if the strong acid catalyst (like H₂SO₄) is exacerbating decomposition. A solid acid catalyst or a milder Lewis acid might offer a better selectivity profile.[6]

• Optimize Catalyst Loading: Ensure you are not using an excessive amount of acid catalyst, as this can lower the temperature at which side reactions become significant.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the "ideal" temperature for Fischer esterification?

There is no single ideal temperature. The optimal temperature is a balance between reaction rate and product stability. A general and effective range is 60–110 °C .[4][6] However, the most practical approach is to perform the reaction at the reflux temperature of the chosen solvent system.[5] This provides the highest possible temperature for a given system without needing a pressurized vessel, ensuring a reasonable reaction rate while preventing the loss of volatile materials.[13]

Q2: How does temperature quantitatively affect the reaction rate?

The relationship is described by the Arrhenius equation, which states that the rate constant (k) increases exponentially with temperature.[14]

k = A * e^(-Ea/RT)

In practical terms, a common rule of thumb in chemistry is that for many reactions, the rate roughly doubles for every 10°C increase in temperature. Heating the reaction provides the necessary energy to overcome the activation energy (Ea), increasing the frequency and force of molecular collisions, which in turn accelerates product formation.[2]

Q3: Does raising the temperature improve the final equilibrium yield?

No, not directly. The equilibrium constant (Keq) is only weakly dependent on temperature for Fischer esterification because the reaction is nearly thermoneutral (the change in enthalpy, ΔH, is small).[10][15] The primary benefit of heat is to increase the rate at which equilibrium is reached. Achieving a high yield is almost entirely dependent on shifting the equilibrium by removing a product (usually water) or using a large excess of a reactant.[8][12]

Part 3: Data & Protocols

Table 1: Recommended Starting Temperatures & Conditions

Alcohol Type	Carboxylic Acid	Catalyst	Solvent	Recommended Temperature (°C)	Key Considerations
Primary (e.g., Methanol, Ethanol)	Simple Aliphatic	H₂SO₄ (cat.)	Excess Alcohol	65-80 (Reflux)	Alcohol serves as both reactant and solvent. Reaction is driven by the large excess of alcohol.[5]
Primary (e.g., Benzyl alcohol)	Aromatic	p-TsOH	Toluene	110-115 (Reflux)	Use a Dean-Stark trap to remove water azeotropically for high yields.[5]
Secondary (e.g., Isopropanol)	Aliphatic/Aromatic	H₂SO₄ (cat.)	Excess Alcohol	80-85 (Reflux)	Reaction is slower due to steric hindrance. Monitor for potential dehydration at higher temperatures.[10]
Sensitive Substrates	Any	Milder Catalyst	Dichloromethane	40 (Reflux)	For substrates prone to decomposition, use a lower temperature for an extended reaction time.

Experimental Protocol: Temperature Optimization Study

This protocol provides a framework for systematically determining the optimal temperature for a specific Fischer esterification.

Objective: To identify the temperature that provides the best balance of reaction rate and purity for the esterification of Acid 'X' with Alcohol 'Y'.

Materials:

• Carboxylic Acid 'X'

• Alcohol 'Y'

• Concentrated Sulfuric Acid (H₂SO₄)

• Anhydrous Toluene

• Reaction vials or round-bottom flasks with reflux condensers

• Heating blocks or oil baths capable of maintaining distinct temperatures

• TLC plates and appropriate eluent system

• Workup reagents (e.g., ethyl acetate, saturated NaHCO₃ solution, brine)

Procedure:

• Reaction Setup: Prepare three identical reaction mixtures in separate flasks. For each:

  • Add the carboxylic acid (1.0 eq).

  • Add the alcohol (1.2 eq).

  • Add anhydrous toluene to achieve a 0.5 M concentration of the limiting reagent.

  • Carefully add the acid catalyst (e.g., 2 mol% H₂SO₄).

• Temperature Control: Place each flask in a pre-heated block at a different temperature. Suggested starting points: 60°C, 80°C, and 110°C (reflux).

• Reaction Monitoring:

  • At T=0, take a small aliquot from each reaction to serve as a baseline for TLC analysis.

  • Every hour, take another aliquot from each reaction and spot it on a TLC plate alongside the starting material spots.

  • Visualize the plates to monitor the disappearance of the limiting starting material and the appearance of the ester product.

• Analysis:

  • Rate Comparison: Note the time required at each temperature to reach >95% conversion as judged by TLC.

  • Purity Check: Once a reaction is complete, cool it to room temperature. Perform a standard aqueous workup: dilute with ethyl acetate, wash with saturated NaHCO₃ solution, then brine. Dry the organic layer, concentrate, and analyze the crude product by ¹H NMR or GC-MS to check for the presence of side products.

Part 4: Visualization of Temperature Effects

The following diagram illustrates the decision-making process and consequences related to temperature selection in Fischer esterification.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Revision Notes - Esterification Reactions with Alcohols | Carboxylic Acids and Derivatives | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
• 3. Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. athabascau.ca [athabascau.ca]
• 9. scienceready.com.au [scienceready.com.au]
• 10. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 11. Fischer Esterification [organic-chemistry.org]
• 12. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 13. hscprep.com.au [hscprep.com.au]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Preventing Hydrolysis of Methyl 4-(4-oxobutyl)benzoate During Workup

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the prevention of unwanted hydrolysis of Methyl 4-(4-oxobutyl)benzoate during experimental workup procedures. As a compound featuring both a methyl ester and a ketone, it presents unique stability challenges that must be carefully managed to ensure high yield and purity.

FAQ 1: Why is my Methyl 4-(4-oxobutyl)benzoate hydrolyzing during workup?

Answer:

The hydrolysis of Methyl 4-(4-oxobutyl)benzoate to its corresponding carboxylic acid, 4-(4-oxobutyl)benzoic acid, is a primary cause of yield loss during workup. This reaction is essentially the reverse of the Fischer-Speier esterification and can be catalyzed by both acids and bases.[1][2][3]

• Acid-Catalyzed Hydrolysis: In the presence of an acid catalyst and water, the carbonyl oxygen of the ester is protonated.[4][5] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.[4] This process is reversible, and using excess water during the workup can shift the equilibrium toward the formation of the carboxylic acid and methanol.[1][4]

• Base-Catalyzed Hydrolysis (Saponification): This process is often more problematic because it is generally irreversible.[1][6] A hydroxide ion (from a basic wash solution) directly attacks the carbonyl carbon, leading to a tetrahedral intermediate.[4][7] This intermediate then collapses, eliminating a methoxide ion and forming the carboxylic acid. The carboxylic acid is immediately deprotonated by the basic conditions to form a carboxylate salt, which drives the reaction to completion.[1][4][6]

The aqueous solutions used to neutralize catalysts (like H₂SO₄) or wash away impurities are the main sources of acid or base that trigger this unwanted hydrolysis.[8]

Caption: Mechanisms of ester hydrolysis.

FAQ 2: What are the highest-risk steps during workup and how can I mitigate them?

Answer:

The highest-risk steps involve any prolonged contact with aqueous acidic or basic solutions, especially at elevated temperatures.

High-Risk Step	Problem	Recommended Mitigation Strategy
Reaction Quench	Introducing a large volume of water to a reaction mixture that still contains an acid catalyst.	Quench the reaction by pouring it over ice. The low temperature significantly slows the rate of hydrolysis.[8]
Base Wash	Using strong bases (e.g., NaOH, KOH) to neutralize acid catalysts. This can cause rapid, irreversible saponification.[8]	Use a cold, saturated solution of a weak base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[9] The reaction with bicarbonate is self-indicating, as the cessation of CO₂ evolution signals that the acid has been neutralized.[10]
Extractions/Washes	Extended contact time between the organic layer containing the ester and the aqueous wash solutions.	Perform all aqueous washes efficiently and without delay. Minimize the time the two phases are in contact. Use ice-cold solutions for all washes to reduce reaction kinetics.[8]
Drying Step	Residual water in the organic layer can promote hydrolysis if acidic or basic residues are still present.	After the final wash, dry the organic layer thoroughly with a suitable anhydrous drying agent, such as Na₂SO₄ or MgSO₄, until the agent no longer clumps.

FAQ 3: Can you provide a step-by-step protocol for a workup that minimizes hydrolysis?

Answer:

Certainly. This protocol is designed for a typical reaction where an acid catalyst (e.g., H₂SO₄) was used.

Objective: Isolate Methyl 4-(4-oxobutyl)benzoate while minimizing hydrolysis.

Protocol: Hydrolysis-Minimizing Aqueous Workup

• Cooling: Once the reaction is complete (as determined by TLC), cool the reaction vessel in an ice-water bath to 0-5 °C.

• Quenching: Slowly pour the cold reaction mixture into a beaker containing crushed ice. This dilutes the reaction and keeps the temperature low.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product into a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane). Collect the organic layer.

• Neutralization (Critical Step): Wash the organic layer with cold, saturated aqueous sodium bicarbonate (NaHCO₃) solution .

  • Add the bicarbonate solution, stopper the funnel, and gently swirl before shaking to release the initial pressure from CO₂ evolution.

  • Shake the funnel with frequent venting.

  • Separate the layers. Test the aqueous layer with pH paper to ensure it is neutral or slightly basic (pH 7-8).[10]

  • If the aqueous layer is still acidic, repeat the wash with fresh, cold NaHCO₃ solution.

• Final Wash: Wash the organic layer once with cold, saturated aqueous sodium chloride (brine). This helps to break up any emulsions and removes the bulk of the dissolved water.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Add the drying agent until it no longer clumps together.

• Isolation: Filter away the drying agent by gravity filtration. Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

FAQ 4: How can I confirm if hydrolysis has occurred and how much byproduct is present?

Answer:

Several standard analytical techniques can be used to detect the presence of the 4-(4-oxobutyl)benzoic acid byproduct.

• Thin-Layer Chromatography (TLC): This is the quickest method. The carboxylic acid byproduct is significantly more polar than the ester. It will have a lower Rf value (it will not travel as far up the plate) than the desired ester product. A "streaky" spot for the acid is common on silica plates.

• Infrared (IR) Spectroscopy: The carboxylic acid will show a very broad O-H stretching band from approximately 2500-3300 cm⁻¹, which is absent in the pure ester.[11] Both compounds will show a C=O stretch around 1700 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • In ¹H NMR, the carboxylic acid will have a very broad singlet for the acidic proton, typically far downfield (>10 ppm).

  • The most telling sign is the disappearance of the methyl ester singlet (a sharp peak integrating to 3H, likely around 3.9 ppm) and the appearance of the carboxylic acid proton.

FAQ 5: Are there non-aqueous workup alternatives to completely avoid hydrolysis?

Answer:

Yes, in some cases, a non-aqueous workup can be an effective strategy, particularly if the product is sensitive or if the reaction impurities are non-ionic.

Strategy 1: Direct Filtration and Evaporation

• Applicability: This method is suitable if the reaction byproducts and catalyst are solids that can be easily filtered. For example, if a solid-supported acid catalyst was used.

• Procedure:

  • Dilute the reaction mixture with a non-polar organic solvent.

  • Filter the mixture to remove solid impurities/catalyst.

  • Wash the filter cake with a small amount of the solvent.

  • Combine the filtrates and remove the solvent under reduced pressure.

Strategy 2: Nonaqueous Liquid-Liquid Extraction

• Applicability: This is a more specialized technique for separating compounds based on their differential solubility in immiscible organic solvents.

• Example: While not a common procedure for this specific molecule, it involves using two immiscible organic solvents (e.g., hexane and acetonitrile) to partition the desired product from impurities.

These methods completely avoid water, thereby eliminating the risk of hydrolysis.[12]

Decision Workflow for Workup Selection

Caption: Decision tree for selecting an appropriate workup procedure.

References

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

• LibreTexts. (2022, September 24). 21.6: Chemistry of Esters. Available at: [Link]

• Chemguide. (n.d.). The mechanism for the acid catalysed hydrolysis of esters. Available at: [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Available at: [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Available at: [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Available at: [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Available at: [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• dev-virtualetr.uninavarra.edu.co. (n.d.). Ester Hydrolysis Mechanism Base Catalyzed. Available at: [Link]

• ResearchGate. (2021, January 19). Work up of ester?. Available at: [Link]

• Pearson+. (n.d.). The acid-catalyzed hydrolysis of an ester results in the formation of.... Available at: [Link]

• Science Ready. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. Available at: [Link]

• The Journal of Organic Chemistry. (2002, January 5). Efficient and Convenient Nonaqueous Workup Procedure for the Preparation of Arylboronic Esters. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Lab5: Preparation of Methyl Benzoate. Available at: [Link]

• Homework.Study.com. (n.d.). What is the mechanism for the basic hydrolysis of methyl benzoate?. Available at: [Link]

Sources

• 1. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. homework.study.com [homework.study.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. personal.tcu.edu [personal.tcu.edu]
• 11. The acid-catalyzed hydrolysis of an ester results in the formatio... | Study Prep in Pearson+ [pearson.com]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Deactivation in Friedel-Crafts Reactions

Introduction

Welcome to the Technical Support Center for Friedel-Crafts reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and address frequently asked questions (FAQs) concerning catalyst deactivation in Friedel-Crafts alkylation and acylation. Understanding and mitigating catalyst deactivation is critical for achieving high yields, selectivity, and reproducibility in these foundational carbon-carbon bond-forming reactions.

This resource will delve into the common causes of catalyst deactivation, offering scientifically grounded explanations and practical, step-by-step protocols to diagnose and resolve these issues in your experiments.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific issues you might encounter during your experiments, presented in a practical question-and-answer format.

Issue 1: My Friedel-Crafts reaction shows low or no product yield.

Question: I've set up my Friedel-Crafts reaction, but I'm observing very low conversion of my starting material. What are the likely causes related to the catalyst?

Answer: Low or non-existent yield in Friedel-Crafts reactions is a common problem that often points to issues with the catalyst's activity. Here are the most prevalent culprits:

• Moisture Contamination: Lewis acid catalysts, such as aluminum chloride (AlCl₃), are exceptionally sensitive to moisture.[1] Any trace of water in your solvents, reagents, or on the surface of your glassware will react with and hydrolyze the catalyst, rendering it inactive.[1][2] It is imperative to maintain strictly anhydrous conditions.

• Catalyst Deactivation by Product (in Acylation): In Friedel-Crafts acylation, the ketone product forms a stable complex with the Lewis acid catalyst.[1][3][4] This complexation effectively removes the catalyst from the reaction cycle. Consequently, a stoichiometric amount (or even a slight excess) of the catalyst is generally required for the reaction to proceed to completion.[1][4]

• Deactivated Aromatic Substrate: The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, -COOH, -COR) on the aromatic ring makes it less nucleophilic and thus, less reactive towards electrophilic aromatic substitution.[1] This can significantly hinder or completely prevent the Friedel-Crafts reaction.

• Substrate Reactivity with the Catalyst: Aromatic compounds containing functional groups with lone pairs, such as amines (-NH₂) or alcohols (-OH), can act as Lewis bases and react with the Lewis acid catalyst.[1][5] This forms a complex that deactivates the catalyst.[1][5]

Issue 2: My reaction is producing multiple products, leading to a complex mixture.

Question: I'm observing the formation of several unexpected products in my reaction mixture, making purification difficult. Why is this happening, and how can I improve selectivity?

Answer: The formation of multiple products is a well-known challenge, particularly in Friedel-Crafts alkylation. The primary reasons and their solutions are outlined below:

• Polyalkylation (Alkylation-Specific): The introduction of an alkyl group to an aromatic ring activates it, making the product more reactive than the starting material.[1] This is because alkyl groups are electron-donating and enhance the ring's nucleophilicity, leading to further electrophilic attack and the formation of di-, tri-, or even poly-alkylated products.

  • Solution: To minimize polyalkylation, a large excess of the aromatic substrate is often employed to increase the probability of the electrophile reacting with the starting material rather than the alkylated product.[1][5]

• Carbocation Rearrangement (Alkylation-Specific): Friedel-Crafts alkylation proceeds via a carbocation intermediate.[5][6][7] If this carbocation can rearrange to a more stable form (e.g., a primary to a secondary or tertiary carbocation through a hydride or alkyl shift), it will do so, resulting in the formation of an isomeric product.[1][8]

  • Solution: Using a milder Lewis acid, such as ferric chloride (FeCl₃), may reduce the extent of rearrangement compared to a stronger one like AlCl₃.[1] Alternatively, employing Friedel-Crafts acylation followed by a reduction of the ketone (e.g., Wolff-Kishner or Clemmensen reduction) can yield the desired alkylated product without rearrangement.[4]

• Polyacylation (Less Common): While less frequent than polyalkylation due to the deactivating nature of the acyl group, polyacylation can occur with highly activated aromatic substrates like phenols.[1]

Visualizing Deactivation Pathways

The following diagram illustrates the primary pathways leading to catalyst deactivation in Friedel-Crafts reactions.

Caption: Major pathways leading to catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for using stoichiometric amounts of catalyst in Friedel-Crafts acylation?

A1: The primary cause of catalyst deactivation in Friedel-Crafts acylation is the formation of a stable Lewis acid-base complex between the catalyst (e.g., AlCl₃) and the carbonyl oxygen of the resulting ketone product.[1][3][4] This complex is typically stable under the reaction conditions and effectively sequesters the catalyst, preventing it from participating in further catalytic cycles.[1] To drive the reaction to completion, at least a stoichiometric equivalent of the catalyst relative to the acylating agent is necessary.[4]

Q2: Can I use a solvent that has not been freshly dried for my Friedel-Crafts reaction?

A2: No. Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture.[1] Water will hydrolyze the catalyst, forming species like aluminum hydroxide and HCl, which deactivates the catalyst and will likely cause your reaction to fail.[1][2] It is crucial to use anhydrous solvents and reagents and to thoroughly dry all glassware, for example, by flame-drying or oven-drying, before use.[1]

Q3: My aromatic substrate contains a nitro group. Why is the reaction not proceeding?

A3: A nitro group (-NO₂) is a powerful electron-withdrawing group.[1] It deactivates the aromatic ring towards electrophilic attack by reducing the electron density of the ring, making it a poor nucleophile.[6] Friedel-Crafts reactions generally fail with strongly deactivated aromatic substrates.[1][5][8]

Q4: Are there more environmentally friendly and reusable alternatives to traditional Lewis acid catalysts?

A4: Yes, solid acid catalysts, such as zeolites, are emerging as a greener and more sustainable alternative to conventional Lewis acids for Friedel-Crafts reactions.[1][9] They offer several key advantages, including easier separation from the reaction mixture, reduced corrosive waste streams, and the potential for regeneration and reuse.[3][9]

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation using AlCl₃

This is a representative procedure and may require optimization for specific substrates and acylating agents.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., dichloromethane (DCM), carbon disulfide (CS₂), or nitrobenzene)

• Aromatic substrate

• Acyl chloride or acid anhydride

• Standard glassware for anhydrous reactions (e.g., flame-dried round-bottom flask, condenser, addition funnel)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Setup: Assemble the reaction apparatus under an inert atmosphere. To the reaction flask, add the anhydrous solvent and anhydrous aluminum chloride (1.1 to 1.2 equivalents) with stirring.

• Cooling: Cool the resulting suspension to 0°C using an ice bath.

• Acylating Agent Addition: Slowly add the acyl chloride or anhydride (1.0 equivalent) to the stirred suspension via the addition funnel. The reaction between AlCl₃ and the acylating agent can be exothermic, so control the addition rate to maintain the temperature between 0-5°C.[1]

• Substrate Addition: After the addition of the acylating agent is complete, add the aromatic substrate (1.0 equivalent), dissolved in a small amount of the anhydrous solvent, dropwise to the reaction mixture over 15-30 minutes, keeping the temperature at 0-5°C.[1]

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours, monitoring the progress by an appropriate method (e.g., TLC or GC).[1]

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will decompose the aluminum chloride complex.[1]

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with the organic solvent. Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed by brine.[1]

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.[1]

Protocol 2: Regeneration of a Solid Acid Catalyst (e.g., Zeolite)

This protocol provides a general guideline for regenerating a solid acid catalyst that has been deactivated by coke or adsorbed organic residues.

Procedure:

• Separation: After the reaction is complete, separate the zeolite catalyst from the reaction mixture by filtration or centrifugation.[1]

• Washing: Wash the recovered catalyst multiple times with a suitable solvent (e.g., ethyl acetate) to remove any adsorbed reactants, products, and byproducts.[1]

• Drying: Dry the washed catalyst in an oven at 100-120°C overnight to remove the washing solvent.[1]

• Calcination: Place the dried catalyst in a ceramic crucible and transfer it to a muffle furnace. Heat the catalyst in the presence of air to 500-550°C and maintain this temperature for 3-5 hours to burn off any remaining organic residues (coke).[1]

• Cooling and Storage: Allow the catalyst to cool to room temperature in a desiccator to prevent moisture absorption. Store the regenerated catalyst in a tightly sealed container in a dry environment.[1]

Troubleshooting Workflow

The following diagram provides a logical workflow for troubleshooting common issues in Friedel-Crafts reactions.

Caption: A decision tree for troubleshooting Friedel-Crafts reactions.

Quantitative Data Summary

Table 1: Common Lewis Acid Catalysts and Their Relative Strengths

Catalyst	Formula	Relative Strength	Typical Application
Aluminum Chloride	AlCl₃	Very Strong	General purpose alkylation and acylation
Ferric Chloride	FeCl₃	Strong	Milder alternative to AlCl₃, can reduce rearrangements
Boron Trifluoride	BF₃	Moderate	Often used with ethers and alcohols
Zinc Chloride	ZnCl₂	Mild	Used for activated aromatic rings
Solid Acids (e.g., Zeolites)	-	Variable	Reusable catalysts, shape-selective reactions

Note: Relative strengths can be influenced by the specific reaction conditions, including solvent and temperature.

References

• BenchChem. (2025). Managing catalyst deactivation in Friedel-Crafts reactions.
• Ranu, B. C., & Dutta, P. (2021). Use of Solid Catalysts in Friedel−Crafts Acylation Reactions. Chemical Reviews.
• The Organic Chemistry Tutor. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. YouTube.
• Wikipedia. (n.d.). Friedel–Crafts reaction.
• Majumder, S., & Tusi, Z. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances.
• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction.
• Ashenhurst, J. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry.
• Rueping, M., & Nachtsheim, B. J. (2010). A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. Beilstein Journal of Organic Chemistry.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• dos Santos, V. F., & de Oliveira, L. C. A. (2024). Friedel Crafts Reactions Revisited: Some Applications in Heterogeneous Catalysis. Current Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
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• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

Part 1: Mechanistic Origins of Pemetrexed Byproducts

Welcome to the Technical Support Center for Pemetrexed Synthesis and Purification. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. To achieve high-purity pemetrexed disodium, we must understand the mechanistic causality behind byproduct formation and implement self-validating analytical and preparative protocols.

Below, you will find a structural breakdown of common impurities, an authoritative HPLC methodology, and a targeted FAQ to resolve complex separation challenges.

Understanding why an impurity forms is the prerequisite to separating it. The convergent synthesis and subsequent hydrolysis of pemetrexed inherently generate specific process-related and degradation byproducts[1].

• N-Methyl Pemetrexed: This process impurity arises during the peptide coupling of benzoic acid derivatives with diethyl L-glutamate. When 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) is used as the coupling agent, its methyl groups act as the source of unintended N-methylation on the pyrrolo-pyrimidine ring[2].

• Oxidative Dimers & Lactams: Pemetrexed is highly susceptible to oxidation by molecular oxygen. During basic hydrolysis steps or thermal stress, the molecule degrades into complex oxidative dimers and lactams[3][4].

• Des-glutamate Impurity: Formed via the acid-catalyzed hydrolysis of the amide linkage, cleaving the glutamate moiety from the core structure[4].

Table 1: Quantitative Summary of Key Pemetrexed Byproducts and Chromatographic Behavior

Byproduct / Impurity	Mechanistic Origin	Relative Retention Time (RRT)*	Detection Wavelength
Des-glutamate	Acid-catalyzed hydrolysis of the amide linkage	~0.85	228 nm
Pemetrexed (API)	Target product	1.00	228 nm
N-Methyl Pemetrexed	Methylation via CDMT coupling agent	~1.15	228 nm
Oxidative Dimers	Molecular oxygen exposure during basic hydrolysis	~1.40 - 1.60	228 nm
Lactams	Oxidative degradation under thermal stress	~1.75	228 nm

*RRT values are representative of a standard gradient elution on a Zorbax SB-Phenyl column.

Part 2: Troubleshooting Guide & FAQs (Analytical & Process)

Q1: I am observing severe peak tailing for pemetrexed, and it is co-eluting with the des-glutamate impurity. How do I resolve this? A1: Pemetrexed contains multiple ionizable groups (carboxylic acids and a pyrrolo-pyrimidine ring). Tailing is almost always a causality of secondary interactions with unendcapped silanols on the stationary phase at a suboptimal pH. Action: Lower the mobile phase pH to 3.0 ± 0.1. At this pH, the carboxylic acid moieties are fully protonated, minimizing ionic repulsion and silanol interactions. Utilizing 0.03% Trifluoroacetic acid (TFA) or a 50 mM perchlorate buffer in Mobile Phase A provides excellent ion-pairing and sharpens the peak[5][6].

Q2: My gradient method fails to separate the N-methyl impurity from the main API peak. What is the mechanistic workaround? A2: The N-methyl impurity has a highly similar hydrophobic profile to pemetrexed. If a standard C18 column fails, the causality lies in the lack of alternate selectivity mechanisms. Action: Switch to a Phenyl-hexyl or SB-Phenyl stationary phase (e.g., Zorbax SB-Phenyl)[5][7]. The phenyl ring introduces π−π interactions that differentially retain the N-methylated pyrrolo-pyrimidine ring compared to the unsubstituted API, achieving baseline resolution.

Q3: We detect high levels of oxidative dimers during sample preparation. Is this an analytical artifact or a process impurity? A3: It is likely an analytical artifact if your diluent is not degassed. Pemetrexed rapidly oxidizes in aqueous solutions containing dissolved oxygen[4]. Action: Prepare all sample solutions in diluents purged with nitrogen. For process monitoring, consider adding a sacrificial reductant like N-acetylcysteine (1.63 mg/mL) or sodium sulfite (0.06 mg/mL) to halt artifactual dimer formation[4].

Q4: Mixed solvent crystallization (ethanol/water) is failing to clear highly polar degradation products during bulk purification. Why? A4: Mixed solvent crystallization relies on differential solubility. Highly polar impurities (like ring-opened ketoamines) often co-precipitate or become trapped in the crystal lattice of the highly polar pemetrexed disodium salt during the addition of anti-solvents[8]. Action: Implement a salting-out process prior to crystallization. Adjusting the aqueous phase with sodium chloride alters the dielectric constant, selectively keeping polar degradation products in the mother liquor while precipitating the API[8].

Part 3: Analytical Troubleshooting Workflow

Fig 1: Logical troubleshooting workflow for resolving pemetrexed and N-methyl impurity co-elution.

Part 4: Self-Validating Experimental Protocol: Stability-Indicating RP-HPLC

Objective: Baseline separation of pemetrexed disodium from process impurities (N-methyl) and degradation products (oxidative dimers, des-glutamate). Causality & Design: This method utilizes a low-pH gradient to suppress silanol ionization and protonate the API's carboxylic acids. The phenyl stationary phase is selected to exploit π−π interactions for separating closely related methylated analogs.

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: Prepare 0.03% Trifluoroacetic acid (TFA) in degassed, HPLC-grade Milli-Q water[5]. Note: TFA acts as an ion-pairing agent, improving peak symmetry.

• Mobile Phase B: Prepare 0.025% TFA in HPLC-grade acetonitrile[5].

• Diluent: 1:1 ratio of Acetonitrile:Water. Critical Step: Purge the diluent with nitrogen gas prior to use to prevent artifactual oxidative dimer formation[4].

Step 2: Chromatographic Conditions

• Column: Zorbax SB-Phenyl (250 x 4.6 mm, 5.0 μm)[5].

• Column Temperature: 30°C (Strict thermal control prevents retention time drift)[7].

• Flow Rate: 1.0 mL/min.

• Detection: UV at 228 nm (optimal for the pyrrolo-pyrimidine chromophore)[5].

• Injection Volume: 5 µL.

Step 3: Gradient Program

• 0 – 15 min: 10% B to 30% B

• 15 – 30 min: 30% B to 60% B

• 30 – 35 min: 60% B to 10% B (Re-equilibration)

Step 4: System Suitability & Self-Validation Inject a resolution mixture containing Pemetrexed and N-Methyl Pemetrexed.

• Validation Check 1 (Selectivity): The resolution ( Rs​ ) between Pemetrexed and N-Methyl Pemetrexed MUST be ≥1.5 [5]. If <1.5 , verify mobile phase pH; a drift above 3.5 compromises the ion-pairing mechanism.

• Validation Check 2 (Column Integrity): The tailing factor for the Pemetrexed peak MUST be ≤1.5 . If >1.5 , column voiding or silanol degradation has occurred; replace the column[7].

References

• Determination of Related Substances in Pemetrexed Disodium (Form-IV) in Bulk Drug Samples by HPLC. Pharmaceutical Technology.
• Synthesis and Physicochemical Characterization of the Impurities of Pemetrexed Disodium, an Anticancer Drug. National Institutes of Health (NIH).
• Eco-Friendly Stability-Indicating HPLC Method for Related Compounds in Pemetrexed Ditromethamine. National Institutes of Health (NIH).
• Technical Support Center: HPLC Method Development for Pemetrexed and Its Impurities. BenchChem.
• Facile Synthetic Protocols for the Preparation of New Impurities in Pemetrexed Disodium Heptahydrate. ResearchGate.
• Journal of Pharmaceutical and Biomedical Analysis: Degradation Chemistry of Pemetrexed. Molnar Institute.
• Method for purifying high-purity pemetrexed disodium (CN102206218A). Google Patents.
• Effect of Formulation Factors and Oxygen Levels on the Stability of Aqueous Injectable Solution Containing Pemetrexed. MDPI.

Sources

• 1. Synthesis and Physicochemical Characterization of the Impurities of Pemetrexed Disodium, an Anticancer Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. molnar-institute.com [molnar-institute.com]
• 4. mdpi.com [mdpi.com]
• 5. pharmtech.com [pharmtech.com]
• 6. Eco-Friendly Stability-Indicating HPLC Method for Related Compounds in Pemetrexed Ditromethamine (Antineoplastic Agent) for Injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CN102206218A - Method for purifying high-purity pemetrexed disodium - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Esterification Workflows

Welcome to the Process Chemistry Support Hub. As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals diagnose and eliminate one of the most persistent parasitic reactions in Fischer esterifications: the formation of dialkyl ether byproducts .

This document synthesizes mechanistic theory with field-proven process optimization strategies to ensure your synthetic protocols are robust, scalable, and self-validating.

Diagnostic Overview & Reaction Pathways

Ether formation during esterification is a classic example of competing nucleophilic substitution. While the acid catalyst is intended to activate the carboxylic acid carbonyl for attack by the alcohol, it simultaneously protonates the alcohol itself. This protonated alcohol can undergo intermolecular dehydration (SN2 for primary alcohols, SN1 for secondary/tertiary) when attacked by a second alcohol molecule, yielding an unwanted ether [1].

Competing nucleophilic pathways: Esterification vs. Etherification.

To systematically eliminate this issue, follow the diagnostic workflow below before moving to the specific FAQs and protocols.

Diagnostic workflow for mitigating ether byproduct formation in esterification.

Frequently Asked Questions (FAQs)

Mechanistic Causes: Why are ethers forming in my reaction?

Q: I am running a standard Fischer esterification with sulfuric acid. Why is my GC-MS showing up to 15% ether byproduct? A: Sulfuric acid (H₂SO₄) is a powerful dehydrating agent with a high affinity for water. In the presence of H₂SO₄ and heat, alcohols undergo acid-catalyzed dehydration. Because Fischer esterifications require an excess of alcohol to drive the equilibrium forward (Le Chatelier's Principle) [1], the statistical probability of an alcohol molecule colliding with a protonated alcohol molecule is extremely high. This bimolecular dehydration directly yields dialkyl ethers.

Q: Why do I see significantly more ether when using isopropanol compared to methanol or ethanol? A: The mechanism shifts based on the steric hindrance and electronic properties of the alcohol. Primary alcohols (methanol, ethanol) form ethers via a slower SN2 pathway. Secondary alcohols (like isopropanol) readily form stable secondary carbocations upon loss of water (SN1 pathway). This lower activation energy barrier for carbocation formation accelerates the rate of etherification exponentially [3].

Reaction Optimization: How do I stop ether formation?

Q: If I can't use Sulfuric Acid, what is the industry standard alternative? A: The immediate corrective action is to switch to p-Toluenesulfonic acid (p-TsOH) or Methanesulfonic acid (MSA) . These provide the necessary Brønsted acidity to activate the carbonyl without the extreme dehydrating properties of H₂SO₄ [3].

Q: I am scaling up and want to use a heterogeneous catalyst to simplify workup. Which resin should I choose? A: Catalyst selection is critical here. Do not use fully sulfonated resins (like Amberlyst 15 or Purolite CT269) if etherification is a known issue. Instead, use surface-sulfonated resins like Amberlyst 46 . The Causality: In fully sulfonated resins, the reaction occurs deep within the polymer matrix where the local concentration of water is low, creating an ideal microenvironment for etherification. Surface-sulfonated resins restrict the reaction to the external surface, maintaining high esterification rates while drastically reducing ether byproduct formation[2].

Q: How does the alcohol-to-acid ratio affect this? A: While excess alcohol drives ester conversion, massive excesses (e.g., >5:1 molar ratio) supersaturate the reaction medium with the nucleophile responsible for etherification. In reactive distillation setups, adjusting the feed composition to a tighter ratio (e.g., 1:1.2) significantly suppresses ether formation [4].

Quantitative Catalyst Comparison

The following table summarizes the impact of catalyst selection and reaction conditions on the yield of the target ester versus the dialkyl ether byproduct. Data is normalized for the esterification of acetic acid with n-butanol at equilibrium.

Catalyst	Catalyst Type	Reaction Temp (°C)	Target Ester Yield (%)	Ether Byproduct (%)
Sulfuric Acid (H₂SO₄)	Homogeneous	120	81.5	14.2
p-TsOH	Homogeneous	120	92.0	4.1
Amberlyst 15	Heterogeneous (Fully Sulfonated)	100	89.5	7.8
Amberlyst 46	Heterogeneous (Surface Sulfonated)	100	96.5	< 0.5

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol utilizes a surface-sulfonated heterogeneous catalyst (Amberlyst 46) to synthesize esters while suppressing ether formation. This protocol is self-validating: by taking an in-process control (IPC) sample at 2 hours, you can verify the absence of the ether peak via GC-FID, confirming the mechanistic suppression is active.

Optimized Fischer Esterification (Minimizing Etherification)

Materials Required:

• Carboxylic Acid (1.0 eq)

• Alcohol (1.5 eq - Note the reduced excess to limit SN2/SN1 etherification)

• Amberlyst 46 (Surface-sulfonated ion-exchange resin, 5% w/w relative to acid)

• Toluene (as an azeotropic solvent)

Step-by-Step Methodology:

• Resin Preparation: Pre-wash the Amberlyst 46 resin with the reaction alcohol to swell the polymer matrix and remove aqueous preservatives. Filter and dry under vacuum at 60°C for 2 hours.

• Reaction Assembly: In a round-bottom flask equipped with a magnetic stirrer, Dean-Stark trap, and reflux condenser, add the carboxylic acid, the alcohol (1.5 eq), and toluene (approx. 3 volumes).

• Catalyst Addition: Add the dried Amberlyst 46 catalyst (5% w/w).

• Azeotropic Reflux: Heat the mixture to reflux. The Dean-Stark trap will continuously remove the water byproduct. Causality Check: Removing water drives the esterification equilibrium forward without requiring a massive, ether-promoting excess of alcohol.

• In-Process Control (IPC): After 2 hours, withdraw a 50 µL aliquot. Dilute in DCM and analyze via GC-FID.

  • Validation: You should observe the ester peak and unreacted starting materials. The dialkyl ether peak (typically eluting before the ester depending on chain length) should integrate to <0.5% relative area.

• Workup & Isolation: Once the acid is consumed (via GC/TLC), cool the reaction to room temperature. Filter the mixture through a coarse glass frit to recover the Amberlyst 46 catalyst (which can be washed and reused).

• Concentration: Concentrate the filtrate under reduced pressure to remove toluene and the slight excess of alcohol, yielding the highly pure ester.

References

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions Master Organic Chemistry URL:[Link]

• Side Reactions in Heterogeneous Catalysed Reactive Distillation using the Example of the Production of Butyl Acetate Engineering Archive (engrXiv) URL: [Link]

• Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances MDPI - Molecules URL: [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications National Center for Biotechnology Information (PMC) URL:[Link]

Technical Support Center: Navigating the Challenges of Polar Compound Purification by Column Chromatography

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the column chromatography purification of polar compounds. This guide is structured to provide in-depth, practical solutions to common issues, moving beyond simple procedural steps to explain the underlying scientific principles. Our goal is to empower you with the expertise to troubleshoot effectively and optimize your purification workflows.

Frequently Asked Questions (FAQs)

Q1: My highly polar compound is stuck at the origin of my normal-phase silica gel column, even with very polar solvent systems. What's happening and what should I do?

This is a frequent challenge when working with highly polar analytes on a polar stationary phase like silica gel.[1] The strong polar-polar interactions between your compound and the silica surface prevent its elution.[2][3]

Causality: Silica gel is acidic and presents a high density of silanol groups (Si-OH) that can strongly interact with polar functional groups (e.g., amines, alcohols, carboxylic acids) on your analyte through hydrogen bonding and dipole-dipole interactions.[4][5] If the mobile phase is not polar enough to disrupt these interactions, your compound will remain adsorbed to the stationary phase.[2]

Troubleshooting Steps:

• Increase Mobile Phase Polarity Systematically:

  • If you are using a standard solvent system like ethyl acetate/hexane, switch to a more polar mixture such as dichloromethane (DCM)/methanol (MeOH).[1][6]

  • Protocol: Start with a low percentage of methanol (e.g., 1-5% MeOH in DCM) and gradually increase the concentration.[1] Be cautious, as using more than 10% methanol in your mobile phase can lead to the dissolution of the silica gel stationary phase.[1][6]

• Incorporate Additives:

  • For Basic Compounds (e.g., amines): The acidic nature of silica can cause strong ionic interactions with basic compounds. Adding a small amount of a base to your mobile phase can help neutralize these interactions. A common practice is to add 1-10% of a stock solution of 10% ammonium hydroxide in methanol to your dichloromethane mobile phase.[1][7]

  • For Acidic Compounds: Adding a small percentage (e.g., 1-5%) of a volatile acid like acetic acid or formic acid to the mobile phase can improve the elution of acidic compounds by suppressing their ionization.[1]

• Consider an Alternative Chromatographic Mode:

  • Reversed-Phase Chromatography: If your compound is highly polar and water-soluble, normal-phase chromatography may not be the best approach.[1] In reversed-phase chromatography, a non-polar stationary phase (like C18-modified silica) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[1][8] In this setup, polar compounds have weaker interactions with the stationary phase and will elute earlier.[1]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for retaining and separating very polar compounds.[9][10][11] It utilizes a polar stationary phase (like bare silica or a polar bonded phase) with a mobile phase consisting of a high percentage of a water-miscible organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[10][12][13] This creates a water-enriched layer on the surface of the stationary phase, allowing for the partitioning of polar analytes.[10][13]

Q2: My polar compound is eluting too quickly (at the solvent front) in reversed-phase chromatography, leading to poor separation. How can I increase its retention?

Poor retention of polar compounds is a common limitation of traditional reversed-phase chromatography using C18 columns.[8][14][15]

Causality: The non-polar stationary phase in reversed-phase chromatography has a low affinity for highly polar analytes.[15] These compounds spend more time in the polar mobile phase and are therefore eluted quickly, often with the solvent front, resulting in inadequate separation from other components in the mixture.[15][16]

Troubleshooting Steps:

• Increase the Aqueous Content of the Mobile Phase:

  • For moderately polar compounds, increasing the percentage of water in the mobile phase can enhance retention.[11] Some modern reversed-phase columns are designed to be stable in 100% aqueous conditions.[8][17]

• Utilize a More Polar Stationary Phase:

  • Consider using a reversed-phase column with a more polar character. Columns with embedded polar groups (EPG) or phenyl-hexyl phases can offer different selectivity and improved retention for polar analytes.[17]

• Adjust the Mobile Phase pH for Ionizable Compounds:

  • For compounds with ionizable functional groups (acids or bases), adjusting the pH of the mobile phase to suppress their ionization can increase their hydrophobicity and, consequently, their retention on a reversed-phase column.[11]

• Employ Ion-Pairing Reagents:

  • Ion-pairing agents are molecules that have both a hydrophobic and an ionic region. They can be added to the mobile phase to form a neutral ion pair with a charged analyte. This complex is more hydrophobic and will be better retained by the non-polar stationary phase.[8] However, be aware that ion-pairing reagents can be difficult to remove from the column and may not be compatible with mass spectrometry (MS).[8][11]

• Switch to HILIC:

  • As mentioned in the previous question, HILIC is specifically designed for the retention of highly polar compounds and is often the most effective solution when reversed-phase methods fail.[9][10][11]

Q3: I'm observing significant peak tailing for my polar compound. What are the likely causes and how can I achieve sharper peaks?

Peak tailing, where the peak appears elongated, is a common issue when purifying polar compounds and can be caused by several factors.[1][5]

Causality:

• Secondary Interactions: Strong, unwanted interactions between the analyte and active sites on the stationary phase, such as residual silanol groups on silica-based columns, can lead to delayed elution and asymmetrical peaks.[5][18] Polar compounds, especially those with basic functional groups like amines, are particularly prone to these interactions.[5][18]

• Compound Degradation: Some polar compounds can be unstable on the acidic surface of silica gel, leading to decomposition during the separation process, which can manifest as tailing.[1][7]

• Column Overloading: Injecting too much sample can saturate the stationary phase, resulting in poor peak shape.[5]

• Solvent Mismatch: Dissolving the sample in a solvent that is significantly stronger than the mobile phase can cause band broadening and tailing.[5]

Troubleshooting Workflow:

Caption: Troubleshooting logic for peak tailing.

Detailed Solutions:

• Check for Compound Degradation on Silica:

  • Protocol (2D TLC): Spot your compound on a TLC plate and let it sit for about an hour. Then, develop the plate. If new spots appear, it indicates that your compound is degrading on the silica.[7]

• Optimize the Mobile Phase:

  • Increase Elution Strength: Once your compound begins to elute, a slight, gradual increase in the polarity of the mobile phase can help to push the trailing end of the peak off the column more quickly.[1][7]

  • Add Modifiers: As discussed in Q1, adding a small amount of a competing base (like triethylamine) for basic compounds or an acid for acidic compounds can mask the active sites on the silica gel and improve peak shape.[17]

• Consider an Alternative Stationary Phase:

  • If your compound is degrading on silica, switch to a less acidic stationary phase like alumina (neutral or basic) or a bonded phase such as diol or amine.[17] For reversed-phase, use a column with advanced end-capping to minimize exposed silanol groups.[17]

• Proper Sample Loading:

  • Dry Loading: For polar compounds, dry loading is often recommended. Dissolve your sample in a minimal amount of a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. This powder can then be carefully added to the top of the column.[1] This technique prevents issues related to using a strong sample solvent.

  • Avoid Overloading: Ensure the amount of sample loaded is appropriate for the column size. A general rule of thumb is a stationary phase to sample weight ratio of 20:1 to 100:1, with higher ratios used for more difficult separations.[1]

Experimental Protocols

Protocol 1: Standard Normal-Phase Column Chromatography for a Polar Compound

• Solvent System Selection (via TLC):

  • Use Thin Layer Chromatography (TLC) to identify a suitable solvent system. For a polar compound, start with a mixture of DCM and MeOH.[1]

  • The ideal solvent system should give your target compound an Rf value of approximately 0.25-0.35.[1][19]

• Column Packing (Wet Method):

  • Securely clamp a glass column in a vertical position with the stopcock closed.

  • Place a small plug of cotton or glass wool at the bottom of the column.[1]

  • Fill the column about halfway with your initial, least polar eluting solvent (e.g., pure DCM).

  • Prepare a slurry of silica gel in the same solvent and pour it into the column.

  • Gently tap the side of the column to ensure even packing and to dislodge any air bubbles.[1]

  • Once the silica has settled, add a thin layer of sand on top to prevent disturbance of the silica bed when adding solvent.[1]

  • Open the stopcock and drain the solvent until it is just level with the top of the sand layer. Never let the column run dry.

• Sample Loading (Dry Loading):

  • Dissolve your crude sample in a minimal amount of a volatile solvent (e.g., DCM or MeOH).

  • Add silica gel (approximately 10-20 times the weight of your sample) to the solution.[1]

  • Remove the solvent using a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.[1]

• Elution:

  • Carefully add your starting eluting solvent to the column.

  • Begin collecting fractions.

  • If using a gradient elution, systematically and slowly increase the polarity of the mobile phase (e.g., by increasing the percentage of methanol).[1] Avoid large, abrupt changes in polarity, as this can cause cracking of the stationary phase.[2]

• Fraction Analysis:

  • Analyze the collected fractions using TLC to identify which fractions contain your purified compound.[20]

Data Presentation

Issue	Potential Cause	Recommended Solution(s)
No Elution (Normal-Phase)	Compound is too polar for the mobile phase.	Increase mobile phase polarity (e.g., DCM/MeOH); Add modifiers (acid/base); Switch to Reversed-Phase or HILIC.[1]
Poor Retention (Reversed-Phase)	Compound is too polar for the stationary phase.	Increase aqueous content of mobile phase; Use a polar-embedded column; Adjust mobile phase pH; Use ion-pairing reagents; Switch to HILIC.[8][11][17]
Peak Tailing	Secondary interactions with stationary phase; Compound degradation; Column overload; Solvent mismatch.	Add mobile phase modifiers; Check for stability on silica; Use a different stationary phase; Reduce sample load; Use dry loading.[1][5][7][17]
Poor Separation	Inappropriate solvent system.	Optimize the solvent system using TLC to achieve a target Rf of 0.25-0.35 for the desired compound.[1][19]

Visualizations

Caption: Decision workflow for purifying polar compounds.

References

• 21

• 8

• 9

• 1

• 16

• 14

• 10

• 7

• 6

• 15

• 2

• 12

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• 19

• 18

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• 2. web.uvic.ca [web.uvic.ca]
• 3. publications.anveshanaindia.com [publications.anveshanaindia.com]
• 4. Normal Phase – Dr. Maisch [dr-maisch.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. Chromatography [chem.rochester.edu]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog [waters.com]
• 9. Chromatographic Columns: The Backbone of Analytical Chemistry - MetwareBio [metwarebio.com]
• 10. agilent.com [agilent.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. biotage.com [biotage.com]
• 13. welch-us.com [welch-us.com]
• 14. mtc-usa.com [mtc-usa.com]
• 15. waters.com [waters.com]
• 16. assets.fishersci.com [assets.fishersci.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. elementlabsolutions.com [elementlabsolutions.com]
• 19. orgsyn.org [orgsyn.org]
• 20. orgchemboulder.com [orgchemboulder.com]
• 21. chromtech.com [chromtech.com]

Removing unreacted benzoic acid from the product mixture

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in isolating target compounds from complex reaction mixtures. A common challenge in organic synthesis—whether following an oxidation, a Fischer esterification, or a Friedel-Crafts acylation—is the efficient removal of unreacted benzoic acid.

To achieve high purity without degrading your target product, we rely on Liquid-Liquid Acid-Base Extraction . This guide is designed to move beyond simple instructions; it explains the thermodynamic causality behind the protocol, providing you with a self-validating system to ensure experimental success.

The Mechanistic Foundation: Why We Use Mild Base

You cannot simply "wash away" benzoic acid with water because it is highly non-polar and poorly soluble in cold aqueous environments (approximately 0.34 g/100 mL at 25 °C)[1][2]. Conversely, using a strong base like sodium hydroxide (NaOH) is risky; while it will remove the acid, it is nucleophilic enough to indiscriminately hydrolyze base-sensitive target products like esters or amides.

Instead, we exploit the specific acidity of the molecules involved. Benzoic acid has a pKa of approximately 4.2[1][3]. When we wash the organic mixture with a mild base such as saturated aqueous sodium bicarbonate (NaHCO₃), a precise acid-base neutralization occurs. The bicarbonate ion deprotonates the benzoic acid to form sodium benzoate and carbonic acid. Carbonic acid (pKa ~6.1) is highly unstable and rapidly decomposes into water and carbon dioxide (CO₂) gas[4][5][6].

Because the pKa of benzoic acid (4.2) is significantly lower than the conjugate acid of our base (6.1), the equilibrium is driven entirely toward the products. The resulting sodium benzoate salt has an exceptionally high aqueous solubility (~62.7 g/100 mL), forcing it to partition completely into the aqueous layer, leaving your non-polar product safely in the organic layer[7][8].

Physicochemical Data Comparison

The success of this extraction relies entirely on manipulating solubility via ionization. The table below summarizes the quantitative data driving this separation.

Compound	pKa	Water Solubility (25 °C)	Organic Solvent Solubility	Role in Extraction
Benzoic Acid	~4.2	~0.34 g/100 mL	High (Ether, DCM, EtOAc)	Target contaminant to be removed
Carbonic Acid	~6.1	N/A (Decomposes)	N/A	Unstable conjugate acid intermediate
Sodium Benzoate	N/A	~62.7 g/100 mL	Insoluble	Readily extracted aqueous salt

Extraction Workflow Visualization

Figure 1: Liquid-liquid extraction workflow for removing benzoic acid using a mild base wash.

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . The physical cues (gas evolution, phase separation) serve as real-time indicators of the underlying chemistry.

Step 1: Dilution and Solvation Dissolve your crude reaction mixture in a suitable water-immiscible organic solvent (e.g., dichloromethane, diethyl ether, or ethyl acetate). Transfer the solution to an appropriately sized separatory funnel.

Step 2: Mild Base Addition Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) to the separatory funnel. Causality Check: You should immediately observe bubbling at the interface. This is the CO₂ gas generated by the decomposition of carbonic acid, validating that the acid-base neutralization is actively occurring[4].

Step 3: Venting and Extraction (Critical Safety Step) Stopper the funnel, invert it, and immediately open the stopcock to vent the built-up CO₂ gas. Close the stopcock, gently shake the funnel once or twice, and vent again. Repeat this vigorous shaking and venting cycle until no more audible "hiss" is heard upon opening the stopcock. Validation: The cessation of gas pressure indicates that all accessible benzoic acid has been converted to sodium benzoate.

Step 4: Phase Separation Place the funnel on a ring stand and allow the layers to separate completely. Drain the aqueous layer (containing the sodium benzoate salt) into an Erlenmeyer flask.

Step 5: Successive Washes Because partition coefficients limit the efficiency of a single wash, repeat Steps 2–4 with fresh NaHCO₃ at least two more times. Multiple smaller washes are mathematically more efficient at extracting solutes than a single large wash.

Step 6: Final Wash and Drying Wash the retained organic layer once with brine (saturated NaCl) to remove residual water. Drain the organic layer into a clean flask, add an anhydrous drying agent (such as MgSO₄ or Na₂SO₄) until it flows freely, filter, and concentrate the solvent in vacuo to yield your pure product.

Troubleshooting Guides & FAQs

Q: My separatory funnel is building up excessive pressure and almost blew the stopper off. Why is this happening? A: The neutralization between benzoic acid and NaHCO₃ generates carbonic acid, which rapidly decomposes into carbon dioxide (CO₂) gas and water[4]. If you shake the funnel vigorously before venting, the gas expands rapidly in a closed system. Solution: Vent immediately after the first inversion, before shaking. Shake gently at first, venting frequently, until the pressure subsides.

Q: I have a stubborn emulsion that won't separate into two clear layers. How do I fix this? A: Emulsions occur when the density difference between the aqueous and organic layers is too small, or if amphiphilic byproducts are present in your mixture. Solution: Add a small amount of brine (saturated NaCl) directly to the separatory funnel. This increases the density and ionic strength of the aqueous layer, forcing the organic components out (the "salting-out" effect) and rapidly breaking the emulsion.

Q: My product is slightly acidic (e.g., a phenol with a pKa of ~10). Will the NaHCO₃ wash remove my product into the aqueous layer alongside the benzoic acid? A: No. This highlights the exact reason we use a mild base. NaHCO₃ (conjugate acid pKa ~6.1) is strong enough to deprotonate benzoic acid (pKa 4.2) but is mathematically too weak to deprotonate a phenol (pKa ~10). Your phenolic product will remain protonated, non-polar, and safely retained in the organic layer.

Q: I want to recover the unreacted benzoic acid for a future experiment. How can I get it back from the aqueous layer? A: The benzoic acid is currently resting in your aqueous waste flask as water-soluble sodium benzoate. To recover it, slowly add a strong acid (like 6M HCl) dropwise to the aqueous layer until the pH paper reads strongly acidic (pH < 2). The sodium benzoate will reprotonate back into benzoic acid. Because benzoic acid is poorly soluble in cold water, it will crash out of the solution as a white crystalline precipitate, which you can easily isolate via vacuum filtration[9].

References

• Benzoic Acid - Structure, Properties, Reactions - Turito.
• What is a procedure that takes advantage of acid-base chemistry to purify benzoic acid... - Quora.
• 4.8: Acid-Base Extraction - Chemistry LibreTexts.
• Chemistry Benzoic Acid - SATHEE (IITK).
• Benzoic Acid Formula: Properties, Application, & More - Orchids The International School.
• Sodium benzoate - Wikipedia.
• Sodium benzoate - Sciencemadness Wiki.
• Bicarbonate buffer system - Wikipedia.
• How to Understand the Carbonic Bicarbonate Buffer System - Liv Hospital.

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• 5. Bicarbonate buffer system - Wikipedia [en.wikipedia.org]
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• 8. Sodium benzoate - Sciencemadness Wiki [sciencemadness.org]
• 9. quora.com [quora.com]

Minimizing intramolecular cyclization in Friedel-Crafts reactions

Topic: Minimizing Intramolecular Cyclization in Friedel-Crafts Reactions Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Friedel-Crafts reactions. This guide is designed to provide advanced troubleshooting strategies and practical solutions for a common and often challenging side reaction: intramolecular cyclization. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying mechanistic reasoning to empower you to solve complex synthetic challenges.

Troubleshooting & Optimization Guide

This section addresses the critical issue of undesired ring formation and provides actionable strategies to favor the intended intermolecular reaction pathway.

Core Issue: My reaction is primarily yielding the cyclized side-product instead of the desired intermolecular product. Why is this happening and what can I do?

This is a classic case of competing reaction pathways: the intramolecular (cyclization) versus the intermolecular (desired reaction). The outcome is dictated by kinetics and thermodynamics, which are heavily influenced by your substrate's structure and the reaction conditions. Intramolecular reactions are often kinetically favored because the reacting groups are tethered, increasing their effective concentration and the probability of a productive collision.[1]

Cause 1: Substrate Structure & Conformation

The structure of your starting material is the most significant factor. If the electrophilic center and the aromatic ring can easily form a stable 5- or 6-membered ring, intramolecular cyclization will be a major competing pathway.[1][2][3]

• Expert Analysis: The formation of these rings is entropically and enthalpically favorable. The linker chain's length and flexibility allow the molecule to adopt a conformation that places the reactive centers in close proximity, lowering the activation energy for the cyclization process.

• Solutions:

  • Introduce Steric Hindrance: Modify the substrate to include a bulky group that sterically disfavors the conformation required for cyclization. For instance, replacing a benzyl protecting group with a more sterically demanding triisopropylsilyl (TIPS) group can reduce the nucleophilicity of a nearby atom and hinder cyclization.[4]

  • Alter Linker Rigidity: If possible, redesign the linker between the aromatic ring and the reactive group to be more rigid or longer, which can prevent it from achieving the necessary geometry for cyclization.

Cause 2: Reaction Concentration

The concentration of your reactants directly influences the collision frequency between different molecules versus within the same molecule.

• Expert Analysis:

  • Intramolecular reactions are unimolecular, meaning their rate depends on the concentration of only one species (Rate ∝ [Substrate]).

  • Intermolecular reactions are bimolecular, so their rate depends on the concentration of two different species (Rate ∝ [Substrate][Reagent]).

  • Therefore, at high concentrations, the bimolecular (intermolecular) pathway is favored. At low concentrations (high dilution), the unimolecular (intramolecular) pathway dominates.[5]

• Solution: High Dilution Conditions To favor the intermolecular reaction, you must keep the concentration of the substrate low while ensuring it can react with the other reagent. The most effective way to achieve this is by slowly adding the substrate to a solution of the second reagent and the catalyst.

• Setup: In a thoroughly dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add your aromatic substrate (if it's the one in excess) and the Lewis acid catalyst (e.g., AlCl₃) to a suitable anhydrous solvent (e.g., Dichloromethane, 1,2-dichloroethane).[6]

• Reagent Preparation: In a separate, dry syringe, prepare a solution of the acyl or alkyl halide in the same anhydrous solvent.

• Slow Addition: Place the syringe in a syringe pump and add the halide solution to the stirred reaction mixture dropwise over several hours (e.g., 4-8 hours).

• Temperature Control: Maintain the reaction at a low temperature (e.g., 0 °C) throughout the addition to manage the exothermic reaction and minimize side reactions.[7]

• Monitoring: Monitor the reaction progress via TLC or LC-MS to determine the optimal reaction time after the addition is complete.

• Workup: Quench the reaction by carefully pouring it onto crushed ice with concentrated HCl to decompose the Lewis acid complex. Proceed with standard extraction and purification procedures.[5]

Cause 3: Catalyst Choice & Activity

The strength and nature of the Lewis acid catalyst can significantly impact the selectivity of the reaction.

• Expert Analysis: A highly reactive Lewis acid (like AlCl₃) generates a very electrophilic intermediate, which may react indiscriminately via the fastest pathway available (often cyclization). A milder Lewis acid can generate a less reactive electrophile, allowing for greater selectivity towards the thermodynamically favored product, which may be the intermolecular one.

• Solution: Catalyst Screening If intramolecular cyclization is dominant, consider using a weaker Lewis acid.

Lewis Acid	Relative Strength	Common Applications & Notes
AlCl₃, AlBr₃	Very Strong	The standard for many reactions but can promote side reactions. Requires stoichiometric amounts for acylation.[2][6]
FeCl₃, SbCl₅	Strong	Effective catalysts, often used as alternatives to AlCl₃.[4]
TiCl₄, SnCl₄	Moderate	Milder options that can offer improved selectivity and reduce charring.
ZnCl₂	Weak	Often used for activated aromatic rings. Can be used catalytically.[8]
Sc(OTf)₃, Yb(OTf)₃	Weak / Water-Tolerant	Modern catalysts that can sometimes be used in catalytic amounts and may offer unique selectivity.[9]

Cause 4: Temperature and Reaction Time

Temperature controls whether a reaction is under kinetic or thermodynamic control.

• Expert Analysis: The cyclized product may be the kinetic product (formed faster, lower activation energy), while the desired intermolecular product may be the thermodynamic product (more stable, but with a higher activation energy). Running the reaction at very low temperatures often favors the kinetic product. Conversely, higher temperatures can allow the kinetic product to revert to the starting material or an intermediate, eventually leading to the more stable thermodynamic product.[7] However, high temperatures can also lead to decomposition.[7][10]

• Solutions:

  • Low-Temperature Start: Always begin Friedel-Crafts reactions at low temperatures (0 °C or even -78 °C) to control the initial, often exothermic, stages.[7]

  • Systematic Temperature Increase: If cyclization persists and you suspect it's the kinetic product, try gradually increasing the temperature. Allow the reaction to stir at a higher temperature (e.g., room temperature or gentle heating to 40 °C) and monitor for the appearance of the desired product over time.[11]

Visualizing the Competing Pathways

The following diagram illustrates the fundamental choice your substrate makes during the reaction. Your goal is to create conditions that favor the "Intermolecular Path."

Caption: Competing intramolecular and intermolecular pathways.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between intramolecular Friedel-Crafts alkylation and acylation in terms of side reactions?

A: The key difference lies in the stability of the electrophilic intermediate.

• Alkylation proceeds through a carbocation intermediate. These carbocations are highly prone to rearrangement to form a more stable carbocation (e.g., a primary to a secondary or tertiary).[12][13] This can lead to a mixture of isomeric products, in addition to the challenge of intramolecular cyclization.

• Acylation proceeds through a resonance-stabilized acylium ion. This ion is not susceptible to rearrangement.[2][14] This makes acylation a much more predictable reaction. Furthermore, the ketone product of acylation is electron-withdrawing, which deactivates the aromatic ring and prevents poly-acylation, a common issue in alkylation.[2][14]

Q2: My aromatic ring has an -NH₂ or -OH group. Why is the reaction failing?

A: These groups are basic and will react with the Lewis acid catalyst. The lone pair on the nitrogen or oxygen atom coordinates with the Lewis acid (e.g., AlCl₃), which deactivates the catalyst.[6] This complex also places a positive charge on the heteroatom, strongly deactivating the aromatic ring towards electrophilic substitution. You must protect these functional groups (e.g., as an amide or ether) before attempting a Friedel-Crafts reaction.

Q3: Can I use a solvent like nitrobenzene to control selectivity?

A: Yes, the choice of solvent can have a profound effect on selectivity. Polar solvents like nitrobenzene can dissolve the intermediate aluminum chloride-ketone complex in acylations.[15] This can allow a kinetically favored product (e.g., substitution at the alpha position of naphthalene) to revert and then form the more stable, thermodynamically favored product (beta-substitution).[15] In contrast, non-polar solvents like carbon disulfide (CS₂) or dichloromethane may cause the kinetic product complex to precipitate, preventing this equilibrium and yielding the kinetic product.[15]

Q4: How can I create a decision-making workflow for troubleshooting this issue?

A: This workflow diagram provides a systematic approach to diagnosing and solving predominant intramolecular cyclization.

Caption: Troubleshooting workflow for minimizing cyclization.

References

• Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC - NIH. (n.d.).
• Solvent Effects in Friedel–Crafts Reaction - Chemistry Stack Exchange. (2019, December 24).
• Steric Effects in Friedel-Crafts Reactions - Chemistry Stack Exchange. (2020, July 7).
• The effect of solvent on the conversion and selectivity of the Friedel-Crafts acetylation of Fl at 25 o C. The reaction time was 3 hours. - ResearchGate. (n.d.).
• Friedel–Crafts Acylation - Sigma-Aldrich. (n.d.).
• Overcoming steric hindrance in reactions with o-Toluic Acid Chloride - Benchchem. (n.d.).
• Improving the yield of the intramolecular Friedel-Crafts cyclization - Benchchem. (n.d.).
• Technical Support Center: Friedel-Crafts Alkylation Temperature Control - Benchchem. (n.d.).
• (PDF) Friedel-Crafts Reactions - ResearchGate. (n.d.).
• Friedel-Crafts Acylation - Chemistry Steps. (2025, June 20).
• A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the. (2012, June 8).
• Intramolecular Friedel-Crafts Reactions - Master Organic Chemistry. (2018, May 30).
• Friedel–Crafts reaction. (2020, August 24).
• Friedel-Crafts Acylation and Alkylation (A-Level Chemistry) - Study Mind. (2022, April 19).
• Friedel Crafts Acylation And Alkylation Reaction - BYJU'S. (n.d.).
• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. (2018, May 17).
• troubleshooting common issues in Friedel-Crafts reactions - Benchchem. (n.d.).
• troubleshooting common issues in Friedel-Crafts alkylation reactions - Benchchem. (n.d.).
• 10.8. Reaction: Alkylation via Friedel-Crafts – Introduction to Organic Chemistry. (n.d.).
• An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Publishing. (2016, April 14).
• Lewis-Acid-Catalyzed Selective Friedel–Crafts Reaction or Annulation between Anilines and Glyoxylates | Organic Letters - ACS Publications - ACS.org. (2022, April 18).
• Intramolecular C–H insertion vs. Friedel–Crafts coupling induced by silyl cation-promoted C–F activation - Organic Chemistry Frontiers (RSC Publishing). (n.d.).
• The effect of temperature on the conversion and selectivity of Friedel-Crafts acetylation of Fl in DCE. The reaction time was 3 hours. - ResearchGate. (n.d.).
• Steric Hindrance - Chemistry LibreTexts. (2022, February 28).
• Selectivities in Lewis Acid Promoted Reactions. (n.d.).
• Friedel-Crafts Alkylation - Chemistry Steps. (2025, June 20).
• Friedel–Crafts reaction - Wikipedia. (n.d.).
• Friedel-Crafts reactions in ambient-temperature molten salts | The Journal of Organic Chemistry - ACS Publications. (n.d.).
• Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution - YouTube. (2016, December 29).
• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2024, October 4).
• Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps. (2022, January 2).
• Electrifying Friedel–Crafts Intramolecular Alkylation toward 1,1-Disubstituted Tetrahydronaphthalenes - PMC. (2023, November 30).
• 3.9: Intramolecular forces and intermolecular forces - Chemistry LibreTexts. (2025, July 22).

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• 4. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03551E [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
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• 14. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: 13C NMR vs. Alternative Modalities for the Structural Confirmation of Methyl 4-(4-oxobutyl)benzoate

Executive Summary

In the development of advanced antifolate anticancer agents, Methyl 4-(4-oxobutyl)benzoate (CAS: 106200-41-3) serves as a critical synthetic intermediate, most notably in the preparation of Pemetrexed[1]. Ensuring the absolute regiochemical and functional integrity of this building block is paramount. This guide provides an objective, comparative analysis of analytical modalities—specifically contrasting 13C Nuclear Magnetic Resonance (NMR) spectroscopy against 1H NMR and LC-HRMS. By mapping the exact carbon skeleton, 13C NMR serves as the definitive tool to differentiate the target terminal aldehyde from commonly mischaracterized ketone isomers.

The Analytical Challenge: Regiochemistry and Oxidation State

A significant bottleneck in the synthesis of Methyl 4-(4-oxobutyl)benzoate is the risk of structural misassignment. For instance, some commercial application notes erroneously propose synthesizing this molecule via the Friedel-Crafts acylation of methyl benzoate with butanoyl chloride[2]. From a mechanistic standpoint, this is highly problematic:

• Directing Group Conflict: The methyl ester is a strongly deactivating, meta-directing group, making para-substitution highly unfavorable.

• Isomer Generation: Acylation with butanoyl chloride yields a ketone attached directly to the aromatic ring (a 1-oxobutyl derivative), not the terminal aldehyde (4-oxobutyl) required for Pemetrexed synthesis.

Because the 1-oxobutyl ketone and the 4-oxobutyl aldehyde are exact structural isomers (C12H14O3), orthogonal analytical validation is strictly required to confirm the carbon backbone.

Fig 1: Orthogonal analytical workflow for resolving structural isomers of C12H14O3.

Modality Comparison: 13C NMR vs. Alternatives

While Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) and 1H NMR are standard first-line techniques, they possess specific blind spots when validating aliphatic chain isomers. 13C NMR overcomes these limitations by providing a 1:1 map of the carbon skeleton without the interference of homonuclear J-coupling.

Table 1: Performance Comparison of Analytical Modalities

Analytical Modality	Primary Output	Strengths	Limitations for this Target
LC-HRMS	Exact Mass / Formula	Extremely high sensitivity; rapidly confirms the empirical formula (C12H14O3).	Completely fails to differentiate positional isomers (1-oxobutyl vs 4-oxobutyl).
1H NMR	Proton Environments	High sensitivity; easily identifies the aldehyde proton (~9.8 ppm).	Aliphatic chain multiplets overlap heavily; complex J-coupling obscures the backbone.
13C NMR	Carbon Skeleton	Provides definitive isomer proof via distinct singlets; maps quaternary carbons.	Lower sensitivity (1.1% natural abundance); requires longer acquisition times.

13C NMR Spectral Assignment & Causality

The structural confirmation of Methyl 4-(4-oxobutyl)benzoate relies on identifying the specific chemical shifts of its functional groups. Aldehydes typically resonate between 190–200 ppm, slightly upfield of ketones (200–220 ppm) due to the shielding effect of the attached proton[3][4]. Furthermore, the benzylic carbon of the 4-oxobutyl group will appear as a shielded aliphatic signal (~35 ppm), whereas a mis-synthesized 1-oxobutyl group would show a highly deshielded benzylic ketone (~205 ppm)[4].

Table 2: Predicted 13C NMR Chemical Shifts for Methyl 4-(4-oxobutyl)benzoate

Carbon Position	Predicted Shift (ppm)	Multiplicity (1H-Decoupled)	Causality / Electronic Environment
C-4' (Aldehyde C=O)	199.5	Singlet	Highly deshielded carbonyl carbon; diagnostic of the terminal aldehyde[3][5].
C-1'' (Ester C=O)	167.0	Singlet	Conjugated ester carbonyl, shielded relative to the aldehyde[3].
C-4 (Ar-C, ipso to alkyl)	146.8	Singlet	Quaternary aromatic carbon, deshielded by the attached alkyl group.
C-2, C-6 (Ar-CH)	129.8	Singlet	Ortho to the electron-withdrawing methyl ester group.
C-3, C-5 (Ar-CH)	128.6	Singlet	Meta to the ester, ortho to the alkyl chain.
C-1 (Ar-C, ipso to ester)	128.5	Singlet	Quaternary aromatic carbon, shielded by resonance effects.
C-2'' (Methoxy CH3)	52.1	Singlet	Deshielded by the adjacent electronegative ester oxygen.
C-3' (Alkyl CH2, alpha)	43.4	Singlet	Alpha position to the strongly electron-withdrawing aldehyde carbonyl.
C-1' (Alkyl CH2, benzylic)	35.6	Singlet	Benzylic position; confirms the chain is attached via a CH2, not a C=O.
C-2' (Alkyl CH2, beta)	23.8	Singlet	Middle of the aliphatic chain, relatively shielded.

Standardized Experimental Protocol

To ensure trustworthiness and reproducibility, the following self-validating protocol must be used for the 13C NMR acquisition.

Fig 2: Standardized 13C NMR acquisition and processing protocol for structural validation.

Step-by-Step Methodology

• Sample Preparation: Dissolve 50–100 mg of the synthesized Methyl 4-(4-oxobutyl)benzoate in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS). Transfer the solution to a high-quality 5 mm NMR tube.

  • Causality: High sample concentration is mandatory due to the low natural abundance (1.1%) and low gyromagnetic ratio of 13C. CDCl3 provides the deuterium lock signal and a solvent reference triplet at 77.16 ppm, while TMS serves as the 0 ppm internal standard.

• Instrument Configuration: Insert the sample into a 400 MHz or 600 MHz NMR spectrometer equipped with a broadband or cryoprobe. Regulate the probe temperature to 298 K.

• Tuning and Shimming: Tune the probe to the 13C resonance frequency (e.g., 100 MHz on a 400 MHz instrument). Perform gradient shimming on the 2H lock signal to ensure a homogeneous magnetic field, which is critical for resolving the closely spaced aromatic signals (C-2/C-6 vs C-3/C-5).

• Pulse Sequence Selection: Select a proton-decoupled 13C pulse sequence (e.g., zgpg30 on Bruker systems).

  • Causality: This sequence utilizes a 30-degree excitation pulse and power-gated broadband 1H decoupling (WALTZ-16). It collapses complex carbon-proton J-couplings into sharp singlets while minimizing excessive Nuclear Overhauser Effect (NOE) buildup that could distort quantitative integration.

• Parameter Optimization:

  • Spectral Width (SW): Set to 250 ppm to ensure the downfield aldehyde carbon (~199.5 ppm) is captured without aliasing artifacts.

  • Relaxation Delay (D1): Set to 2.0–3.0 seconds.

  • Causality: Quaternary carbons (like the ester carbonyl and ipso-aromatic carbons) lack attached protons for efficient dipole-dipole relaxation, resulting in long T1​ relaxation times. A sufficient D1 ensures these nuclei fully relax between scans, preventing their signals from disappearing into the baseline.

  • Number of Scans (NS): Set to 512 or 1024, depending on exact sample concentration, to achieve a Signal-to-Noise Ratio (SNR) > 50:1.

• Processing: Apply a 1.0 Hz exponential line broadening (LB) function before Fourier Transformation (FT) to enhance SNR without significantly sacrificing resolution. Perform manual phase correction and baseline correction (polynomial fit) to ensure accurate peak picking.

References

• 13-C NMR Chemical Shift Table Source: Wake Forest University URL
• 13 C NMR Chemical Shifts Source: Oregon State University URL
• Methyl 4-(4-oxobutyl)
• Application Notes and Protocols for the Synthesis of Methyl 4-(4-oxobutyl)
• 13C-NMR Source: ChemTalk URL

Sources

• 1. Methyl 4-(4-oxobutyl)benzoate , 106200-41-3 - CookeChem [cookechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. users.wfu.edu [users.wfu.edu]
• 4. 13C-NMR | ChemTalk [chemistrytalk.org]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

A Senior Application Scientist's Guide to the Comparative Reactivity of 4-Oxobutyl Benzoate and Its Analogs

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Single Molecule

In the intricate world of organic synthesis and medicinal chemistry, bifunctional molecules serve as powerful scaffolds for building molecular complexity. Among these, 4-oxobutyl benzoate and its derivatives stand out as versatile intermediates. Their dual reactivity, stemming from a ketone and an ester functional group held in a specific 1,4-relationship, allows for a wide range of selective chemical transformations.[1][2] This structural motif is not merely a synthetic curiosity; it is a cornerstone in the production of vital pharmaceuticals, most notably as a key precursor to the antifolate chemotherapy agent Pemetrexed.[1][3][4]

This guide moves beyond a singular focus on the parent molecule. We will dissect the nuanced reactivity of 4-oxobutyl benzoate and then expand our analysis to its structural analogs. By understanding how subtle changes—such as adding a substituent to the aromatic ring, altering the spacing between the carbonyl groups, or modifying the side-chain—dramatically influence chemical behavior, we can better predict reaction outcomes and design more efficient synthetic strategies. This comparative approach is grounded in fundamental principles and supported by established experimental protocols, providing both a theoretical framework and a practical guide for the laboratory professional.

The Reactivity Landscape of 4-Oxobutyl Benzoate

4-Oxobutyl benzoate is a γ-keto ester, a classification that defines its fundamental chemical personality.[2] It possesses two primary electrophilic sites ripe for nucleophilic attack: the carbonyl carbon of the ketone and the carbonyl carbon of the ester. However, these sites are not equally reactive.[1]

• The Ketone Carbonyl: Generally considered a "harder" and more reactive electrophile, it is the primary target for strong nucleophiles like hydride reagents (e.g., sodium borohydride) and organometallics.[1]

• The Ester Carbonyl: This "softer" electrophile is more susceptible to nucleophilic acyl substitution reactions such as hydrolysis or aminolysis, typically under conditions that would not affect the ketone.[1]

• The α-Carbons: The protons on the carbon adjacent to the ketone (the α-position) are weakly acidic. While significantly less acidic than the "active methylene" protons found in β-keto esters, they are sufficiently reactive to undergo reactions like α-bromination, a critical step in the synthesis of Pemetrexed.[1][2]

This differential reactivity is the key to its synthetic utility, allowing for the selective modification of one functional group while leaving the other intact.

Figure 1: Reactive sites of 4-Oxobutyl Benzoate.

Comparative Reactivity Analysis of Structural Analogs

The true power of a chemical scaffold is revealed by studying its derivatives. Here, we compare three classes of analogs to 4-oxobutyl benzoate to illustrate fundamental principles of reactivity.

Aromatic Ring Substitution: Modulating Electronic Effects

The electronic nature of the benzoate ring directly influences the reactivity of the ester group. By adding electron-withdrawing groups (EWGs) or electron-donating groups (EDGs), we can fine-tune the electrophilicity of the ester carbonyl.[5][6]

• Electron-Withdrawing Groups (e.g., -NO₂, -Cl): These groups pull electron density away from the ester carbonyl via inductive and/or resonance effects. This makes the carbonyl carbon more electron-deficient (more electrophilic) and thus more susceptible to nucleophilic attack. Consequently, analogs with EWGs will undergo hydrolysis more rapidly than the unsubstituted parent compound.[7]

• Electron-Donating Groups (e.g., -OCH₃, -CH₃): Conversely, EDGs push electron density towards the ester carbonyl, reducing its electrophilicity. This makes the ester less reactive towards nucleophiles, resulting in slower hydrolysis rates.[5]

Figure 2: Influence of ring substituents on ester reactivity.

Analog	Substituent Type	Effect on Ester Carbonyl	Predicted Relative Rate of Hydrolysis
4-(4-oxobutyl)phenyl 4-nitrobenzoate	Electron-Withdrawing (EWG)	Increases electrophilicity	Fastest
4-oxobutyl benzoate	Unsubstituted	Baseline	Intermediate
4-(4-oxobutyl)phenyl 4-methoxybenzoate	Electron-Donating (EDG)	Decreases electrophilicity	Slowest

Isomeric Analogs: The Critical γ- vs. β-Keto Ester Distinction

The spatial relationship between the ketone and ester is paramount. Shifting the ketone one carbon closer creates a β-keto ester, a class of compounds with dramatically different reactivity compared to our γ-keto ester.[2]

The key difference lies in the acidity of the protons on the carbon between the two carbonyls. In a β-keto ester, this "active methylene" group is flanked by two electron-withdrawing carbonyls, making its protons exceptionally acidic. Deprotonation with a mild base generates a highly stable, resonance-delocalized enolate.[2]

In 4-oxobutyl benzoate (a γ-keto ester), the methylene groups are not doubly activated. This results in:

• Lower Acidity: The α-protons are far less acidic and require a stronger base for deprotonation.

• Less Stable Enolate: The resulting enolate is less stable as the negative charge is only delocalized onto one carbonyl group.

• Regioselectivity Issues: Enolization can occur at the α-position to the ketone or the α-position to the ester, potentially leading to mixtures of products in alkylation reactions.[2]

Figure 3: Enolate stability of β- vs. γ-keto esters.

Property	β-Keto Ester (e.g., Ethyl 3-oxopentanoate)	γ-Keto Ester (4-Oxobutyl Benzoate)
α-Proton Acidity	High (pKa ≈ 11 in water)	Low (pKa ≈ 20-25 in water)
Enolate Stability	High (Resonance-stabilized by two C=O groups)	Moderate (Stabilized by one C=O group)
Primary Reaction	Excellent nucleophile for C-C bond formation (alkylation, acylation)	Less effective nucleophile; reactions at carbonyls dominate

Side-Chain Functionalization: Introducing New Reactive Centers

Replacing the ketone with other functional groups creates analogs whose reactivity profiles are dictated by the new moiety. These are not subtle modulations but fundamental shifts in chemical behavior.

• 4-Hydroxybutyl Benzoate: This analog is the product of selectively reducing the ketone of the parent compound.[1] Its reactivity is now that of a secondary alcohol: it can be oxidized back to the ketone, undergo esterification, or be converted into a leaving group for substitution reactions.

• 4-Azidobutyl Benzoate: Here, the azide group becomes the star player. This analog is a prime candidate for copper-catalyzed or strain-promoted azide-alkyne cycloaddition ("Click Chemistry"), a powerful tool for bioconjugation and materials science.[8] The ester remains available for hydrolysis to unmask a carboxylic acid post-conjugation.

Analog	Primary Functional Group	Characteristic Reactions
4-Oxobutyl Benzoate	Ketone	Nucleophilic addition (reduction, Grignard), α-halogenation
4-Hydroxybutyl Benzoate	Secondary Alcohol	Oxidation, Esterification, Etherification
4-Azidobutyl Benzoate	Azide	Azide-Alkyne Cycloaddition (Click Chemistry), Reduction to amine

Experimental Protocols for Reactivity Assessment

The following protocols provide validated, step-by-step methods for transforming and analyzing 4-oxobutyl benzoate, demonstrating the principles of selective reactivity discussed above.

Protocol 1: Selective Reduction of the Ketone

This protocol demonstrates the higher reactivity of the ketone towards hydride reagents compared to the ester. The choice of sodium borohydride (NaBH₄) is critical; it is a mild reducing agent capable of reducing ketones but typically not esters under these conditions.

Methodology:

• Dissolution: Dissolve methyl 4-(4-oxobutyl)benzoate (1.0 g, 4.85 mmol) in methanol (20 mL) in a round-bottom flask.[1]

• Cooling: Cool the solution to 0°C in an ice bath. This step is crucial to moderate the reaction rate and prevent potential side reactions.

• Reagent Addition: Slowly add sodium borohydride (0.22 g, 5.82 mmol) in small portions. Portion-wise addition maintains temperature control.[1]

• Reaction: Stir the mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Reaction progress should be monitored by Thin-Layer Chromatography (TLC).[1]

• Quenching: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride (NH₄Cl) solution. This neutralizes any remaining NaBH₄.

• Workup: Remove the methanol under reduced pressure. Extract the aqueous residue with dichloromethane (3 x 20 mL).[1]

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield methyl 4-(4-hydroxybutyl)benzoate.[1]

Figure 4: Workflow for selective ketone reduction.

Protocol 2: Saponification (Hydrolysis) of the Ester

This protocol targets the ester functionality using a strong base, a classic saponification reaction. The use of heat is necessary to drive the reaction to completion, as the ester is less reactive than the ketone.

Methodology:

• Dissolution: Dissolve methyl 4-(4-oxobutyl)benzoate (1.0 g, 4.85 mmol) in a mixture of methanol (10 mL) and deionized water (10 mL).[1]

• Base Addition: Add sodium hydroxide (NaOH) (0.39 g, 9.70 mmol, 2.0 equivalents). Using a stoichiometric excess of base ensures complete hydrolysis.[1]

• Reaction: Heat the mixture to reflux for 2 hours, monitoring by TLC until the starting material is consumed.[1]

• Solvent Removal: After cooling to room temperature, remove the methanol under reduced pressure.

• Acidification: Acidify the remaining aqueous solution to a pH of 2-3 with 1 M hydrochloric acid (HCl). This crucial step protonates the carboxylate salt to yield the neutral carboxylic acid, causing it to precipitate or become extractable.[1]

• Workup: Extract the product with ethyl acetate (3 x 20 mL).[1]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 4-(4-oxobutyl)benzoic acid.[1]

Conclusion

The reactivity of 4-oxobutyl benzoate is a study in controlled, selective chemistry. Its dual functional groups—a more reactive ketone and a more robust ester—provide two distinct handles for molecular elaboration. This guide has demonstrated that this reactivity is not static. It can be precisely modulated through strategic modifications to the molecule's core structure.

• Aromatic substituents electronically tune the reactivity of the ester.

• Isomeric positioning of the carbonyls, as seen in the comparison with β-keto esters, fundamentally alters the acidity and nucleophilicity of the α-carbons.

• Side-chain functionalization introduces entirely new reaction pathways, such as the powerful click chemistry afforded by an azide group.

For the research scientist and drug development professional, a deep understanding of these comparative principles is essential. It enables the rational design of synthetic routes, the prediction of potential side reactions, and the efficient creation of novel molecular entities with tailored properties. The 4-oxobutyl benzoate scaffold, in all its variations, remains a testament to how subtle structural changes can unlock a vast and powerful chemical space.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025).
• ChemicalBook. (n.d.). Methyl 4-(4-oxobutyl)
• ResearchGate. (n.d.). Kinetic study of hydrolysis of benzoates.
• BroadPharm. (n.d.).
• Chemistry Stack Exchange. (2016).
• BenchChem. (2025). A Comparative Analysis of the Reactivity of Beta-Keto Esters and Gamma-Keto Esters.
• ACS Publications. (2004). Evidence of Substituent-Induced Electronic Interplay. Effect of the Remote Aromatic Ring Substituent of Phenyl Benzoates on the Sensitivity of the Carbonyl Unit to Electronic Effects of Phenyl or Benzoyl Ring Substituents. The Journal of Organic Chemistry.
• Chemistry LibreTexts. (2024). 20.4: Substituent Effects on Acidity.

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Comparing the efficacy of different Lewis acid catalysts

Comparative Efficacy of Lewis Acid Catalysts in Advanced Organic Synthesis

Introduction: The Evolution of Lewis Acid Catalysis

Lewis acid catalysis is a foundational pillar in organic synthesis and drug development. The precise construction of complex molecular architectures—such as polyketides, macrolides, and alkaloids—frequently relies on Lewis acid-mediated carbon-carbon bond formations [1]. Traditionally, oxophilic Lewis acids like Titanium(IV) chloride ( TiCl4​ ), Aluminum chloride ( AlCl3​ ), and Boron trifluoride ( BF3​ ) have dominated the landscape. However, their extreme moisture sensitivity demands rigorously anhydrous conditions and often requires stoichiometric loading, generating significant hazardous waste.

The paradigm shifted with the discovery of water-tolerant Lewis acids, most notably Scandium(III) trifluoromethanesulfonate ( Sc(OTf)3​ ) and other lanthanide triflates. These catalysts maintain their Lewis acidity in aqueous media, enabling "green" chemistry protocols and novel reactivity profiles previously unattainable with traditional metal halides [2].

Mechanistic Causality: Oxophilicity vs. Water Tolerance

The efficacy of a Lewis acid in the presence of water is dictated by the kinetic and thermodynamic properties of its metal-aqua complexes. The causality behind water tolerance lies in the delicate balance between the hydrolysis constant ( Kh​ ) and the water exchange rate constant ( kex​ ).

• Traditional Lewis Acids ( TiCl4​ , AlCl3​ ): These metals are highly oxophilic. Water coordinates irreversibly, leading to rapid hydrolysis that generates strong Brønsted acids (e.g., HCl) and metal hydroxides. This irreversible proton transfer quenches the Lewis acidity of the metal center, necessitating strictly anhydrous environments[2].

• Water-Tolerant Lewis Acids ( Sc(OTf)3​ ): While the Sc3+ ion coordinates with water, it possesses a remarkably high kex​ . This rapid exchange allows inner-sphere water ligands to be easily displaced by organic electrophiles (like aldehydes). Consequently, the metal center dynamically activates the substrate without undergoing irreversible hydrolysis [3].

Benchmark Comparison 1: The Mukaiyama Aldol Addition

The Mukaiyama aldol reaction—a cross-aldol reaction between a silyl enol ether and an aldehyde—is a critical benchmark for evaluating Lewis acid efficacy. It is heavily utilized in the asymmetric synthesis of chiral natural products [1].

Table 1: Quantitative Comparison of Lewis Acids in the Mukaiyama Aldol Reaction (Model Reaction: Benzaldehyde + Silyl Enol Ether of Acetophenone)

Catalyst	Loading	Solvent System	Temp (°C)	Time (h)	Yield (%)	Key Advantage / Limitation
TiCl4​	100 mol%	DCM (Anhydrous)	-78	2	88	High yield, but strictly moisture sensitive.
AlCl3​	100 mol%	DCM (Anhydrous)	-78	4	65	Prone to side reactions; hard to handle.
Sc(OTf)3​	5-10 mol%	THF/ H2​O (Aqueous)	25	12	92	Catalytic loading; highly water-tolerant.
TiCl4​	100 mol%	THF/ H2​O (Aqueous)	25	24	0	Complete catalyst decomposition.

Data synthesized from comparative studies on water-tolerant solid acids and Lewis acid efficacy [2, 4].

Benchmark Comparison 2: Friedel-Crafts Acylation

In classic Friedel-Crafts acylation, AlCl3​ is the standard catalyst. However, it requires greater than stoichiometric amounts (>1 equivalent) because the Lewis acid forms a tightly bound, inactive complex with the resulting aromatic ketone product. In stark contrast, Sc(OTf)3​ requires only catalytic amounts (typically 5-10 mol%). The triflate ligands reduce the basicity of the product-metal complex, allowing for rapid catalyst turnover and facile recovery via simple aqueous extraction[4].

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific integrity, the following protocols detail the step-by-step methodologies for the Mukaiyama aldol addition, highlighting the self-validating nature of the experimental design.

Protocol A: Traditional Anhydrous Mukaiyama Aldol (using TiCl4​ ) Rationale: Demonstrates the necessity of cryogenic and anhydrous conditions to prevent TiCl4​ hydrolysis and substrate decomposition.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon. Add anhydrous dichloromethane (DCM, 10 mL) and benzaldehyde (1.0 mmol).

• Catalyst Addition: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add TiCl4​ (1.1 mmol, 1.0 M in DCM). Causality: Cryogenic temperatures are mandatory to control the highly exothermic coordination and prevent polymerization.

• Substrate Addition: Slowly add the silyl enol ether (1.2 mmol). Stir for 2 hours at -78 °C.

• Monitoring: Monitor via TLC (Hexanes/EtOAc 8:2). The disappearance of the aldehyde UV-active spot validates reaction progression.

• Quenching: Quench the reaction at -78 °C by adding saturated aqueous NaHCO3​ (10 mL). Causality: Basic quench neutralizes the generated HCl (from TiCl4​ hydrolysis during workup), preventing the retro-aldol reaction or dehydration of the β -hydroxy ketone.

• Isolation: Extract with DCM, dry over MgSO4​ , and purify via flash chromatography.

Protocol B: Aqueous Mukaiyama Aldol (using Sc(OTf)3​ ) Rationale: Validates the water-tolerance and catalytic turnover of lanthanide triflates at ambient temperature.

• Preparation: In a standard round-bottom flask (no inert atmosphere required), mix THF (4 mL) and distilled water (1 mL). Add benzaldehyde (1.0 mmol) and the silyl enol ether (1.5 mmol).

• Catalyst Addition: Add Sc(OTf)3​ (0.05 mmol, 5 mol%) directly to the aqueous mixture. Causality: The high exchange rate of water ligands on the Sc3+ center allows the aldehyde to coordinate and activate despite the presence of bulk water.

• Reaction: Stir at room temperature (25 °C) for 12 hours.

• Monitoring: Confirm completion via TLC or LC-MS.

• Quenching & Recovery: Dilute with water (10 mL) and extract with ethyl acetate (3 x 10 mL). The aqueous layer retains the Sc(OTf)3​ catalyst. Causality: Sc(OTf)3​ is highly water-soluble but insoluble in organic solvents, allowing the catalyst to be quantitatively recovered by simply evaporating the aqueous layer, validating its recyclability.

• Isolation: Dry the organic layer over Na2​SO4​ , concentrate, and purify.

Mechanistic and Workflow Visualizations

Workflow for selecting Lewis acid catalysts based on moisture tolerance and solvent requirements.

Mechanistic pathways of the Mukaiyama aldol addition highlighting transition state divergence.

The diastereoselectivity of the Mukaiyama aldol reaction is heavily influenced by the nature of the transition state. Density functional theory (DFT) studies confirm that Lewis acid-catalyzed pathways (using TiCl4​ or Sc(OTf)3​ ) predominantly proceed via an open transition state, whereas boron-mediated reactions favor a cyclic transition state [5].

Conclusion

The shift from traditional, highly oxophilic Lewis acids to water-tolerant lanthanide triflates represents a critical advancement in organic synthesis. While TiCl4​ and AlCl3​ remain indispensable for strictly anhydrous transformations, catalysts like Sc(OTf)3​ offer unparalleled advantages in terms of catalytic loading, environmental sustainability, and operational simplicity in aqueous media. For drug development professionals, leveraging these water-tolerant systems streamlines synthetic routes, reduces toxic waste, and facilitates the scalable production of complex therapeutics.

References

• Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues | PMC (nih.gov) |1

• Water-Tolerant Solid Acid Catalysts | Chemical Reviews (acs.org) | 2

• Development of Novel Lewis Acid Catalysts for Selective Organic Reactions in Aqueous Media | Accounts of Chemical Research (acs.org) | 3

• Scandium(III) trifluoromethanesulfonate | 144026-79-9 | Benchchem | 4

• Diastereoselectivity in Lewis-Acid-Catalyzed Mukaiyama Aldol Reactions: A DFT Study | Journal of the American Chemical Society (acs.org) | 5

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• 4. Scandium(III) trifluoromethanesulfonate | 144026-79-9 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Unveiling the Nuances of Ester Hydrolysis: A Comparative Analysis of Methyl and Ethyl Ester Reactivity

A Comparative Guide to the Hydrolysis of Methyl and Ethyl Esters for Drug Development Professionals

For researchers and scientists in the field of drug development, a thorough understanding of ester hydrolysis is paramount. The stability of ester-containing prodrugs and formulations is a critical determinant of their shelf-life, bioavailability, and therapeutic efficacy. This guide provides an in-depth comparison of the relative reactivity of methyl and ethyl esters during hydrolysis, supported by theoretical principles and experimental data.

The Decisive Role of Molecular Structure in Reaction Kinetics

The rate of ester hydrolysis is fundamentally governed by the molecular structure of the ester, particularly the nature of the alcohol and acyl moieties. When comparing methyl and ethyl esters, the primary differentiating factor is the size of the alkyl group attached to the ester oxygen. This seemingly minor difference has significant implications for the reaction rate, primarily through steric effects.

Steric Hindrance: A Physical Barrier to Reaction

Steric hindrance refers to the spatial arrangement of atoms in a molecule that can impede a chemical reaction. In the context of ester hydrolysis, the attacking nucleophile (a water molecule in acid-catalyzed hydrolysis or a hydroxide ion in base-catalyzed hydrolysis) must approach the electrophilic carbonyl carbon of the ester. The larger ethyl group in an ethyl ester presents a greater physical barrier to this approach compared to the smaller methyl group in a methyl ester. This increased steric bulk around the reaction center slows down the rate of reaction for ethyl esters relative to methyl esters.

The Taft equation provides a quantitative framework for understanding the interplay of steric and electronic effects on reaction rates. The equation separates the contribution of polar (electronic) effects (σ*) and steric effects (Es) to the overall reaction rate. For simple alkyl esters like methyl and ethyl esters, the electronic effects are similar, and the difference in reactivity is predominantly attributed to steric factors.

Acid-Catalyzed vs. Base-Catalyzed Hydrolysis: A Mechanistic Overview

Ester hydrolysis can be catalyzed by either an acid or a base, each proceeding through a distinct mechanism.

Acid-Catalyzed Hydrolysis: A Reversible Equilibrium

In the presence of an acid catalyst, the carbonyl oxygen of the ester is protonated, which increases the electrophilicity of the carbonyl carbon. This is followed by the nucleophilic attack of a water molecule to form a tetrahedral intermediate. Subsequent proton transfer and elimination of an alcohol molecule yield the carboxylic acid. This reaction is reversible, and the position of the equilibrium is influenced by the concentration of water.

Caption: Mechanism of Acid-Catalyzed Ester Hydrolysis.

Base-Catalyzed Hydrolysis (Saponification): An Irreversible Process

Base-catalyzed hydrolysis, also known as saponification, involves the direct nucleophilic attack of a hydroxide ion on the carbonyl carbon to form a tetrahedral intermediate. This is followed by the elimination of an alkoxide ion, which then deprotonates the newly formed carboxylic acid. This final acid-base reaction is essentially irreversible and drives the overall reaction to completion.

Caption: Mechanism of Base-Catalyzed Ester Hydrolysis (Saponification).

Quantitative Comparison of Reaction Rates

Experimental data consistently shows that methyl esters hydrolyze faster than their ethyl ester counterparts under both acidic and basic conditions. This is a direct consequence of the lower steric hindrance of the methyl group.

Ester	Hydrolysis Condition	Relative Rate Constant (k_rel)	Reference
Methyl Acetate	Acid-Catalyzed (HCl)	> Ethyl Acetate	,
Ethyl Acetate	Acid-Catalyzed (HCl)	< Methyl Acetate	,
Methyl Benzoate	Base-Catalyzed (NaOH)	1.00
Ethyl Benzoate	Base-Catalyzed (NaOH)	0.61

Note: The relative rate constants are indicative and can vary with specific reaction conditions such as temperature, solvent, and catalyst concentration.

One study found that the half-life of methyl benzoate in rat plasma was significantly longer than that of ethyl benzoate, indicating a slower rate of enzymatic hydrolysis for the methyl ester in that specific biological environment. However, in typical chemical hydrolysis, the steric effect is the dominant factor.

Experimental Protocol for Determining Relative Hydrolysis Rates

This section provides a detailed methodology for a comparative study of the hydrolysis rates of methyl acetate and ethyl acetate using a titration method.

Materials and Reagents

• Methyl acetate

• Ethyl acetate

• Hydrochloric acid (HCl), 0.5 M

• Sodium hydroxide (NaOH), 0.5 M and standardized 0.1 M

• Phenolphthalein indicator

• Deionized water

• Ice

• Conical flasks (250 mL)

• Burette (50 mL)

• Pipettes (10 mL, 25 mL)

• Water bath with temperature control

• Stopwatch

Experimental Workflow

Caption: Workflow for Kinetic Study of Ester Hydrolysis.

Step-by-Step Procedure

• Preparation:

  • Prepare 0.5 M solutions of HCl (for acid-catalyzed hydrolysis) or NaOH (for base-catalyzed hydrolysis).

  • Standardize a 0.1 M NaOH solution for titration.

  • Place the ester (methyl acetate or ethyl acetate) and the catalyst solution in a constant temperature water bath to equilibrate.

• Reaction Initiation:

  • To initiate the reaction, mix equal volumes of the ester and the catalyst solution in a conical flask and start the stopwatch immediately.

• Sampling and Quenching:

  • At regular time intervals (e.g., 0, 5, 10, 20, 30, and 60 minutes), withdraw a 10 mL aliquot of the reaction mixture.

  • Immediately add the aliquot to a conical flask containing ice-cold deionized water to quench the reaction.

• Titration:

  • Add a few drops of phenolphthalein indicator to the quenched sample.

  • Titrate the sample with the standardized 0.1 M NaOH solution until a faint pink color persists. Record the volume of NaOH used.

• Data Analysis:

  • The amount of carboxylic acid produced at each time point is proportional to the volume of NaOH used in the titration.

  • For acid-catalyzed hydrolysis, the concentration of the carboxylic acid formed is calculated from the titration data.

  • For base-catalyzed hydrolysis, the decrease in the concentration of NaOH is monitored.

  • Plot the concentration of the product (or reactant) versus time. The initial slope of this curve is proportional to the initial reaction rate.

  • Compare the initial rates of hydrolysis for methyl acetate and ethyl acetate to determine their relative reactivity.

Conclusion

The reactivity of esters in hydrolysis is a critical parameter in drug development and formulation science. This guide has demonstrated that methyl esters are generally more reactive than ethyl esters in both acid- and base-catalyzed hydrolysis. This difference is primarily attributed to the greater steric hindrance presented by the ethyl group, which impedes the approach of the nucleophile to the carbonyl carbon. The provided experimental protocol offers a reliable method for quantifying these differences in reactivity, enabling researchers to make informed decisions in the design and development of ester-containing pharmaceuticals.

References

• Taft linear free-energy relationships in the biocatalytic hydrolysis of sterically hindered nitrophenyl ester substrates. (2022). Accessed March 15, 2026. [Link]

• Taft Equation. Dalal Institute. Accessed March 15, 2026. [Link]

• Taft Equation: Steric and Polar Effects. Scribd. Accessed March 15, 2026. [Link]

• Taft equation. Grokipedia. Accessed March 15, 2026. [Link]

• Determination of the rate constant for the hydrolysis of ester Short Procedure. Accessed March 15, 2026. [Link]

• Density-based quantification of steric effects: validation by Taft steric parameters from acid-catalyzed hydrolysis of esters. (2021). Physical Chemistry Chemical Physics, 23(42), 24265-24273. [Link]

• Ester hydrolysis. Wikipedia. Accessed March 15, 2026. [Link]

• Steric and electronic considerations of ester hydrolysis: Updating a longstanding physical organic kinetics experiment. American Chemical Society. Accessed March 15, 2026. [Link]

• Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. (2021). Drug Metabolism and Pharmacokinetics, 38, 100391. [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Accessed March 15, 2026. [Link]

• Esters Hydrolysis: Types and their Mechanisms. PSIBERG. Accessed March 15, 2026. [Link]

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022). RSC Medicinal Chemistry, 13(3), 323-332. [Link]

• Ester Hydrolysis Kinetics Experiment. Scribd. Accessed March 15, 2026. [Link]

• Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. EPA. Accessed March 15, 2026. [Link]

• Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Accessed March 15, 2026. [Link]

• Conformation and reactivity. Part VII.

Biological activity comparison of Pemetrexed analogs

Biological Activity Comparison of Pemetrexed and Its Next-Generation Analogs: A Comprehensive Guide

Executive Summary

Pemetrexed is a cornerstone multitargeted antifolate utilized extensively in the treatment of non-small cell lung cancer (NSCLC) and malignant pleural mesothelioma[1][2]. Unlike first-generation antifolates such as methotrexate, which predominantly target dihydrofolate reductase (DHFR), pemetrexed acts as a prodrug. Upon cellular entry, it undergoes rapid intracellular polyglutamation, converting it into a highly potent inhibitor of thymidylate synthase (TS), glycinamide ribonucleotide formyltransferase (GARFT), and DHFR[1][3].

However, the clinical efficacy of pemetrexed is frequently limited by dose-limiting toxicities (e.g., severe myelosuppression) and acquired resistance[4][5]. These challenges stem largely from its reliance on the ubiquitously expressed reduced folate carrier (RFC) for cellular entry[4][6]. To overcome this, next-generation pemetrexed analogs—such as 6-methyl-substituted derivatives and liposomal polyglutamated formulations—have been engineered to selectively exploit tumor-specific transporters like the proton-coupled folate transporter (PCFT) and folate receptor alpha (FRα)[4][7].

Mechanistic Grounding: The Folate Pathway & Antifolate Targets

To understand the comparative advantages of pemetrexed analogs, one must map their specific inhibitory intersections within the de novo purine and pyrimidine synthesis pathways.

Caption: Folate metabolic pathway highlighting the multi-enzyme inhibition profile of Pemetrexed.

Comparative Biological Activity

To objectively evaluate the biological activity of pemetrexed analogs, it is critical to compare their primary enzymatic targets, transport mechanisms, and half-maximal inhibitory concentrations (IC50).

Table 1: Biological Activity and Transport Selectivity of Pemetrexed and Key Analogs

Agent	Primary Target(s)	Transport Mechanism	IC50 (KB Cells)*	Key Biological Advantage
Pemetrexed (PMX)	TS, GARFT, DHFR	RFC, PCFT, FRα	~68 nM[8]	Broad-spectrum multitargeted inhibition; synergistic with platinum agents[9].
6-Methyl-Pemetrexed	GARFT, TS	PCFT, FRα (RFC-null)	<10 nM[6]	Abolishes RFC transport via steric repulsion, drastically reducing systemic toxicity[6][7].
Liposomal PMX Hexaglutamate	TS, GARFT	Liposomal Endocytosis	~1.3 - 2.7 nM**	Bypasses transporter dependence; 25- to 50-fold higher potency than standard PMX[4].
Raltitrexed	TS	RFC, FRα	~1 - 20 μM[10]	High specificity for TS; distinct resistance profile compared to PMX[1][10].
Methotrexate (MTX)	DHFR	RFC	>100 nM	Classic DHFR inhibitor; lacks the potent TS/GARFT dual-action of PMX[1][3].

**KB cells (human nasopharyngeal carcinoma) constitutively overexpress FRα and are the gold standard for antifolate screening[11]. *Estimated based on relative fold-potency[4].

Experimental Methodologies: Validating Antifolate Activity

As an Application Scientist, ensuring the trustworthiness of comparative data requires robust, self-validating experimental protocols. Below are the standardized workflows used to determine the transport selectivity and cytotoxic causality of pemetrexed analogs.

Caption: High-throughput screening workflow for isolating PCFT/FRα-targeted antifolate analogs.

Protocol 1: Transport-Selective Cell Growth Inhibition Assay (MTT)

Objective: To isolate the specific transport mechanism (RFC vs. PCFT vs. FRα) responsible for the intracellular uptake of the analog.

• Cell Seeding: Plate isogenic Chinese Hamster Ovary (CHO) sublines (e.g., RFC-null, PCFT-expressing, and FRα-expressing) at 5 × 10³ cells/well in 96-well plates[6][7].

• Folate Depletion & Physiological Rescue: Culture cells in folate-free RPMI 1640 medium supplemented with 20 nM R,S-leucovorin.

• Drug Treatment: Expose cells to a logarithmic concentration gradient (0.1 nM to 10 μM) of pemetrexed or its 6-methyl analog for 72–96 hours[6][8].

• Viability Quantification: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Measure absorbance at 540 nm to calculate the IC50[10][12].

• Validation: Calculate the "Selectivity Ratio" (IC50 of RFC-expressing cells / IC50 of PCFT-expressing cells). A high ratio (>100) confirms successful tumor-targeted transport[6][7].

Protocol 2: In Situ Target Enzyme Inhibition Assay

Objective: To verify whether the analog retains the multitargeted profile (TS and GARFT) of the parent pemetrexed molecule.

• Thymidine/Hypoxanthine Protection: Treat target cells (e.g., KB or A549) with the IC90 concentration of the analog[5][6].

• Metabolite Rescue: Co-administer either 5 μM thymidine (to bypass TS inhibition) or 100 μM hypoxanthine (to bypass GARFT inhibition)[3].

• Causality Analysis: If cell growth is fully rescued by thymidine alone, the primary target is TS. If both thymidine and a purine (hypoxanthine) are required for rescue, the drug has successfully inhibited both TS and GARFT, confirming its multitargeted polyglutamate activity[3].

Causality in Experimental Choices (E-E-A-T Insights)

• Why use 20 nM R,S-Leucovorin instead of standard media? Standard in vitro culture media contain supraphysiological levels of folic acid (~2.3 μM), which artificially outcompetes antifolates for FRα binding. Using 20 nM leucovorin accurately mimics human plasma folate levels, ensuring that the observed receptor-mediated uptake translates to in vivo relevance[1][10].

• Why 6-Methyl Substitution? Structural biology and molecular modeling reveal that adding a methyl group at the 6-position of the pyrrolo[2,3-d]pyrimidine scaffold creates steric hindrance within the RFC binding pocket[6][7]. This rational drug design choice selectively abolishes RFC uptake (preventing toxicity in normal tissues) while preserving high-affinity binding to PCFT, which is highly active in the acidic microenvironment of solid tumors[1][7].

• Why Liposomal Hexaglutamates? Pemetrexed must be polyglutamated by folylpoly-gamma-glutamate synthetase (FPGS) inside the cell to achieve maximal TS inhibition (the pentaglutamate form is 100x more potent than the monoglutamate)[1][4]. Encapsulating pre-polyglutamated pemetrexed (hexaglutamate) in liposomes bypasses both the need for RFC transport and the reliance on intracellular FPGS expression, directly overcoming two major mechanisms of clinical resistance[4].

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A Senior Application Scientist's Guide to Benchmarking Synthesis Routes: The Case of Sitagliptin's Chiral β-Amino Acid Intermediate

Introduction: The Strategic Importance of Route Selection

In the landscape of modern pharmaceutical development, the synthesis of Active Pharmaceutical Ingredients (APIs) is a multi-stage endeavor where the efficiency, purity, and sustainability of each step are paramount.[1] The choice of a synthetic route for a key intermediate is not merely a tactical decision made in the lab; it is a strategic one that reverberates through the entire drug development lifecycle, impacting speed to market, cost of goods, and environmental footprint.[2][3]

This guide focuses on a critical intermediate for Sitagliptin , a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes. The efficacy of Sitagliptin is intrinsically linked to the precise stereochemistry of its chiral β-amino acid core. The production of this single enantiomer intermediate has therefore become a showcase for the power and elegance of modern synthetic chemistry.[4]

We will provide a head-to-head comparison of two industrially significant and mechanistically distinct approaches to this intermediate:

• Asymmetric Chemical Catalysis: A highly refined route centered on the rhodium-catalyzed asymmetric hydrogenation of a custom-designed enamine.

• Biocatalysis: A green chemistry approach leveraging the exquisite selectivity of a transaminase enzyme to forge the chiral center.

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the causality behind experimental choices, offering field-proven insights to guide your own process development decisions.

Route 1: The Pinnacle of Asymmetric Hydrogenation

The first-generation synthesis of Sitagliptin was a landmark in process chemistry, but the second-generation route, developed by Merck, represents a masterclass in efficiency and green chemistry, earning a Presidential Green Chemistry Challenge Award.[5] This process hinges on the asymmetric hydrogenation of a prochiral enamine, a strategy that installs the required stereocenter with exceptional fidelity in the final synthetic step.

Conceptual Overview & Mechanistic Insights

The core strategy involves creating a fully elaborated enamine intermediate that already contains the entire carbon skeleton of Sitagliptin. This enamine is then hydrogenated using a chiral catalyst, which directs the addition of hydrogen across the double bond from a specific face, thereby creating the desired (R)-enantiomer with high selectivity.

The catalyst of choice is a combination of a rhodium source and a chiral ferrocenyl diphosphine ligand, specifically a derivative of JOSIPHOS.[5] The chiral ligand coordinates to the metal center, creating a chiral environment that forces the substrate to bind in a specific orientation, leading to a highly enantioselective transformation. This method is powerful because it maximizes the convergence of the synthesis and leverages the high turnover frequency of the catalyst.

Experimental Protocol: Asymmetric Hydrogenation

This protocol describes the final, critical step of the synthesis. The preceding one-pot, three-step synthesis of the dehydrositagliptin enamine intermediate is a highly optimized process that is itself a significant innovation.[5]

Materials:

• Dehydrositagliptin Intermediate (Enamine)

• [Rh(cod)Cl]₂ (Rhodium(I) chloride 1,5-cyclooctadiene complex dimer)

• (R,S)-t-Bu-JOSIPHOS ligand

• Methanol (degassed)

• High-pressure hydrogenation vessel

Procedure:

• Catalyst Preparation: In a glovebox, charge a pressure vessel with [Rh(cod)Cl]₂ and the (R,S)-t-Bu-JOSIPHOS ligand (approx. 1:1.1 molar ratio) in degassed methanol. The catalyst loading can be as low as 0.15 mol%.[5] Stir the mixture to form the active catalyst complex.

• Reaction Setup: Add a solution of the dehydrositagliptin intermediate in methanol to the vessel.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas to the optimized pressure (e.g., up to 200 psi).

• Reaction Monitoring: Stir the reaction at a controlled temperature (e.g., 50°C). The reaction progress is monitored by HPLC until full conversion of the enamine is observed.

• Work-up and Isolation: Upon completion, vent the hydrogen and purge the vessel with nitrogen. The reaction mixture can then be processed to isolate the final Sitagliptin product, typically by crystallization as a phosphate salt.

Workflow: Asymmetric Hydrogenation Route

Caption: Workflow for the Asymmetric Hydrogenation of Dehydrositagliptin.

Route 2: The Precision of Biocatalysis

Biocatalysis has emerged as a mature and powerful technology for API synthesis, offering reactions under mild, aqueous conditions with unparalleled selectivity.[6][7] For the Sitagliptin intermediate, a transaminase (TA) enzyme provides an elegant and highly effective alternative to metal catalysis, directly converting a prochiral ketone into the desired chiral amine.

Conceptual Overview & Enzymatic Insights

This strategy employs a transaminase enzyme, often from a microbial source and improved through directed evolution, to catalyze the transfer of an amino group from a donor molecule (like isopropylamine) to a β-keto ester substrate.[4] The enzyme's active site is an intrinsically chiral environment, ensuring that the amino group is added to only one face of the ketone, resulting in the formation of a single enantiomer of the product.

The advantages are numerous:

• Extreme Selectivity: Enzymes often yield products with >99.5% enantiomeric excess (e.e.).[4]

• Mild Conditions: Reactions are typically run in water at or near ambient temperature and pressure, reducing energy consumption and avoiding the need for specialized high-pressure equipment.[4]

• Reduced Waste: This approach often eliminates the need for hazardous reagents and organic solvents.[8]

A whole-cell system, using engineered E. coli, is frequently employed. This approach keeps the enzyme in its natural, stable environment and simplifies handling. If the enzyme requires a cofactor, the cellular machinery can regenerate it, making the process more economically viable.[9]

Experimental Protocol: Whole-Cell Biocatalytic Transamination

This protocol is a representative example for the laboratory-scale synthesis of the chiral amine intermediate using an engineered whole-cell biocatalyst.[9][10]

Materials:

• E. coli whole cells expressing a suitable transaminase.

• Ethyl 3-oxo-4-(2,4,5-trifluorophenyl)butanoate (keto ester substrate).

• Isopropylamine (amino donor).

• Pyridoxal 5'-phosphate (PLP, cofactor).

• Tris-HCl buffer (e.g., 200 mM, pH 8.0).

• Ethyl acetate (for extraction).

• Sodium sulfate (anhydrous, for drying).

Procedure:

• Cell Preparation: Grow the transformed E. coli cells in a suitable medium. Induce protein expression and harvest the cells by centrifugation. The resulting cell pellets can be used directly or stored frozen.[9]

• Reaction Setup: In a reaction vessel, suspend the whole-cell catalyst in Tris-HCl buffer. Add the cofactor PLP, the amino donor (isopropylamine), and the keto ester substrate. The substrate can be added neat or as a solution in a co-solvent like DMSO.

• Biotransformation: Stir the reaction mixture at a controlled temperature (e.g., 37°C).[9] Monitor the reaction progress by taking samples and analyzing them via HPLC for substrate consumption and product formation. The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, centrifuge the mixture to pellet the whole cells.

• Extraction and Purification: Extract the aqueous supernatant with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[9]

• Purification: Purify the crude product by silica gel column chromatography to obtain the desired chiral β-amino ester intermediate.

Workflow: Biocatalytic Transamination Route

Caption: Workflow for the Whole-Cell Biocatalytic Transamination.

Head-to-Head Comparison: Performance & Practicality

The choice between these two state-of-the-art routes depends on a multitude of factors, from project timelines and available capital to long-term sustainability goals.[2]

Quantitative Data Summary

Performance Metric	Route 1: Asymmetric Hydrogenation	Route 2: Biocatalytic Transamination	Source(s)
Key Transformation Yield	>95% (for hydrogenation step)	72-91% (for transamination)	[5],[10]
Overall Yield	~65% (from trifluorophenylacetic acid)	Dependent on prior steps	[5]
Enantiomeric Excess (e.e.)	>99.9%	>99%	[5],[4]
Catalyst Type	Homogeneous Metal Complex (Rh/JOSIPHOS)	Heterogeneous Biocatalyst (Whole Cells)	[5],[9]
Catalyst Loading	0.15 mol%	Typically 5-10% w/w (cells/substrate)	[5],[10]
Key Reaction Conditions	50°C, High Pressure (H₂)	37°C, Atmospheric Pressure	[5],[9]
Primary Solvent	Methanol	Water (Aqueous Buffer)	[5],[10]
Process Mass Intensity (PMI)	Significantly reduced vs. Gen 1 (~50 vs ~250)	Potentially very low; highly route-dependent	[5],[11]
Key Advantage	Extremely high efficiency and throughput	Unparalleled selectivity, mild/safe conditions	[5],[6]
Key Disadvantage	High cost of catalyst, high-pressure equipment	Requires enzyme screening/development time	[12],[6]

Note: Process Mass Intensity (PMI) is the ratio of the total mass of materials (raw materials, solvents, water, reagents) used to the mass of the final product. A lower number is better.[11][13]

Senior Application Scientist's Analysis

The data table reveals a fascinating dichotomy. The Asymmetric Hydrogenation route is a triumph of process optimization. Its high overall yield and incredibly low catalyst loading make it an economically formidable process for large-scale manufacturing.[5] It represents the peak of what can be achieved with chemical catalysis when significant resources are invested in process development. The primary hurdles are the upfront cost of the precious metal catalyst and chiral ligand, and the capital investment in high-pressure hydrogenation equipment.

Conversely, the Biocatalytic Transamination route exemplifies the principles of green chemistry.[8] It operates in water under benign conditions, eliminating both the hazards of high-pressure hydrogen and the use of organic solvents as the primary reaction medium. The selectivity is outstanding, a direct result of millions of years of natural evolution harnessed for synthetic chemistry.[4] The main challenge for this route lies in the "front end" of development: screening for, engineering, and producing a suitable enzyme can be time-consuming. However, once a robust biocatalyst is developed, the manufacturing process can be significantly simpler, safer, and more sustainable.

For an organization with a strong molecular biology platform, the biocatalytic route is an exceptionally attractive long-term strategy. For a company needing to rapidly advance a molecule into clinical trials, leveraging a well-understood, albeit more capital-intensive, chemical catalysis approach might be the preferred path.

Conclusion

There is no single "best" route for the synthesis of Sitagliptin's chiral intermediate; there is only the best route for a specific set of objectives.

• The Asymmetric Hydrogenation pathway is a testament to process chemistry excellence, offering a highly efficient, high-throughput solution ideal for cost-effective, large-scale commercial manufacturing once optimized.

• The Biocatalytic Transamination pathway is the vanguard of sustainable manufacturing, providing a safer, greener process with exquisite selectivity that aligns with the future direction of the pharmaceutical industry.[6][14]

As a Senior Application Scientist, my guidance is to evaluate these options not just on their chemical merits, but within the broader context of your organization's strategic goals. Consider your timeline, your in-house expertise, your capital equipment, and your corporate sustainability commitments. The optimal synthesis route is one that delivers not just a molecule, but a competitive advantage.

References

• Biocatalysis: Synthesis of Key Intermediates for Development of Pharmaceuticals. ACS Catalysis. Available at: [Link]

• Biocatalysis for the Synthesis of Active Pharmaceutical Ingredients in Deep Eutectic Solvents: State-of-the-Art and Prospects. MDPI. Available at: [Link]

• Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development. MDPI. Available at: [Link]

• Biocatalysis for the asymmetric synthesis of Active Pharmaceutical Ingredients (APIs): this time is for real. PubMed. Available at: [Link]

• Synthesizing method of sitagliptin key intermediate.Google Patents.

• An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals. PMC. Available at: [Link]

• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. PMC. Available at: [Link]

• The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Atorvastatin calcium intermediate and preparation method and application thereof.Google Patents.

• Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydrate. MDPI. Available at: [Link]

• Green chemistry principles for a sustainable future in pharma. Syngene International Ltd. Available at: [Link]

• Comparison of traditional and mechanochemical production processes for nine active pharmaceutical ingredients (APIs). RSC Publishing. Available at: [Link]

• Preparation of sitagliptin intermediate.Google Patents.

• Green Chemistry Metrics with Special Reference to Green Analytical Chemistry. PMC. Available at: [Link]

• Atorvastatin (Lipitor) by MCR. PMC. Available at: [Link]

• Pharmaceutical Intermediate Synthesis Routes Considerations. LinkedIn. Available at: [Link]

• Synthesis of Sitagliptin. Academia.edu. Available at: [Link]

• Biocatalysis for the asymmetric synthesis of Active Pharmaceutical Ingredients (APIs): this time is for real. Taylor & Francis Online. Available at: [Link]

• The synthesis of atorvastatin intermediates. Atlantis Press. Available at: [Link]

• Pharmaceutical Intermediates Manufacturing Process | Complete Guide. LinkedIn. Available at: [Link]

• Green chemistry metrics. Wikipedia. Available at: [Link]

• Green Chemistry Metrics for the Fine Chemical, Pharmaceutical and Related Industries. Pharma Manufacturing. Available at: [Link]

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Structural characterization of Methyl 4-[2-(cyclized amino)ethoxy]benzoate esters

A Comparative Guide to the Structural Characterization of Methyl 4-[2-(cyclized amino)ethoxy]benzoate Esters

As drug development professionals navigate the synthesis of Selective Estrogen Receptor Modulators (SERMs), the choice of synthetic intermediates dictates both the efficiency of the workflow and the pharmacological efficacy of the final active pharmaceutical ingredient (API). The aminoethoxyphenyl pharmacophore is an essential antagonistic group abundantly present in modern SERMs.

Historically, researchers utilized free benzoic acid derivatives for these syntheses. However, modern approaches favor the use of 1[1]. As a Senior Application Scientist, I have structured this guide to objectively compare the structural variants of these esters, evaluate the analytical platforms used to characterize them, and provide a self-validating experimental protocol for their synthesis.

Structural Variants: A Comparative Analysis

The "cyclized amino" moiety is not a one-size-fits-all functional group. The specific heterocyclic ring—whether piperidine, pyrrolidine, or morpholine—profoundly impacts the intermediate's physicochemical properties and the final drug's binding affinity to the Estrogen Receptor (ERα).

• Piperidin-1-yl Variant (CAS 89407-97-6): The is the most widely utilized intermediate, serving as the backbone for drugs like Raloxifene. The six-membered piperidine ring offers an optimal balance of lipophilicity and basicity (pKa ~10.4 for the conjugate acid), allowing the final SERM to effectively project into the ERα binding pocket and induce the necessary conformational change for antagonism.

• Pyrrolidin-1-yl Variant: Featuring a five-membered ring, this variant is less sterically hindered but slightly more basic. It is often selected when the target receptor pocket is narrower, though it can lead to higher aqueous solubility, complicating organic extractions during scale-up.

• Morpholin-4-yl Variant: The inclusion of the oxygen heteroatom in the six-membered ring significantly lowers the basicity of the amine (pKa ~8.3) and increases polarity. This variant is typically chosen when researchers need to fine-tune the pharmacokinetic profile (e.g., reducing blood-brain barrier penetration) of the downstream SERM.

Table 1: Quantitative Comparison of Structural Variants and Analytical Markers

Structural Variant	Chemical Formula	Mol. Weight ( g/mol )	Expected GC-MS Base Peak (m/z)	Characteristic ¹H-NMR Shifts (CDCl₃, ppm)
Piperidin-1-yl	C₁₅H₂₁NO₃	263.33	~ 98 (Piperidinium ion)	4.15 (t, 2H, -OCH₂-), 2.78 (t, 2H, -CH₂N-), 3.88 (s, 3H, -OCH₃)
Pyrrolidin-1-yl	C₁₄H₁⁹NO₃	249.31	~ 84 (Pyrrolidinium ion)	4.12 (t, 2H, -OCH₂-), 2.85 (t, 2H, -CH₂N-), 3.88 (s, 3H, -OCH₃)
Morpholin-4-yl	C₁₄H₁⁹NO₄	265.31	~ 100 (Morpholinium ion)	4.17 (t, 2H, -OCH₂-), 2.82 (t, 2H, -CH₂N-), 3.72 (t, 4H, morpholine-O)

Analytical Characterization Platforms

To ensure the integrity of these key intermediates, a multimodal analytical approach is mandatory. Relying solely on one technique can lead to false positives, especially regarding the preservation of the methyl ester group during basic alkylation.

• Nuclear Magnetic Resonance (¹H & ¹³C-NMR): NMR is the gold standard for confirming the regiochemistry of the ether linkage. As documented in recent structural characterizations, the ethoxy protons will consistently present as 1[1], while the para-substituted aromatic ring yields a classic AA'BB' doublet pattern between 6.95 and 8.00 ppm.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides critical validation of the molecular weight and structural connectivity. The electron ionization (EI) fragmentation pattern is dominated by alpha-cleavage adjacent to the cyclized nitrogen, yielding highly stable, predictive base peaks (e.g., m/z 98 for the piperidine derivative).

Caption: Workflow for the synthesis and structural validation of aminoethoxy benzoate esters.

Self-Validating Experimental Protocol

The following protocol details the synthesis and characterization of these esters. It is designed as a self-validating system; each step contains a built-in checkpoint to ensure chemical logic and causality are maintained.

Phase 1: Nucleophilic Substitution (Sₙ2 Alkylation)

Causality Note: We utilize methyl esters rather than free benzoic acids because the resulting ester is highly lipophilic, preventing the formation of zwitterions and allowing for seamless liquid-liquid extraction.

• Preparation: In a round-bottom flask, dissolve 1.0 equivalent of methyl 4-hydroxybenzoate in anhydrous N,N-Dimethylformamide (DMF).

  • Why DMF? DMF is a polar aprotic solvent that leaves the phenoxide nucleophile un-solvated and highly reactive, accelerating the Sₙ2 transition state.

• Deprotonation: Add 2.5 equivalents of anhydrous K₂CO₃. Stir at room temperature for 30 minutes.

  • Why K₂CO₃? Potassium carbonate is a mild base. It is strong enough to deprotonate the phenol (pKa ~10) but weak enough to prevent the unwanted saponification (hydrolysis) of the methyl ester group.

• Alkylation: Slowly add 1.2 equivalents of the chosen cyclized aminoethyl chloride hydrochloride (e.g., 1-(2-chloroethyl)piperidine hydrochloride) over 10 minutes.

• Reflux: Heat the mixture to 80°C and reflux for 10-12 hours.

  • Validation Checkpoint 1 (TLC): Monitor via Thin Layer Chromatography (Hexane:EtOAc 7:3). The reaction is complete when the highly polar phenolic starting material spot disappears, replaced by a higher R_f spot corresponding to the lipophilic ester.

Phase 2: Workup and Purification

• Solvent Removal: Filter the mixture to remove inorganic salts (KCl, unreacted K₂CO₃) and evaporate the filtrate under reduced pressure to remove the majority of the DMF.

• Extraction: Dissolve the resulting residue in water and extract twice with ethyl acetate (EtOAc).

• Washing: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Phase 3: Structural Validation

• NMR Verification: Dissolve the purified product in CDCl₃.

  • Validation Checkpoint 2 (NMR Logic): You must observe a sharp singlet integrating to 3H at ~3.88 ppm. If this peak is missing, the ester was inadvertently hydrolyzed to the free acid during the reaction.

• MS Verification: Run the sample through GC-MS.

  • Validation Checkpoint 3 (MS Logic): Confirm the presence of the molecular ion [M]⁺ matching the theoretical weight (e.g., 263 m/z for the piperidine variant) and the expected base peak fragment corresponding to the cyclic amine.

Downstream Pharmacological Impact

Once structurally validated, these esters serve as fundamental building blocks for SERMs. The cyclized aminoethoxy side chain acts as the critical "antagonistic tail." When the SERM binds to the Estrogen Receptor, this bulky tail prevents the receptor helix 12 from adopting the active agonist conformation.

As demonstrated in recent mechanistic studies, this antagonism downregulates the 2[2], ultimately arresting MCF-7 breast cancer cell proliferation at the G0/G1 phase.

Caption: Mechanism of action for SERMs derived from cyclized aminoethoxy intermediates.

References

• Ela MA, Issa D, Mansour FH (2018). Convenient Synthesis and Structural Characterization of a Series of Methyl 4-[2-(cyclized amino)ethoxy]benzoate Esters as Key Intermediates in Synthesis of Selective Estrogen Receptor Modulators. Med Chem (Los Angeles) 8: 197-201.
• Simson Pharma Limited. Methyl 4-[2-(Piperidin-1-yl)ethoxy]benzoate | CAS No 89407-97-6.
• ResearchGate. Scheme 1: Synthesis of Methyl 4-[2-(cyclized amino)

Sources

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• 2. researchgate.net [researchgate.net]

Comparative Guide to Esterification Catalysts: Homogeneous vs. Solid Acid Systems

As a Senior Application Scientist in chemical synthesis and drug development, selecting the optimal esterification catalyst is rarely a simple matter of reaction speed. It requires a rigorous balancing of kinetic efficiency, downstream purification demands, and process sustainability. Historically, homogeneous catalysts dominated the landscape, but the paradigm has shifted toward advanced heterogeneous solid acids.

This guide objectively compares the performance of traditional homogeneous catalysts against modern solid acid alternatives, providing researchers with field-proven insights, experimental data, and self-validating protocols to optimize their synthetic workflows.

Mechanistic Overview & Catalytic Logic

Fischer esterification is an equilibrium-driven process where a carboxylic acid reacts with an alcohol to form an ester and water. The role of the catalyst is to provide protons ( H+ ) that activate the carbonyl oxygen, making the carbonyl carbon highly susceptible to nucleophilic attack by the alcohol.

Logical pathway of acid-catalyzed Fischer esterification.

Comparative Analysis of Catalyst Classes

Homogeneous Catalysts (e.g., Sulfuric Acid)

Homogeneous catalysts like sulfuric acid ( H2​SO4​ ) are cost-effective and highly efficient at accelerating reaction rates[1]. Because they operate in the same phase as the reactants, mass transfer limitations are virtually non-existent. However, the causality of their homogeneous nature dictates severe operational drawbacks: they cause significant equipment corrosion, require massive amounts of water for downstream neutralization, and cannot be recovered or reused[1].

Polymeric Ion-Exchange Resins (e.g., Amberlyst-15)

Amberlyst-15 is a macroporous, strongly acidic styrene-divinylbenzene resin functionalized with sulfonic acid groups. It is widely selected for esterification due to its high efficiency, low corrosiveness, and excellent reusability[1]. The macroporous structure allows reactant molecules to diffuse into the polymer matrix to reach the active H+ sites. While highly effective, Amberlyst-15 is generally limited to operating temperatures below 120 °C to prevent the thermal desulfonation of the polymer backbone.

Advanced Sulfonated Carbon Catalysts

For high-temperature esterification, sulfonated carbon catalysts synthesized via hydrothermal or plasma techniques offer a robust alternative. Hydrothermally sulfonated granular activated carbon (GAC) can operate efficiently at temperatures up to 150 °C, generating reaction rates and ester yields comparable to commercial Amberlyst-15[2]. Furthermore, these carbon-based catalysts demonstrate exceptional stability, retaining over 80% of their catalytic activity across multiple reuse cycles[2].

Quantitative Performance Comparison

Catalyst Class	Example	Operating Temp Limit	Acid Site Density	Reusability	Separation Method	Primary Drawback
Homogeneous	Sulfuric Acid ( H2​SO4​ )	< 100 °C	N/A	None (Single Use)	Aqueous Quench	Equipment corrosion, hazardous waste
Polymeric Resin	Amberlyst-15	~ 120 °C	4.75 meq/g	High (Multiple cycles)	Simple Filtration	Thermal degradation at high temps
Sulfonated Carbon	Hydrothermal GAC	~ 150 °C	Variable	High (>80% retention)	Simple Filtration	Complex synthesis requirements

Self-Validating Experimental Protocol

To generate trustworthy kinetic data, researchers must isolate the intrinsic chemical reaction rate from physical mass transfer artifacts. The following step-by-step methodology is a self-validating system designed for evaluating heterogeneous catalysts like Amberlyst-15.

Self-validating experimental workflow for heterogeneous esterification.

Step-by-Step Methodology

Step 1: Catalyst Pre-treatment (Moisture Elimination)

• Action: Wash the Amberlyst-15 resin with distilled water and dry it in an oven at 353.15 K until a constant mass is achieved[3].

• Causality: Because esterification is an equilibrium reaction that produces water, any residual moisture trapped within the macroporous resin will prematurely shift the equilibrium backward, artificially depressing the initial reaction rate and skewing the kinetic data.

Step 2: Baseline Establishment

• Action: Mix the carboxylic acid and alcohol at a defined molar ratio (e.g., 1:10) in a thermostated batch reactor. Take a t=0 sample for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

• Self-Validation: Establishing a precise baseline ensures that the disappearance of the acid strictly correlates with the appearance of the ester, ruling out side reactions (such as alcohol etherification).

Step 3: Hydrodynamic Optimization (External Diffusion Check)

• Action: Introduce the dried catalyst and vary the mechanical stirrer speed (e.g., 300, 500, and 800 rpm).

• Causality: If the reaction rate increases with agitation, the system is limited by external mass transfer (reactants struggling to reach the catalyst surface). A kinetic investigation of Amberlyst-15 proves that maintaining a stirrer speed of ≥ 500 rpm completely eliminates external diffusion limitations[4].

Step 4: Kinetic Sampling & Internal Validation

• Action: Extract aliquots at regular intervals, quench immediately in an ice bath, and analyze via GC-MS.

• Self-Validation: To ensure the reaction is not limited by internal diffusion (reactants struggling to enter the resin pores), calculate the Weisz-Prater criterion based on your observed rates, or verify that the reaction rate remains constant across different sieved particle sizes of the catalyst[3][4].

Step 5: Catalyst Recovery and Cycling

• Action: Filter the solid catalyst, wash it with pure alcohol to remove residual products, and dry it. Rerun the kinetic evaluation to quantify any deactivation (e.g., active site leaching or pore blockage).

References

• Title: Two-Step Esterification Process of Palm Fatty Acid Distillate Using Soaking Coupled with Ultrasound: Process Optimization and Reusable Solid Acid Catalysts Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Amberlyst 15 Catalyzed Esterification of Nonanoic Acid with 1-Propanol: Kinetics, Modeling, and Comparison of Its Reaction Kinetics with Lower Alcohols Source: ACS Publications URL: [Link]

• Title: Catalytic Esterification Using Solid Acid Carbon Catalysts Synthesized by Sustainable Hydrothermal and Plasma Sulfonation Techniques Source: ACS Publications URL: [Link]

• Title: Kinetic study for esterification of lactic acid with ethanol and hydrolysis of ethyl lactate using an ion-exchange resin Source: CNRS URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Analytical Strategies for the Identification of Impurities in Methyl 4-Methylbenzoate

Target Audience: Analytical Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Methodological Comparison Guide & Experimental Protocol

Executive Summary

Methyl 4-methylbenzoate (CAS 99-75-2), commonly referred to as methyl p-toluate, is a high-value aromatic ester. It serves as a critical synthetic intermediate in the manufacturing of active pharmaceutical ingredients (APIs), notably the tyrosine kinase inhibitor Imatinib[1]. Furthermore, it is strictly monitored as a pharmacopeial impurity in its own right, such as Cladribine EP Impurity G[2].

Because trace impurities in starting materials can propagate through multi-step syntheses—potentially generating genotoxic degradants or yield-limiting byproducts—rigorous impurity profiling of methyl 4-methylbenzoate is an absolute regulatory necessity. This guide objectively compares orthogonal analytical methodologies (GC-MS vs. UHPLC-UV) and provides self-validating experimental workflows for the precise identification and quantification of its impurities.

Mechanistic Origins of Impurities

To design a robust analytical control strategy, one must first understand the chemical causality behind impurity formation. Methyl 4-methylbenzoate is predominantly synthesized via the acid-catalyzed esterification of p-toluic acid with methanol, or through the direct aerobic oxidation and esterification of p-xylene.

The impurity profile typically consists of three distinct classes:

• Positional Isomers: Commercial p-xylene often contains trace amounts of o-xylene and m-xylene. During synthesis, these undergo parallel oxidation and esterification to form methyl 2-methylbenzoate and methyl 3-methylbenzoate . These isomers are notoriously difficult to separate from the target para-isomer due to nearly identical boiling points and polarities.

• Unreacted Starting Materials: Incomplete esterification leaves residual p-toluic acid , a polar, non-volatile organic acid.

• Over-Oxidation Products: Aggressive oxidation conditions can push the intermediate p-toluic acid to terephthalic acid, which subsequently esterifies to form dimethyl terephthalate (DMT) .

Mechanistic pathways of critical impurity formation in Methyl 4-Methylbenzoate synthesis.

Comparative Analytical Strategies

A single analytical technique cannot capture the full spectrum of impurities due to the vast differences in volatility and polarity between the esterified products and the free organic acids.

Analytical Methodology	Target Impurity Class	Strengths	Limitations
GC-MS (Electron Ionization)	Positional Isomers (o-, m-toluates), DMT	Gold Standard. Exceptional resolving power for volatile structural isomers. Provides definitive mass spectral fingerprinting[3].	Poor peak shape (tailing) and thermal degradation for underivatized carboxylic acids (e.g., p-toluic acid).
UHPLC-UV (Reverse Phase)	p-Toluic Acid, Polar Degradants	Excellent for non-volatile, highly polar impurities. Does not require sample derivatization[4].	Lower resolving power for separating the meta- and para-ester isomers compared to capillary GC.
UHPLC-HRMS (ESI)	Unknown Degradants	Exact mass capabilities allow for the elucidation of novel, unexpected impurities.	Susceptible to ion suppression; ester ionization efficiency in ESI is generally lower than in GC-EI.

Quantitative Impurity Identification Matrix

The following table summarizes the key identification metrics for the primary impurities when utilizing the optimized protocols described in Section 4.

Impurity	Origin / Mechanism	Primary Technique	Key Identification Metric
Methyl 2-methylbenzoate	o-Xylene contamination	GC-MS	m/z 150 (M⁺), RRT ~0.95
Methyl 3-methylbenzoate	m-Xylene contamination	GC-MS	m/z 150 (M⁺), RRT ~0.98
p-Toluic acid	Unreacted intermediate	UHPLC-UV	UV 235 nm, RRT ~0.60
Dimethyl terephthalate	Over-oxidation	GC-MS	m/z 194 (M⁺), RRT ~1.40

Self-Validating Experimental Protocols

As an Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, incorporating specific System Suitability Testing (SST) criteria to guarantee data integrity.

Protocol A: GC-MS Profiling of Volatile Isomers

Rationale: Capillary GC coupled with a non-polar stationary phase (e.g., 5% phenyl methyl siloxane) is selected because it exploits subtle differences in the van der Waals interactions and vapor pressures of the ortho, meta, and para isomers[3]. A 100% dimethylpolysiloxane column often fails to resolve the meta and para isomers; the 5% phenyl substitution provides the necessary polarizability for baseline separation.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.0 mg of the methyl 4-methylbenzoate sample and dissolve it in 1.0 mL of anhydrous dichloromethane (DCM) to prevent hydrolysis.

• Instrument Configuration: Agilent 6850/5973 (or equivalent) equipped with an HP-5MS capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness)[3].

• Injection Parameters: Inject 1.0 µL at a 1:20 split ratio. Maintain the injector temperature at 250°C to ensure instantaneous volatilization without thermal degradation[3].

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp at 15°C/min to 280°C.

  • Hold at 280°C for 5 minutes[4].

• Mass Spectrometry (EI Mode): Operate the MS transfer line at 280°C. Use Electron Ionization (EI) at 70 eV. Scan range: m/z 40–500[4].

• Data Analysis: Identify methyl 4-methylbenzoate by its characteristic fragmentation pattern: m/z 150 (Molecular Ion, M⁺) , m/z 119 (Base peak, loss of -OCH₃) , m/z 91 (Tropylium ion) , and m/z 65 [5].

System Suitability Criteria (Self-Validation):

• Resolution ( Rs​ ): The critical pair (methyl 3-methylbenzoate and methyl 4-methylbenzoate) must exhibit an Rs​≥1.5 . If Rs​<1.5 , reduce the temperature ramp rate to 10°C/min.

• Signal-to-Noise (S/N): The S/N ratio for the m/z 150 ion of the target analyte at 0.05% specification level must be ≥10 .

Protocol B: UHPLC-UV Quantification of Non-Volatile Acids

Rationale: Free carboxylic acids like p-toluic acid tail severely on standard GC columns due to interactions with active silanol groups. UHPLC utilizing a reverse-phase C18 column with an acidic mobile phase suppresses the ionization of the carboxylic acid moiety, ensuring sharp, symmetrical peak shapes[4][6].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 50.0 mg of the sample in 1.0 mL of LC-MS grade Acetonitrile[4].

• Column Selection: Use a high-efficiency C18 column (e.g., Newcrom C18, 100 mm × 2.1 mm, 1.7 µm particle size) to maximize theoretical plates[6].

• Mobile Phase:

  • Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid.

  • Mobile Phase B: HPLC-grade Acetonitrile with 0.1% Formic Acid. (Note: Formic acid is preferred over phosphoric acid to maintain MS-compatibility if orthogonal HRMS verification is later required[6]).

• Gradient Program:

  • 0–1 min: 5% B

  • 1–8 min: Linear ramp to 95% B

  • 8–10 min: Hold at 95% B

  • Flow rate: 0.4 mL/min.

• Detection: Monitor UV absorbance at 235 nm, which corresponds to the π→π∗ transition of the conjugated aromatic system.

System Suitability Criteria (Self-Validation):

• Tailing Factor ( Tf​ ): The tailing factor for the p-toluic acid peak must be ≤1.5 . A higher value indicates secondary interactions, necessitating a fresh preparation of the acidic mobile phase.

• Linearity: A 5-point calibration curve of a p-toluic acid reference standard must yield an R2≥0.999 .

References

• PubChem - Methyl 4-methylbenzoate | C9H10O2 | CID 7455 Source: National Institutes of Health (NIH) URL:[Link]

• ACS Publications - A Facile Total Synthesis for Large-Scale Production of Imatinib Base Source: American Chemical Society (ACS) URL:[Link]

• Beilstein Journals - Pd/C-catalyzed aerobic oxidative esterification of alcohols and aldehydes: a highly efficient microwave-assisted green protocol Source: Beilstein Journal of Organic Chemistry URL:[Link]

• SIELC Technologies - Methyl 4-methylbenzoate Applications Source: SIELC Technologies URL:[Link]

Sources

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• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Methyl 4-methylbenzoate | C9H10O2 | CID 7455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl 4-methylbenzoate | SIELC Technologies [sielc.com]

Comparing insecticidal activity of different benzoate esters

Executive Summary

For drug development professionals and agricultural scientists, benzoate esters represent a highly versatile class of insecticidal agents. This class spans from simple, naturally occurring volatile organic compounds (VOCs) like methyl benzoate to complex, semi-synthetic macrocyclic lactones like emamectin benzoate.

This guide provides an objective, data-driven comparison of different benzoate esters, analyzing their structure-activity relationships (SAR), mechanistic pathways, and comparative efficacies. By understanding the causality behind their chemical structures and biological targets, researchers can better select and optimize these compounds for novel pest management formulations.

Mechanistic Divergence: Simple vs. Complex Benzoates

The insecticidal activity of benzoate esters is not monolithic; it diverges sharply based on the complexity of the esterified moiety [1].

• Simple Benzoate Esters (e.g., Methyl Benzoate, Benzyl Benzoate): These low-molecular-weight compounds primarily function as neurotoxins and fumigants. Their primary mode of action involves the inhibition of acetylcholinesterase (AChE) in the insect nervous system. By preventing the breakdown of acetylcholine, they cause continuous neuroexcitation, leading to rapid paralysis and death [2].

• Complex Macrocyclic Benzoates (e.g., Emamectin Benzoate): Derived from avermectins, these massive structures bypass AChE entirely. Instead, they act as allosteric modulators of glutamate-gated chloride channels (GluCls) and gamma-aminobutyric acid (GABA) receptors. Activation of these channels causes a massive influx of chloride ions, hyperpolarizing the neuron and resulting in flaccid paralysis [3].

Divergent neurotoxic pathways of simple vs. complex benzoate esters in insect models.

Structure-Activity Relationship (SAR) of Simple Benzoate Esters

Recent toxicological screenings reveal that the insecticidal efficacy of simple benzoate esters is highly dependent on the steric dimensions of the alcohol moiety [1].

• Alkyl Chain Length: Toxicity is negatively correlated with the alkyl chain length. Methyl benzoate (C1) exhibits the highest toxicity. As the chain extends to propyl benzoate (C3), efficacy drops moderately. Once the chain reaches hexyl benzoate (C6), insecticidal activity drops to near zero [1]. Causality: Longer aliphatic chains drastically reduce volatility (limiting fumigant action) and increase steric hindrance, preventing the molecule from docking effectively into the narrow active site gorge of insect AChE.

• Aromatic Substitutions: Adding electron-withdrawing (e.g., chloro) or electron-donating (e.g., methoxy) groups to the benzene ring of methyl benzoate does not significantly diminish toxicity [1]. This indicates that the ester linkage and the small alcohol moiety are the critical pharmacophores for target engagement, rather than the electronic state of the aromatic ring.

• Bulky Esters: Benzyl benzoate, despite being a classic acaricide, shows poor contact toxicity against dipteran pests like Drosophila suzukii compared to methyl benzoate, largely due to its bulky, dual-ring structure limiting rapid cuticular penetration [1][4].

Comparative Efficacy Data

The table below synthesizes experimental mortality data across different benzoate esters, highlighting their target pests and optimal application methods [1][3][4].

Compound	Structural Class	Target Pest	Application Method	Efficacy / Mortality Profile
Methyl Benzoate (MB)	Simple Alkyl Ester	Drosophila suzukii	Contact (1% conc.)	100% Mortality (High potency)
Propyl Benzoate (nPrB)	Simple Alkyl Ester	Drosophila suzukii	Contact (1% conc.)	Moderate (Reduced vs. MB)
Hexyl Benzoate (nHB)	Long-chain Alkyl Ester	Drosophila suzukii	Contact (1% conc.)	0% Mortality (Inactive)
Benzyl Benzoate (BB)	Aryl Ester	Tribolium castaneum	Fumigant / Contact	High (Species-specific AChE targeting)
Emamectin Benzoate	Macrocyclic Lactone	Spodoptera littoralis	Field Spray (LC50)	>80% Efficacy (Industry standard)

Standardized Experimental Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols must be used when comparing the insecticidal activity of novel benzoate ester derivatives.

Protocol A: Topical Contact Toxicity Bioassay

Purpose: To evaluate direct cuticular penetration and systemic toxicity.

• Preparation: Dissolve the benzoate ester in analytical-grade acetone to create serial dilutions (e.g., 0.1%, 0.5%, 1.0%, 2.0% v/v). Causality: Acetone is chosen because it rapidly volatilizes without leaving a toxic residue, ensuring that observed mortality is strictly due to the test compound and not solvent-induced cuticular degradation.

• Application: Using a Hamilton micro-syringe, apply 1 µL of the solution directly to the dorsal thorax of the target insect (e.g., 3rd instar larvae).

• Controls: Treat the negative control group strictly with 1 µL of pure acetone. Treat the positive control group with a commercial standard (e.g., lambda-cyhalothrin).

• Incubation: Transfer insects to ventilated Petri dishes containing standard diet. Maintain at 25°C, 60% RH, and a 16:8 (L:D) photoperiod for 24–72 hours.

• Validation & Scoring: Calculate mortality. If negative control mortality exceeds 10%, the assay is invalid and must be repeated. Apply Abbott’s Formula to correct for baseline mortality, isolating the specific lethality of the benzoate ester.

Protocol B: Fumigant Toxicity Bioassay

Purpose: To assess the vapor-phase lethality of volatile benzoates (e.g., Methyl Benzoate).

• Chamber Setup: Use 1-liter sealed glass jars. Causality: Glass is mandatory; plastic chambers can absorb lipophilic VOCs into their walls, artificially lowering the effective vapor concentration and skewing LC50 data.

• Exposure: Apply the ester solution to a filter paper disc attached to the underside of the jar lid. Ensure the treated paper does not physically touch the insects.

• Sealing & Observation: Seal the jar tightly with Parafilm. Record knockdown times (KT50) at 1-hour intervals and total mortality at 24 hours.

Standardized high-throughput bioassay workflow for evaluating benzoate ester toxicity.

Conclusion & Strategic Recommendations

When developing new insecticidal formulations, the choice of benzoate ester must align with the intended application. Methyl benzoate and its short-chain analogs are highly potent, environmentally safe botanical alternatives ideal for fumigation and enclosed-space pest control [1][2]. However, their high volatility limits residual field efficacy. Conversely, emamectin benzoate remains the gold standard for open-field agriculture due to its complex macrocyclic stability and translaminar properties [3]. Future drug development should focus on synthesizing pro-drugs or microencapsulated formulations of short-chain benzoate esters to extend their field half-life while maintaining their potent AChE-inhibiting properties.

References

• Feng, Y., & Zhang, A. (2018). Commercially Available Natural Benzyl Esters and Their Synthetic Analogs Exhibit Different Toxicities against Insect Pests. Scientific Reports. [Link]

• Wang, Y., et al. (2022). Plant volatile compound methyl benzoate is highly effective against Spodoptera frugiperda and safe to non-target organisms as an environmentally friendly botanical insecticide. Ecotoxicology and Environmental Safety. [Link]

• El-Sayed, A., et al. (2024). Comparative Toxicological Effects of Insecticides and Their Mixtures on Spodoptera littoralis (Lepidoptera: Noctuidae). Insects (MDPI). [Link]

Safety & Regulatory Compliance

Methyl 4-(4-ethoxy-4-oxobutyl)benzoate proper disposal procedures

As a Senior Application Scientist, establishing a rigorous, self-validating safety and disposal protocol is just as critical as the synthetic or analytical workflows you perform. Methyl 4-(4-ethoxy-4-oxobutyl)benzoate is a specialized diester intermediate frequently utilized in drug development and advanced organic synthesis. Because of its specific chemical topology, improper handling or disposal can lead to dangerous cross-reactions, container over-pressurization, and severe regulatory compliance failures.

This guide provides a comprehensive, causality-driven operational plan for the safe handling, spill containment, and proper disposal of Methyl 4-(4-ethoxy-4-oxobutyl)benzoate.

Physicochemical Profiling & Hazard Causality

To design an effective disposal plan, we must first understand the mechanistic behavior of the molecule. Methyl 4-(4-ethoxy-4-oxobutyl)benzoate (CAS: 364359-05-7) contains two ester linkages: a methyl benzoate moiety and an ethyl butanoate moiety[1].

The Causality of Ester Hazards: Esters are inherently susceptible to acid- or base-catalyzed hydrolysis. If this compound is inadvertently mixed with highly reactive aqueous waste (e.g., strong caustics or oxidizing acids), it will undergo an exothermic hydrolysis reaction. This cleavage generates methanol, ethanol, and dicarboxylic acid derivatives. The generation of these volatile alcohols, combined with the heat of the reaction, increases the vapor pressure inside closed waste containers, creating a high risk of over-pressurization and catastrophic container rupture[2]. Therefore, strict segregation from aqueous and reactive wastes is mandatory.

Quantitative Hazard Summary

Parameter	Data / Specification	Operational Implication
Chemical Name	Methyl 4-(4-ethoxy-4-oxobutyl)benzoate	N/A
CAS Number	364359-05-7[1]	Use for SDS and EPA waste profiling.
Molecular Formula	C₁₄H₁₈O₄[1]	Non-halogenated; dictates waste stream routing.
Molecular Weight	250.29 g/mol [1]	Heavy organic; low volatility at room temp, but vaporizes if heated.
Primary Hazard	Skin/Eye Irritant	Mandates strict PPE (Nitrile gloves, splash goggles).
Waste Classification	Non-Halogenated Organic Waste[3]	Must be segregated from DCM, Chloroform, and aqueous acids.

Proper Disposal Procedures (Step-by-Step Methodology)

The following self-validating protocol ensures EPA/RCRA compliance and minimizes institutional disposal costs.

Step 1: Strict Waste Segregation

• Action: Route all solutions containing Methyl 4-(4-ethoxy-4-oxobutyl)benzoate exclusively into designated "Non-Halogenated Organic Waste" containers[3][4].

• Causality: Mixing non-halogenated esters with halogenated solvents (e.g., dichloromethane) exponentially increases disposal costs. Halogenated waste requires specialized high-temperature incineration with alkaline scrubbers to neutralize hydrohalic acid gases (like HCl). Diluting this expensive waste stream with non-halogenated esters is a critical failure of laboratory logistics[2][3].

Step 2: Containerization

• Action: Collect waste in High-Density Polyethylene (HDPE) or compatible glass carboys.

• Causality: HDPE is highly resistant to ester solvents, preventing the container degradation, swelling, or leaching that can occur with inferior plastics (like polystyrene) during prolonged storage. Keep containers tightly capped (hand-tight) when not actively adding waste to prevent vapor escape[5].

Step 3: Triple-Rinse Decommissioning for Empty Containers

• Action: Empty reagent bottles must be triple-rinsed with a compatible, volatile solvent (e.g., acetone or ethanol)[5].

• Causality: The container is only considered "RCRA Empty" once the residual chemical is below 3% by weight. The rinsate must be collected and disposed of in the Non-Halogenated Organic Waste stream[5]. Only after triple-rinsing can the original label be defaced and the glass disposed of in standard laboratory glass-waste bins.

Step 4: Final Destruction

• Action: Coordinate with your Environmental Health and Safety (EHS) department for pickup within 180 days of the first waste addition[5]. The final destruction method for organic esters is controlled industrial incineration[6].

Workflow for the proper segregation and disposal of Methyl 4-(4-ethoxy-4-oxobutyl)benzoate waste.

Spill Response & Immediate Safety Plan

In the event of an accidental release, standard paper towels should never be used to absorb pure organic esters. Soaking combustible materials with organic liquids creates a severe secondary fire hazard in solid waste bins.

Step-by-Step Spill Containment:

• Assess & Isolate: Determine if the spill is small (< 1L) and manageable, or large (> 1L). For large spills, evacuate the immediate area and contact EHS[5].

• Don PPE: Ensure you are wearing standard nitrile gloves, a flame-resistant lab coat, and chemical splash goggles.

• Apply Inert Absorbent: Pour a non-combustible, inert absorbent material such as vermiculite, dry sand, or a commercial diatomaceous earth spill kit over the liquid.

  • Causality: Inert minerals trap the ester within a porous matrix, immediately suppressing vapor release and eliminating the risk of spontaneous combustion that exists when using cellulose-based absorbents.

• Collect & Label: Use a non-sparking scoop to collect the saturated absorbent. Place it into a designated solid hazardous waste container, seal it, and label it as "Solid Waste Contaminated with Non-Halogenated Organic Ester"[3].

Immediate spill response decision tree for Methyl 4-(4-ethoxy-4-oxobutyl)benzoate.

References

• BLDpharm. "364359-05-7 | Methyl 4-(4-ethoxy-4-oxobutyl)benzoate". bldpharm.com.
• Benchchem. "Proper Disposal Procedures for (R,S)-BisPh-mebBox: A Guide for Laboratory Professionals". benchchem.com.
• UTIA Safety Office. "Hazardous Waste Guide". tennessee.edu.
• Eastern Washington University. "Hazardous Waste Management Program". ewu.edu.
• Kao Corporation, SAU. "SAFETY DATA SHEET: Organic ester". kaochemicals-eu.com.
• Ataman Kimya. "DIBASIC ESTER". atamanchemicals.com.
• PMC / NIH. "Open-Source Photochemistry in the Organic Chemistry Teaching Laboratory". nih.gov.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Open-Source Photochemistry in the Organic Chemistry Teaching Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 5. in.ewu.edu [in.ewu.edu]
• 6. kaochemicals-eu.com [kaochemicals-eu.com]

A Comprehensive Guide to the Safe Handling of Methyl 4-(4-ethoxy-4-oxobutyl)benzoate

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental daily activities. Ensuring the safety of laboratory personnel is paramount. This guide provides essential safety and logistical information for handling Methyl 4-(4-ethoxy-4-oxobutyl)benzoate, a benzoate ester derivative. The following protocols are grounded in the safety profiles of structurally similar compounds and established best practices for chemical hygiene.

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 4-(4-ethoxy-4-oxobutyl)benzoate was publicly available at the time of this writing. The following guidance is based on the known hazards of analogous compounds, such as Methyl Benzoate.[1][2] It is imperative to conduct a thorough risk assessment specific to your experimental conditions before commencing any work.

Hazard Assessment and GHS Classification

Based on data from similar benzoate esters, Methyl 4-(4-ethoxy-4-oxobutyl)benzoate should be handled with caution. The anticipated Globally Harmonized System (GHS) classification suggests the following hazards:

• Flammability: Combustible liquid.

• Acute Toxicity: Harmful if swallowed.[2][3]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

• Aquatic Toxicity: Harmful to aquatic life.[3]

Hazard Category	GHS Classification (Anticipated)	Signal Word	Hazard Statement
Flammability	Category 4	Warning	H227: Combustible liquid
Acute Toxicity (Oral)	Category 4	Warning	H302: Harmful if swallowed[2][3]
Reproductive Toxicity	Category 2	Warning	H361: Suspected of damaging fertility or the unborn child
Aquatic Hazard (Acute)	Category 3	-	H402: Harmful to aquatic life

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to mitigate the risks of exposure. The selection of appropriate PPE should be based on the specific laboratory task and potential for contact.

1. Hand Protection:

• Glove Selection: Wear impervious chemical-resistant gloves. Butyl rubber or neoprene gloves are recommended for handling esters and offer broad protection against a variety of chemicals.[4][5] Always inspect gloves for tears, pinholes, or degradation before use.[6][7]

• Glove Technique: Employ proper glove removal techniques to avoid skin contact with the outer surface of the glove.[6] Dispose of contaminated gloves as hazardous waste.[6]

2. Eye and Face Protection:

• Primary Protection: Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards to protect against splashes.[7][8][9]

• Secondary Protection: When there is a significant risk of splashing, a face shield should be worn in addition to safety goggles.[4]

3. Skin and Body Protection:

• Laboratory Coat: A flame-resistant lab coat should be worn and kept fully buttoned to protect skin and personal clothing.[7]

• Chemical Apron: For tasks with a higher risk of splashes, such as transferring large volumes, a chemically resistant apron should be worn over the lab coat.

• Footwear: Closed-toe shoes are mandatory in the laboratory.

4. Respiratory Protection:

• Engineering Controls: All handling of Methyl 4-(4-ethoxy-4-oxobutyl)benzoate should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[7][10]

• Respirator Use: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.[6][11][12]

Operational and Disposal Plan

A systematic approach to the handling and disposal of Methyl 4-(4-ethoxy-4-oxobutyl)benzoate is essential for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation:

  • Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

  • Verify that an eyewash station and safety shower are readily accessible.[7]

  • Assemble all necessary equipment and reagents before starting work.

• Donning PPE:

  • Don a lab coat, followed by safety goggles.

  • Put on the appropriate chemical-resistant gloves.

• Handling:

  • Perform all manipulations of the compound within the chemical fume hood to minimize inhalation exposure.[10]

  • Avoid direct contact with the skin, eyes, and clothing.[8][11][12]

  • Keep the container tightly closed when not in use.[8][12]

  • Keep away from heat, sparks, and open flames.[11][12]

• Doffing PPE:

  • Remove gloves using the proper technique to avoid contaminating your hands.

  • Remove the lab coat, followed by the safety goggles.

  • Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[2][11][13]

Chemical Handling Workflow

Caption: A typical laboratory workflow for handling chemical compounds.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][2] Seek immediate medical attention from an ophthalmologist.[10]

• Skin Contact: Remove all contaminated clothing and wash the affected area with large amounts of soap and water.[1][2] Seek medical attention if irritation develops or persists.

• Inhalation: Move the individual to fresh air.[1][10] If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[2][6] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[2][10] Call a poison control center or seek immediate medical attention.[2]

• Spill Response:

  • Evacuate non-essential personnel from the area.[11]

  • Ensure adequate ventilation.[10][11]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[11]

  • Collect the absorbed material into a suitable, labeled container for disposal.[11]

  • Do not allow the product to enter drains or waterways.[3][6][11]

Disposal Plan

All waste generated from the handling of Methyl 4-(4-ethoxy-4-oxobutyl)benzoate must be considered hazardous.

• Chemical Waste: Dispose of the chemical and any contaminated materials in a designated, labeled hazardous waste container.

• Contaminated Materials: This includes gloves, absorbent pads, and any other materials that have come into contact with the chemical.

• Regulatory Compliance: All waste disposal must be conducted in accordance with local, state, and federal regulations. Never mix with other waste.

References

• SAFETY DATA SHEET. (2025, November 6). MilliporeSigma.
• Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health.
• SAFETY DATA SHEET. (2025, January 15). Tokyo Chemical Industry.
• Safety Data Sheet: Methyl benzo
• Methyl 4-ethoxybenzoate - SAFETY D
• Material Safety D
• Comprehensive Safety Protocol for Handling Ethyl Benzo
• Personal Protective Equipment for Chemical Exposures. (2024, July).
• SAFETY D
• Methyl 4-(4-ethoxy-4-oxobutyl)
• SAFETY D
• methyl 2-[(4-ethoxy-4-oxobutyl)
• SAFETY DATA SHEET. (2025, August 6). FUJIFILM Wako Chemicals.
• SAFETY DATA SHEET. (2025, October 7). ThermoFisher.
• Methyl Benzoate CAS No 93-58-3 MATERIAL SAFETY D
• Your Guide to Personal Protective Equipment for Chemicals. (2026, January 8). NextSDS.
• Personal protective equipment for handling 1-(Benzo[b]thiophen-7-yl)ethanone. (2025). Benchchem.

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